Ethyl 21-methyldocosanoate

Core Science & Biosynthesis

An In-depth Technical Guide on Ethyl 21-methyldocosanoate: A Review of Available Data

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide aims to provide a comprehensive overview of the physical and chemical properties of Ethyl 21-methyldocosanoate. However, a thorough review of scientific literature and chemical databases reveals a significant scarcity of available data for this specific compound. This document summarizes the limited information that has been publicly reported and outlines the general characteristics that can be inferred from its chemical structure.

Chemical Identity and Basic Properties

Ethyl 21-methyldocosanoate is the ethyl ester of 21-methyldocosanoic acid. Its fundamental properties are listed below.

Property	Value	Source
Molecular Formula	C₂₅H₅₀O₂
Molar Mass	382.66 g/mol
CAS Number	1194774-66-7

Physical Properties

Table of Computed Physical Properties for Methyl 21-methyldocosanoate (Analogous Compound)

Property	Value	Source
Molecular Formula	C₂₄H₄₈O₂	[1]
Molar Mass	368.6 g/mol	[1]
XLogP3	11.4	[1]
Exact Mass	368.365430770 Da	[1]
Topological Polar Surface Area	26.3 Ų	[1]

Chemical Properties and Reactivity

As an ethyl ester of a long-chain fatty acid, Ethyl 21-methyldocosanoate is expected to exhibit chemical properties characteristic of this class of compounds. These include:

• Hydrolysis: It can be hydrolyzed under acidic or basic conditions to yield 21-methyldocosanoic acid and ethanol (B145695).

• Transesterification: The ethyl ester can be converted to other esters by reaction with an alcohol in the presence of a suitable catalyst.

• Reduction: The ester functional group can be reduced to an alcohol using strong reducing agents like lithium aluminum hydride.

Experimental Protocols

A critical gap in the available information is the absence of published experimental protocols for the synthesis, purification, and analysis of Ethyl 21-methyldocosanoate. General esterification methods, such as Fischer esterification of 21-methyldocosanoic acid with ethanol in the presence of an acid catalyst, could theoretically be employed for its synthesis. However, no specific, validated methods for this compound have been documented.

Biological Activity and Signaling Pathways

There is currently no published research detailing the biological activity of Ethyl 21-methyldocosanoate or its involvement in any signaling pathways. Therefore, the creation of diagrams for signaling pathways, as requested, is not feasible based on the current state of knowledge.

Logical Workflow for Characterization

In the absence of experimental data, a logical workflow for the characterization of Ethyl 21-methyldocosanoate would involve the following steps. This theoretical workflow is presented to guide future research on this compound.

Caption: A logical workflow for the synthesis and characterization of Ethyl 21-methyldocosanoate.

Conclusion

The current body of scientific literature lacks in-depth experimental data on the physical and chemical properties of Ethyl 21-methyldocosanoate. While its basic chemical identity is known, crucial information regarding its physical constants, spectroscopic data, synthesis protocols, and biological activity is not available. This guide highlights the significant opportunities for future research to characterize this long-chain fatty acid ester and to explore its potential applications. For researchers and drug development professionals, this compound represents an area where foundational research is needed to establish its properties and potential utility.

References

• 1. Methyl 21-methyldocosanoate | C24H48O2 | CID 14178788 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Biosynthesis of 21-Methyldocosanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the proposed biosynthetic pathway of 21-methyldocosanoic acid, a very-long-chain anteiso-fatty acid. Drawing upon the established principles of branched-chain and very-long-chain fatty acid synthesis in bacteria, this document outlines the key enzymatic steps, precursor molecules, and regulatory aspects of its formation. While direct experimental evidence for the complete synthesis of 21-methyldocosanoic acid is not extensively documented, this guide consolidates current knowledge to present a putative and chemically logical pathway. Detailed methodologies for the analysis of such fatty acids are also presented to facilitate further research in this area.

Introduction

Very-long-chain fatty acids (VLCFAs), defined as fatty acids with 22 or more carbon atoms, play crucial roles in various biological processes and are integral components of cellular membranes, particularly in certain microorganisms.[1] Among these, branched-chain fatty acids (BCFAs) are of significant interest due to their influence on membrane fluidity and their potential as biomarkers.[2] 21-Methyldocosanoic acid is an anteiso-branched fatty acid, characterized by a methyl group on the antepenultimate (n-3) carbon atom. Its biosynthesis is of particular interest to researchers studying microbial lipid metabolism and those in drug development targeting fatty acid synthesis pathways. This guide aims to provide a detailed technical understanding of the core biosynthetic pathway of this unique fatty acid.

The Proposed Biosynthetic Pathway of 21-Methyldocosanoic Acid

The biosynthesis of 21-methyldocosanoic acid is believed to follow the general principles of anteiso-fatty acid synthesis, which involves the utilization of a specific branched-chain primer followed by multiple cycles of chain elongation by the fatty acid synthase (FAS) system.

Initiation: The Role of Isoleucine and 2-Methylbutyryl-CoA

The synthesis of anteiso-fatty acids is initiated with a branched-chain acyl-CoA primer derived from the catabolism of certain amino acids.[3] For the synthesis of 21-methyldocosanoic acid, which has a methyl branch at an odd-numbered carbon from the carboxyl end, the primer is 2-methylbutyryl-CoA . This primer is derived from the amino acid isoleucine .

The conversion of isoleucine to 2-methylbutyryl-CoA involves a series of enzymatic reactions, including transamination and oxidative decarboxylation, catalyzed by branched-chain amino acid aminotransferase and a branched-chain α-keto acid dehydrogenase complex, respectively.

Elongation: The Fatty Acid Synthase (FAS) System

Once the 2-methylbutyryl-CoA primer is formed, it enters the fatty acid elongation cycle. In bacteria, this is typically carried out by the Type II Fatty Acid Synthase (FASII) system, where individual enzymes catalyze each step of the cycle.[4] The elongation process involves the sequential addition of two-carbon units derived from malonyl-CoA .

Each elongation cycle consists of four key reactions:

• Condensation: The acyl chain (initially 2-methylbutyryl-CoA) is condensed with malonyl-ACP (Acyl Carrier Protein) by β-ketoacyl-ACP synthase (KAS). This reaction releases a molecule of CO2.

• Reduction: The resulting β-ketoacyl-ACP is reduced to a β-hydroxyacyl-ACP by a β-ketoacyl-ACP reductase, using NADPH as the reducing agent.

• Dehydration: A molecule of water is removed from the β-hydroxyacyl-ACP to form a trans-2-enoyl-ACP, a reaction catalyzed by a β-hydroxyacyl-ACP dehydratase.

• Reduction: The enoyl-ACP is further reduced to a saturated acyl-ACP by an enoyl-ACP reductase, again utilizing NADPH or NADH.

This four-step cycle is repeated multiple times, with each cycle adding two carbons to the growing fatty acid chain. To synthesize 21-methyldocosanoic acid (a C23 fatty acid), the initial C5 primer (2-methylbutyryl-CoA) would need to undergo nine cycles of elongation.

The following diagram illustrates the proposed biosynthetic pathway:

Proposed biosynthetic pathway of 21-methyldocosanoic acid.

Potential Organisms

While 21-methyldocosanoic acid has not been widely reported, bacteria known to produce very-long-chain and branched-chain fatty acids are the most likely candidates for its synthesis. These include:

• Actinomycetes: Genera such as Saccharopolyspora are known to produce a diverse range of iso- and anteiso-branched fatty acids.[5][6] Their fatty acid profiles often include a variety of chain lengths.

• Thermophilic Bacteria: Organisms like Thermoanaerobacter ethanolicus have been found to synthesize very-long-chain α,ω-dicarboxylic fatty acids with methyl branches, indicating the presence of enzymatic machinery capable of producing long, branched acyl chains.[7][8]

Further investigation into the lipid profiles of these and other related microorganisms is necessary to identify natural sources of 21-methyldocosanoic acid.

Experimental Protocols for Analysis

The identification and quantification of 21-methyldocosanoic acid require specialized analytical techniques due to its long chain length and branched nature.

Lipid Extraction

Total lipids are extracted from microbial biomass using established methods, such as the Bligh and Dyer method, which utilizes a chloroform:methanol:water solvent system to partition lipids into an organic phase.

Fatty Acid Methyl Ester (FAME) Preparation

For analysis by gas chromatography, the extracted fatty acids are derivatized to their corresponding fatty acid methyl esters (FAMEs). This is typically achieved by transesterification using methanolic HCl or BF3-methanol.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is the primary method for the identification and quantification of fatty acids.

• Gas Chromatography: A long, high-temperature capillary column is required to separate the very-long-chain FAMEs. A temperature gradient program is employed to elute the compounds based on their boiling points and polarity.

• Mass Spectrometry: The mass spectrometer is used to identify the eluted FAMEs based on their fragmentation patterns. The mass spectrum of the picolinyl ester derivative of a branched-chain fatty acid can be particularly informative for determining the position of the methyl branch.[6]

Workflow for Fatty Acid Analysis

The following diagram outlines a typical experimental workflow for the analysis of microbial fatty acids.

Experimental workflow for microbial fatty acid analysis.

Quantitative Data

Currently, there is a lack of specific quantitative data in the literature regarding the cellular concentrations or production titers of 21-methyldocosanoic acid. However, studies on related bacteria provide some context for the abundance of branched-chain and very-long-chain fatty acids.

Organism	Fatty Acid Type	Chain Lengths	Relative Abundance (%)	Reference
Saccharopolyspora hirsuta	iso- and anteiso-branched	C14-C18	Major components	[5][6]
Thermoanaerobacter ethanolicus	α,ω-dimethyl-dicarboxylic	C29-C32	~40% of total fatty acyls	[7]
Bacillus spp.	iso- and anteiso-branched	C15, C17	Often predominant	[9]

This table summarizes the general abundance of related fatty acids in candidate organisms and is not specific to 21-methyldocosanoic acid.

Conclusion

The biosynthesis of 21-methyldocosanoic acid is proposed to occur through the established pathway of anteiso-fatty acid synthesis, initiated by a 2-methylbutyryl-CoA primer and elongated through nine cycles of the fatty acid synthase system. While the specific enzymes responsible for the elongation to this considerable length in any given organism are yet to be fully characterized, the presence of other very-long-chain branched fatty acids in bacteria like Saccharopolyspora and Thermoanaerobacter suggests the existence of the necessary enzymatic machinery. Further research, employing the analytical methods outlined in this guide, is required to definitively identify organisms that produce this fatty acid and to elucidate the specific details of its biosynthetic pathway. Such studies will not only enhance our understanding of microbial lipid metabolism but may also open new avenues for the development of novel antimicrobial agents targeting fatty acid synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. lipotype.com [lipotype.com]
• 3. Iso- and anteiso-fatty acids in bacteria: biosynthesis, function, and taxonomic significance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Unsaturated Fatty Acid Synthesis in Bacteria: Mechanisms and Regulation of Canonical and Remarkably Noncanonical Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. academic.oup.com [academic.oup.com]
• 7. A new family of very long chain alpha,omega-dicarboxylic acids is a major structural fatty acyl component of the membrane lipids of Thermoanaerobacter ethanolicus 39E - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Thermal Adaptation of the Archaeal and Bacterial Lipid Membranes - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Structure of Ethyl 21-methyldocosanoate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core analytical techniques for the structural elucidation of Ethyl 21-methyldocosanoate, a long-chain branched fatty acid ester. This document details the experimental protocols and data interpretation for mass spectrometry and nuclear magnetic resonance spectroscopy, presenting quantitative data in structured tables and illustrating key concepts with diagrams.

Introduction

Ethyl 21-methyldocosanoate (C25H50O2, Molar Mass: 382.67 g/mol ) is a saturated fatty acid ester characterized by a 22-carbon chain (docosanoic acid) with a methyl branch at the C-21 position and an ethyl ester group. Its long, branched aliphatic structure necessitates a multi-faceted analytical approach for unambiguous structural confirmation. This guide focuses on the primary techniques of Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy to determine its molecular weight, elemental composition, and the precise arrangement of its constituent atoms.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a cornerstone technique for the analysis of fatty acid esters, providing information on molecular weight and fragmentation patterns that are crucial for identifying the branching point.

Predicted Mass Spectrum Data

Predicted m/z	Proposed Fragment	Interpretation
382	[M]+•	Molecular ion
337	[M - C2H5O]+	Loss of the ethoxy group
313	[M - C5H11]+	Cleavage at the branched carbon (loss of isopentyl radical)
299	[M - C6H13]+	Alternative cleavage near the branch point
88	[C4H8O2]+•	McLafferty rearrangement fragment for ethyl esters
74	[C3H6O2]+•	McLafferty rearrangement fragment (less likely for ethyl esters)
57	[C4H9]+	Isopentyl cation from the branched end
43	[C3H7]+	Isopropyl fragment from the branched end

Experimental Protocol: GC-MS Analysis

Sample Preparation:

• Dissolve 1 mg of Ethyl 21-methyldocosanoate in 1 mL of a volatile organic solvent such as hexane (B92381) or ethyl acetate.

• If the compound is part of a complex mixture, derivatization to its corresponding fatty acid methyl ester (FAME) might be considered for improved chromatographic separation, though this is not necessary for the pure ethyl ester.

Instrumentation and Conditions:

• Gas Chromatograph (GC):

  • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness) is suitable.

  • Injector Temperature: 250 °C.

  • Oven Temperature Program:

    • Initial temperature: 150 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 300 °C.

    • Hold: 10 minutes at 300 °C.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Injection Volume: 1 µL with a split ratio of 20:1.

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

  • Scan Range: m/z 40-500.

  • Ion Source Temperature: 230 °C.

  • Transfer Line Temperature: 280 °C.

Fragmentation Pathway

The fragmentation of Ethyl 21-methyldocosanoate in an EI-MS is predictable. The following diagram illustrates the key fragmentation pathways.

The Biological Significance of Branched-Chain Fatty Acid Esters: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Branched-chain fatty acid esters (BCFA esters) are a diverse class of lipids characterized by a methyl branch on the fatty acid backbone. Once considered minor components of the lipidome, emerging research has illuminated their profound biological significance. This technical guide provides a comprehensive overview of the core biological roles of BCFA esters, with a particular focus on their functions in cellular signaling, metabolic regulation, and inflammation. We delve into the synthesis and metabolism of these molecules, detail their interactions with key cellular receptors, and present their therapeutic potential in various disease contexts. This document is intended to be a resource for researchers and drug development professionals, providing not only a thorough review of the current state of knowledge but also detailed experimental protocols and quantitative data to facilitate further investigation into this exciting class of bioactive lipids.

Introduction to Branched-Chain Fatty Acid Esters

Branched-chain fatty acids (BCFAs) are primarily saturated fatty acids with one or more methyl groups along the carbon chain. They are broadly classified into two main series: iso, with a methyl group at the penultimate (n-2) carbon, and anteiso, with a methyl group at the antepenultimate (n-3) carbon. BCFAs are esterified to various alcohols to form BCFA esters, with the most studied being the branched fatty acid esters of hydroxy fatty acids (FAHFAs). These complex lipids have garnered significant attention for their anti-diabetic and anti-inflammatory properties.[1][2] Simple esters, such as methyl and ethyl esters of BCFAs, also exist and exhibit distinct biological activities.

BCFAs are integral components of bacterial cell membranes, where they play a crucial role in maintaining membrane fluidity.[3] In mammals, BCFAs are found in various tissues and fluids, including adipose tissue, skin, and breast milk.[3][4] Their endogenous synthesis is closely linked to the metabolism of branched-chain amino acids (BCAAs) – leucine, isoleucine, and valine.[5]

Biological Roles and Significance

The biological functions of BCFA esters are multifaceted, spanning metabolic regulation, inflammation, and cellular signaling.

Metabolic Regulation

A significant body of research has focused on the role of FAHFAs in glucose homeostasis. Certain FAHFA isomers, such as palmitic acid-hydroxy stearic acid (PAHSA), have been shown to improve glucose tolerance and insulin (B600854) sensitivity.[2] These effects are mediated through multiple mechanisms, including:

• Enhanced Glucose-Stimulated Insulin Secretion (GSIS): FAHFAs can potentiate the release of insulin from pancreatic β-cells in a glucose-dependent manner.[2]

• Activation of G-Protein Coupled Receptor 40 (GPR40): GPR40, a receptor for free fatty acids, is a key mediator of the effects of PAHSAs on insulin secretion.[2]

• Modulation of Gene Expression: BCFA esters can influence the expression of genes involved in lipid metabolism. For instance, iso-BCFAs have been shown to decrease the expression of genes related to fatty acid synthesis in adipocytes.[4]

Anti-Inflammatory Effects

BCFA esters, particularly FAHFAs, exhibit potent anti-inflammatory properties. They can attenuate inflammatory responses in various cell types, including macrophages and dendritic cells.[2][6] The anti-inflammatory actions of these lipids involve:

• Reduced Pro-inflammatory Cytokine Production: Treatment with FAHFAs can lead to a decrease in the secretion of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in response to inflammatory stimuli like lipopolysaccharide (LPS).[6]

• Modulation of Immune Cell Function: FAHFAs can suppress the activation of dendritic cells and the subsequent proliferation and polarization of T cells.[6]

• Activation of Peroxisome Proliferator-Activated Receptor Alpha (PPARα): BCFAs are natural ligands for PPARα, a nuclear receptor that plays a critical role in the transcriptional regulation of genes involved in fatty acid oxidation and inflammation.[7]

Other Biological Functions

Beyond their roles in metabolism and inflammation, BCFA esters are involved in a range of other biological processes:

• Membrane Structure and Fluidity: As components of cell membranes, BCFAs contribute to maintaining appropriate membrane fluidity, which is essential for cellular function.[3]

• Antimicrobial Activity: Some BCFA esters have demonstrated antimicrobial properties.[8]

• Drug Delivery: The unique physicochemical properties of branched-chain lipids are being explored for their potential use in drug delivery systems, such as liposomes, to enhance drug loading and stability.[9][10]

Data Presentation

Table 1: Concentration of Branched-Chain Fatty Acids (BCFAs) in Human Biological Samples

Biological Matrix	BCFA Type	Concentration Range	Reference
Plasma	Total BCFAs	~5-20% of total whole-blood FAEEs (as ethyl esters after ethanol (B145695) intake)	[11]
Plasma	Phytanic Acid	Variable, dependent on diet	[12]
Plasma	Pristanic Acid	Variable, dependent on diet	[12]
Adipose Tissue	Total BCFAs	Lower in obese subjects	[3]
Adipose Tissue	iso-BCFAs	Decreased in patients with excessive weight	[4]
Liver	Fatty Acid Ethyl Esters (FAEEs)	Detected up to 12 hours postmortem after ethanol intake	[13]
Skeletal Muscle	Fatty Acid Ethyl Esters (FAEEs)	High levels found after ethanol exposure, exceeding liver and heart	[14]
Cerebrospinal Fluid (CSF)	Total Fatty Acids	Lower than in plasma	[15]

Table 2: Dose-Dependent Effects of Branched-Chain Fatty Acids on Gene Expression and Cytokine Secretion

Cell Type	BCFA	Concentration	Effect	Reference
HepG2 (human liver)	14-Methylpentadecanoic acid (iso-C16:0)	5 µM, 10 µM	Decreased mRNA levels of FASN, SREBP1, CRP, and IL-6	[3]
HepG2 (human liver)	12-Methyltetradecanoic acid (anteiso-C15:0)	5 µM, 10 µM	Increased mRNA levels of FASN, CRP, and IL-6	[3]
Human Visceral Adipocytes	14-Methylpentadecanoic acid (iso-C16:0)	1 µM, 10 µM, 50 µM	Decreased expression of genes for lipid metabolism (SCD1, ELOVL6, etc.) and inflammation (COX-2, ALOX-15, IL-6)	[4]
THP-1 (human monocyte)	Stearic Acid (as a comparator)	50-500 µM	Dose-dependently increased IL-6 secretion	[16]
THP-1 (human monocyte)	Palmitoleic Acid (as a comparator)	50-500 µM	Decreased IL-6 secretion	[16]
RAW 264.7 (murine macrophage)	Docosahexaenoic Acid (DHA) (as a comparator)	100 µM	Reduced LPS-induced IL-6 mRNA levels by 44%	[17]

Experimental Protocols

Protocol for Lipid Extraction from Animal Tissues

This protocol is a modification of the Folch method and is suitable for the extraction of total lipids from tissues like liver and adipose tissue.

Materials:

• Tissue sample (frozen or fresh)

• Chloroform (B151607)

• Methanol (B129727)

• 0.9% NaCl solution

• Glass homogenizer

• Centrifuge tubes (glass, with Teflon-lined caps)

• Nitrogen gas stream

• Vortex mixer

• Centrifuge

Procedure:

• Weigh approximately 100 mg of tissue and place it in a glass homogenizer.

• Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture.

• Homogenize the tissue thoroughly until a uniform suspension is formed.

• Transfer the homogenate to a glass centrifuge tube.

• Rinse the homogenizer with an additional 1 mL of the chloroform:methanol mixture and add it to the centrifuge tube.

• Vortex the tube for 1 minute and then agitate for 15 minutes at room temperature.

• Add 0.6 mL of 0.9% NaCl solution to the tube to induce phase separation.

• Vortex the tube for 1 minute and centrifuge at 2,000 x g for 10 minutes.

• Three phases will be observed: an upper aqueous phase, a protein disk at the interface, and a lower organic phase containing the lipids.

• Carefully aspirate the upper aqueous phase and discard it.

• Using a glass Pasteur pipette, carefully transfer the lower organic phase to a new clean glass tube, avoiding the protein disk.

• Evaporate the solvent from the collected organic phase under a gentle stream of nitrogen gas.

• Resuspend the dried lipid extract in a known volume of chloroform for storage at -20°C or for further analysis.

Protocol for Transesterification of Fatty Acids to Fatty Acid Methyl Esters (FAMEs)

This protocol is for the preparation of FAMEs from a dried lipid extract for analysis by Gas Chromatography-Mass Spectrometry (GC-MS).

Materials:

• Dried lipid extract

• Boron trifluoride (BF3) in methanol (14% w/v)

• Hexane (B92381)

• Saturated NaCl solution

• Anhydrous sodium sulfate (B86663)

• Glass tubes with Teflon-lined screw caps

• Heating block or water bath

• Vortex mixer

• Centrifuge

Procedure:

• To the tube containing the dried lipid extract, add 2 mL of 14% BF3 in methanol.

• Cap the tube tightly and heat at 100°C for 30 minutes in a heating block or water bath.

• Allow the tube to cool to room temperature.

• Add 1 mL of hexane and 1 mL of saturated NaCl solution to the tube.

• Vortex vigorously for 1 minute to extract the FAMEs into the hexane layer.

• Centrifuge at 1,000 x g for 5 minutes to separate the phases.

• Carefully transfer the upper hexane layer containing the FAMEs to a new clean glass tube.

• Add a small amount of anhydrous sodium sulfate to the hexane extract to remove any residual water.

• The FAMEs in hexane are now ready for GC-MS analysis.

Protocol for In Vitro Macrophage Anti-Inflammatory Assay

This protocol describes a method to assess the anti-inflammatory effects of BCFA esters on lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages by measuring cytokine production.

Materials:

• RAW 264.7 macrophage cell line

• DMEM (Dulbecco's Modified Eagle Medium) with 10% FBS (Fetal Bovine Serum) and 1% penicillin-streptomycin

• Lipopolysaccharide (LPS) from E. coli

• BCFA ester of interest (dissolved in a suitable vehicle, e.g., DMSO)

• 96-well cell culture plates

• ELISA kits for mouse TNF-α and IL-6

• CO2 incubator (37°C, 5% CO2)

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10^4 cells per well in 100 µL of complete DMEM. Incubate overnight to allow for cell adherence.[18][19]

• Pre-treatment with BCFA Ester: The next day, prepare different concentrations of the BCFA ester in complete DMEM. The final concentration of the vehicle (e.g., DMSO) should be kept constant and low (e.g., <0.1%) across all wells. Remove the old media from the cells and add 100 µL of media containing the BCFA ester or vehicle control. Incubate for 1-2 hours.

• LPS Stimulation: Prepare a solution of LPS in complete DMEM at a concentration of 200 ng/mL (for a final concentration of 100 ng/mL). Add 100 µL of the LPS solution to the appropriate wells. For unstimulated controls, add 100 µL of complete DMEM without LPS.

• Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator.

• Supernatant Collection: After incubation, centrifuge the plate at 300 x g for 5 minutes to pellet any detached cells. Carefully collect the cell culture supernatant from each well and store it at -80°C until analysis.

• Cytokine Measurement by ELISA: Quantify the concentrations of TNF-α and IL-6 in the collected supernatants using commercially available ELISA kits. Follow the manufacturer's instructions for the ELISA procedure.[1][20][21]

• Data Analysis: Calculate the percentage inhibition of cytokine production by the BCFA ester compared to the LPS-stimulated vehicle control.

Signaling Pathways and Experimental Workflows

Branched-Chain Amino Acid (BCAA) to Branched-Chain Fatty Acid (BCFA) Synthesis Pathway

BCAA to BCFA Synthesis Pathway

GPR40 Signaling Pathway in Pancreatic β-Cells

GPR40 Signaling Pathway

PPARα Signaling Pathway

PPARα Signaling Pathway

Conclusion and Future Directions

Branched-chain fatty acid esters are emerging as critical players in a host of physiological processes, with significant implications for human health and disease. Their roles as signaling molecules that modulate metabolism and inflammation underscore their therapeutic potential for conditions such as type 2 diabetes, obesity, and inflammatory disorders. The ability to synthesize novel BCFA esters and incorporate them into drug delivery systems opens up new avenues for pharmaceutical development.

Future research should focus on several key areas. A more comprehensive understanding of the full spectrum of BCFA ester species in various tissues and their precise biological functions is needed. Elucidating the enzymatic machinery responsible for their synthesis and degradation will be crucial for developing targeted therapeutic strategies. Furthermore, well-designed clinical trials are necessary to translate the promising preclinical findings into effective treatments for human diseases. This technical guide provides a solid foundation for researchers and clinicians to further explore the exciting and rapidly evolving field of branched-chain fatty acid ester biology.

References

• 1. Multiplex Enzyme-Linked Immunosorbent Assay (ELISA) for Detection of Human Cytokines in Culture Supernatants - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Distinct biological activities of isomers from several families of branched fatty acid esters of hydroxy fatty acids (FAHFAs) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Branched-chain fatty acids affect the expression of fatty acid synthase and C-reactive protein genes in the hepatocyte cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Enzyme promiscuity drives branched-chain fatty acid synthesis in adipose tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Branched Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) Protect against Colitis by Regulating Gut Innate and Adaptive Immune Responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Fatty acids and insulin resistance in muscle and liver - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Medium chain fatty acid ethyl esters - activation of antimicrobial effects by Malassezia enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Methyl-Branched Liposomes as a Depot for Sustained Drug Delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Red blood cell fatty acid ethyl esters: a significant component of fatty acid ethyl esters in the blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Quantification of Very-Long-Chain and Branched-Chain Fatty Acids in Plasma by Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Fatty acid ethyl esters in liver and adipose tissues as postmortem markers for ethanol intake - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. The total body mass of fatty acid ethyl esters in skeletal muscles following ethanol exposure greatly exceeds that found in the liver and the heart - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Dietary fatty acids differentially affect secretion of pro-inflammatory cytokines in human THP-1 monocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Docosahexaenoic acid differentially affects TNFα and IL-6 expression in LPS-stimulated RAW 264.7 murine macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Cell Culture and estimation of cytokines by ELISA [protocols.io]
• 19. protocols.io [protocols.io]
• 20. Cytokine Elisa [bdbiosciences.com]
• 21. benchchem.com [benchchem.com]

The Enigmatic "Ethyl 21-methyldocosanoate": A Search for Discovery and Isolation

Despite a comprehensive search of available scientific literature and chemical databases, detailed information regarding the discovery, isolation, and specific biological activities of Ethyl 21-methyldocosanoate remains elusive. This long-chain fatty acid ester, identified by the CAS number 1194774-66-7, appears to be a compound with limited documented research, hindering the creation of an in-depth technical guide as requested.

While a definitive history and experimental data for Ethyl 21-methyldocosanoate are not publicly available, we can provide a general overview of the context in which such a molecule exists and the typical methodologies that would be employed for the discovery and characterization of similar long-chain fatty acid esters.

General Context: Long-Chain Fatty Acid Esters

Long-chain fatty acid esters are a broad class of organic molecules characterized by a long hydrocarbon tail (fatty acid) linked to an alcohol via an ester bond. These compounds are found throughout nature and have diverse industrial and biological applications. Their physical and chemical properties, as well as their biological activities, are largely determined by the specific fatty acid and alcohol components.

Hypothetical Discovery and Isolation Workflow

The discovery and isolation of a novel long-chain fatty acid ester like Ethyl 21-methyldocosanoate would typically follow a structured scientific approach. This process can be generalized into the following stages:

Caption: A generalized workflow for the discovery and isolation of a novel natural product like Ethyl 21-methyldocosanoate.

Potential Biological Significance: An Extrapolation

While no specific biological activities for Ethyl 21-methyldocosanoate have been documented, research on other long-chain fatty acid esters suggests several potential areas of interest for future investigation. These activities often stem from their ability to interact with cellular membranes and signaling pathways.

A hypothetical signaling pathway that could be influenced by a long-chain fatty acid ester is the modulation of inflammatory responses through nuclear receptors like Peroxisome Proliferator-Activated Receptors (PPARs).

Caption: A hypothetical signaling pathway illustrating how a long-chain fatty acid ester might exert anti-inflammatory effects through PPAR activation.

Conclusion

The current body of scientific knowledge on "Ethyl 21-methyldocosanoate" is exceptionally limited. The information required to construct a detailed technical guide, including its discovery, isolation protocols, quantitative data, and specific biological functions, is not available in the public domain. The data and diagrams presented here are based on general principles of natural product chemistry and molecular biology and should be considered hypothetical in the context of this specific compound. Further research is necessary to elucidate the chemical and biological properties of Ethyl 21-methyldocosanoate.

A Technical Guide to the Prospective Role of Ethyl 21-Methyldocosanoate in Microbial Metabolism

Disclaimer: As of December 2025, there is no publicly available scientific literature detailing the specific role of ethyl 21-methyldocosanoate in microbial metabolism. This technical guide, therefore, presents a hypothetical framework based on established principles of microbial degradation of structurally similar molecules, namely long-chain and branched-chain fatty acid esters. The data, pathways, and protocols described herein are intended to serve as a predictive and methodological resource for researchers initiating studies on this or related novel compounds.

Introduction

Ethyl 21-methyldocosanoate is a long-chain, branched fatty acid ethyl ester. While its direct interactions with microorganisms are uncharacterized, its structure suggests a plausible role as a carbon and energy source for various microbial species. Long-chain fatty acids and their esters are common components of natural environments and are readily metabolized by a wide range of bacteria and fungi. The presence of a terminal methyl branch in ethyl 21-methyldocosanoate introduces a structural complexity that may influence the metabolic pathways and enzymatic machinery required for its degradation. This guide outlines the probable metabolic fate of this compound, presents hypothetical quantitative data, details relevant experimental protocols, and proposes potential regulatory interactions.

Proposed Metabolic Pathway

The microbial catabolism of ethyl 21-methyldocosanoate is likely to proceed through a multi-step pathway involving initial hydrolysis followed by fatty acid degradation.

Step 1: Ester Hydrolysis The primary step is the hydrolysis of the ethyl ester bond, catalyzed by extracellular or intracellular lipases or esterases. This reaction yields ethanol (B145695) and 21-methyldocosanoic acid.

Step 2: Activation of 21-Methyldocosanoic Acid The resulting fatty acid is activated to its coenzyme A (CoA) thioester, 21-methyldocosanoyl-CoA, by an acyl-CoA synthetase. This activation step is crucial for its subsequent degradation.

Step 3: Fatty Acid Oxidation The degradation of 21-methyldocosanoyl-CoA is expected to proceed via the β-oxidation pathway. However, the terminal methyl group may necessitate an initial ω-oxidation to produce a dicarboxylic acid, which can then undergo β-oxidation from both ends. Alternatively, specialized enzymes may handle the branched-chain structure.

Step 4: Central Metabolism Integration The acetyl-CoA units generated from β-oxidation enter the tricarboxylic acid (TCA) cycle for energy production. The ethanol produced from the initial hydrolysis can be oxidized to acetyl-CoA and also enter the TCA cycle.

Figure 1: Proposed metabolic pathway for ethyl 21-methyldocosanoate.

Hypothetical Quantitative Data

To investigate the potential of ethyl 21-methyldocosanoate as a microbial growth substrate, quantitative analyses are essential. The following tables present hypothetical data that could be expected from such studies.

Table 1: Microbial Growth on Ethyl 21-Methyldocosanoate

Microorganism	Substrate (0.5% w/v)	Incubation Time (h)	Max OD600	Specific Growth Rate (h-1)
Pseudomonas sp.	Ethyl 21-methyldocosanoate	72	1.85	0.08
Rhodococcus sp.	Ethyl 21-methyldocosanoate	96	2.10	0.06
Bacillus sp.	Ethyl 21-methyldocosanoate	120	1.50	0.04
Pseudomonas sp.	Glucose	24	3.50	0.35

Table 2: Putative Esterase Kinetics for Ethyl 21-Methyldocosanoate Hydrolysis

Enzyme Source	Substrate	Km (mM)	Vmax (µmol/min/mg)
Crude cell extract (Pseudomonas sp.)	Ethyl 21-methyldocosanoate	0.75	15.2
Crude cell extract (Rhodococcus sp.)	Ethyl 21-methyldocosanoate	1.20	10.8
Purified Esterase	p-Nitrophenyl butyrate	0.25	150.7

Key Experimental Protocols

Investigating the microbial metabolism of a novel compound like ethyl 21-methyldocosanoate requires a systematic experimental approach.

Screening for Degrading Microorganisms

Objective: To isolate microorganisms capable of utilizing ethyl 21-methyldocosanoate as a sole carbon and energy source.

Methodology:

• Enrichment Culture: Inoculate soil or water samples into a minimal salts medium (MSM) containing 0.1% (w/v) ethyl 21-methyldocosanoate as the sole carbon source.

• Incubation: Incubate at 30°C with shaking (200 rpm) for 7-14 days.

• Sub-culturing: Serially transfer aliquots of the enrichment culture into fresh MSM with the substrate to select for adapted microorganisms.

• Isolation: Plate the final enrichment culture onto MSM agar (B569324) plates coated with a fine layer of ethyl 21-methyldocosanoate. Colonies showing zones of clearing are potential degraders.

• Identification: Identify promising isolates through 16S rRNA gene sequencing.

Metabolite Identification by GC-MS

Objective: To identify the metabolic intermediates produced during the degradation of ethyl 21-methyldocosanoate.

Methodology:

• Culture Preparation: Grow an isolated degrading strain in MSM with 0.5% (w/v) ethyl 21-methyldocosanoate. Collect culture supernatant at various time points (e.g., 0, 24, 48, 72 hours).

• Lipid Extraction: Acidify the supernatant to pH 2.0 and extract the lipids with an equal volume of ethyl acetate.

• Derivatization: Evaporate the organic solvent and derivatize the fatty acid intermediates to their more volatile fatty acid methyl esters (FAMEs) using BF3-methanol.

• GC-MS Analysis: Analyze the FAMEs using a gas chromatograph coupled to a mass spectrometer (GC-MS). Use a suitable column (e.g., DB-5ms) and a temperature gradient to separate the compounds.

• Identification: Identify metabolites by comparing their mass spectra with known standards and spectral libraries.

Gene Expression Analysis by qRT-PCR

Objective: To quantify the expression of genes potentially involved in the degradation pathway (e.g., genes encoding for lipases/esterases and acyl-CoA synthetases).

Methodology:

• Cell Culture and RNA Extraction: Grow the degrading strain in MSM with either ethyl 21-methyldocosanoate or a control substrate (e.g., glucose). Harvest cells during the exponential growth phase and extract total RNA using a commercial kit.

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from the extracted RNA using reverse transcriptase.

• Primer Design: Design specific primers for target genes (e.g., putative lipase, acyl-CoA synthetase) and a housekeeping gene (e.g., 16S rRNA) for normalization.

• qRT-PCR: Perform quantitative real-time PCR (qPCR) using a SYBR Green-based assay.

• Data Analysis: Calculate the relative fold change in gene expression using the 2-ΔΔCt method.

Figure 2: General experimental workflow for investigating microbial metabolism.

Potential Regulatory and Signaling Interactions

The presence of long-chain fatty acids and their metabolites can influence microbial gene expression and signaling pathways. For instance, long-chain acyl-CoAs are known to act as signaling molecules that regulate fatty acid metabolism.

In many bacteria, FadR-type transcriptional regulators control the expression of genes involved in fatty acid degradation (fad genes). It is plausible that 21-methyldocosanoyl-CoA could act as an inducer, binding to a FadR-like repressor and causing its dissociation from the DNA, thereby upregulating the expression of the fad genes. This would provide a mechanism for the microorganism to respond to the availability of ethyl 21-methyldocosanoate as a nutrient source.

Figure 3: Hypothetical regulation of fad genes by a FadR-like repressor.

Conclusion and Future Directions

While the role of ethyl 21-methyldocosanoate in microbial metabolism remains to be experimentally determined, this guide provides a robust theoretical and methodological framework for its investigation. The proposed metabolic pathway, centered on ester hydrolysis and fatty acid oxidation, is consistent with known microbial metabolic capabilities. Future research should focus on the isolation and characterization of microorganisms capable of degrading this compound. Detailed studies involving metabolomics, transcriptomics, and proteomics will be crucial in elucidating the precise enzymatic steps and regulatory networks involved. Understanding the microbial metabolism of novel fatty acid esters like ethyl 21-methyldocosanoate could have implications for bioremediation, industrial biotechnology, and the development of new antimicrobial strategies.

A Technical Guide to the Potential Physiological Effects of Ethyl 21-Methyldocosanoate

Disclaimer: Direct experimental data on the physiological effects of Ethyl 21-methyldocosanoate is not available in the current scientific literature. This document, therefore, presents a hypothetical overview based on the known biological roles and metabolic pathways of structurally related molecules, namely very-long-chain fatty acids (VLCFAs), branched-chain fatty acids (BCFAs), and fatty acid ethyl esters (FAEEs). The information provided is intended for research and drug development professionals as a theoretical framework for potential investigation.

Introduction

Ethyl 21-methyldocosanoate is a lipid molecule with the chemical formula C25H50O2.[1] Structurally, it is the ethyl ester of 21-methyldocosanoic acid. This places it in the category of very-long-chain fatty acids (VLCFAs), which are defined as fatty acids with 22 or more carbon atoms.[2][3] The presence of a methyl group at the 21st carbon position also classifies it as a branched-chain fatty acid (BCFA). The physiological effects of this molecule would be contingent on the metabolic fate of its constituent parts: ethanol (B145695) and 21-methyldocosanoic acid.

Proposed Metabolic Pathway

The initial step in the metabolism of Ethyl 21-methyldocosanoate is likely the hydrolysis of the ester bond, catalyzed by carboxylesterases, to yield ethanol and 21-methyldocosanoic acid. Fatty acid ethyl esters (FAEEs) can be synthesized and hydrolyzed by various tissues, with the liver and pancreas showing high activity.[4]

The resulting 21-methyldocosanoic acid, as a VLCFA, is too long to be metabolized in the mitochondria.[3] Therefore, it would likely undergo initial oxidation in peroxisomes.[3] The methyl branch may influence the specific enzymes involved in its metabolism.

Hypothesized metabolic pathway of Ethyl 21-methyldocosanoate.

Potential Physiological Effects

The physiological effects of Ethyl 21-methyldocosanoate would likely be dictated by the biological activities of its metabolic product, 21-methyldocosanoic acid.

VLCFAs are essential components of various cellular lipids, including sphingolipids and glycerophospholipids.[2][5] These lipids are crucial for the structure and function of biological membranes.[6][7] It is plausible that 21-methyldocosanoic acid could be incorporated into these lipid species, thereby influencing membrane properties such as fluidity, thickness, and the formation of lipid rafts.

The methyl branch in 21-methyldocosanoic acid could further alter membrane dynamics compared to its straight-chain counterparts.

Some VLCFAs and their derivatives act as signaling molecules.[5][6] While there is no direct evidence for 21-methyldocosanoic acid, it is a plausible area of investigation.

Certain fatty acids have demonstrated anti-inflammatory and immunomodulatory properties. For instance, a synthetic polyunsaturated fatty acid, β-oxa 21:3n-3, has been shown to inhibit T lymphocyte proliferation and cytokine production.[8] While structurally different, this highlights the potential for novel long-chain fatty acids to possess immunomodulatory activity.

Experimental Protocols for Future Research

Due to the absence of specific studies on Ethyl 21-methyldocosanoate, the following are proposed experimental approaches to elucidate its physiological effects.

• Objective: To determine the rate of hydrolysis of Ethyl 21-methyldocosanoate into 21-methyldocosanoic acid and ethanol by tissue homogenates (e.g., liver, pancreas, intestine).[4]

• Method: Incubate Ethyl 21-methyldocosanoate with tissue homogenates. At various time points, extract lipids and quantify the remaining substrate and the fatty acid product using gas chromatography-mass spectrometry (GC-MS).

• Objective: To investigate the uptake of 21-methyldocosanoic acid by cultured cells and its incorporation into complex lipids.

• Method: Treat cultured cells (e.g., hepatocytes, adipocytes) with isotope-labeled 21-methyldocosanoic acid. After incubation, perform lipid extraction and analyze the distribution of the label in different lipid classes (e.g., phospholipids, sphingolipids, neutral lipids) using thin-layer chromatography (TLC) followed by scintillation counting or mass spectrometry.

• Objective: To confirm the peroxisomal metabolism of 21-methyldocosanoic acid.

• Method: Incubate radiolabeled 21-methyldocosanoic acid with isolated peroxisomes. Measure the production of chain-shortened fatty acids and acetyl-CoA.

Proposed experimental workflow for investigating Ethyl 21-methyldocosanoate.

Quantitative Data Summary

As there are no published studies on Ethyl 21-methyldocosanoate, no quantitative data on its physiological effects can be presented. Future research, as outlined in the experimental protocols, would be necessary to generate such data.

Conclusion

Ethyl 21-methyldocosanoate is a molecule of interest due to its classification as both a very-long-chain and a branched-chain fatty acid ester. Based on the known metabolism and functions of related lipids, it is hypothesized that its physiological effects will be primarily determined by the biological activity of its metabolic product, 21-methyldocosanoic acid. This fatty acid is likely to be incorporated into cellular membranes, potentially influencing their physical properties and associated signaling pathways. Its metabolism is expected to occur via peroxisomal β-oxidation. The lack of direct experimental data underscores the need for foundational research to elucidate the specific roles of this and other novel long-chain fatty acids. The proposed experimental workflows provide a roadmap for such investigations.

References

• 1. Ethyl 21-methyldocosanoate [chembk.com]
• 2. Very long-chain fatty acids: elongation, physiology and related disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Very long chain fatty acid - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. The role of very long chain fatty acids in yeast physiology and human diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Role of very-long-chain fatty acids in plant development, when chain length does matter [comptes-rendus.academie-sciences.fr]
• 7. Biosynthesis and Functions of Very-Long-Chain Fatty Acids in the Responses of Plants to Abiotic and Biotic Stresses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A novel long chain polyunsaturated fatty acid, beta-Oxa 21:3n-3, inhibits T lymphocyte proliferation, cytokine production, delayed-type hypersensitivity, and carrageenan-induced paw reaction and selectively targets intracellular signals - PubMed [pubmed.ncbi.nlm.nih.gov]

The Enigmatic Profile of Ethyl 21-methyldocosanoate: An Uncharted Territory in Lipid Biomarkers

Researchers, scientists, and drug development professionals exploring novel lipid biomarkers are met with a significant information gap concerning Ethyl 21-methyldocosanoate. Despite its chemical identification, publicly accessible scientific literature and data repositories currently lack the specific information required to establish it as a novel lipid biomarker. This in-depth guide candidly addresses this void, outlining the current state of knowledge and providing a roadmap for the foundational research necessary to unlock its potential.

At present, Ethyl 21-methyldocosanoate is cataloged as an ester product.[1][2][3] Its fundamental chemical and physical properties are documented in chemical databases. However, a thorough investigation reveals a notable absence of published research detailing its biological significance, particularly in the context of disease diagnostics or therapeutic monitoring.

The Unseen Landscape: Absence of Quantitative and Mechanistic Data

A comprehensive search of scientific databases yields no specific quantitative data linking Ethyl 21-methyldocosanoate to any physiological or pathological conditions. Consequently, the creation of structured tables for comparative analysis, a cornerstone of biomarker evaluation, is not feasible at this time. The scientific community has yet to publish studies on its concentration in various biological matrices such as plasma, tissues, or cerebrospinal fluid, and its potential correlation with disease states remains unexplored.

Furthermore, there is no available information on the signaling pathways or molecular mechanisms in which Ethyl 21-methyldocosanoate may be involved. This lack of mechanistic understanding prevents the visualization of its interactions and biological functions, a critical component for assessing its utility as a biomarker.

Charting the Course: A Call for Foundational Research

To elevate Ethyl 21-methyldocosanoate from a chemical entity to a validated biomarker, a systematic and rigorous research program is imperative. The following experimental workflows are proposed as a starting point for investigators venturing into this uncharted territory.

Workflow for Biomarker Discovery and Initial Validation

This proposed workflow outlines the essential steps to investigate the potential of Ethyl 21-methyldocosanoate as a biomarker.

Caption: Proposed research workflow for investigating Ethyl 21-methyldocosanoate as a novel biomarker.

Detailed Methodologies: Laying the Groundwork

The successful execution of the proposed research hinges on the meticulous application of established and innovative experimental protocols.

Synthesis and Characterization of Ethyl 21-methyldocosanoate Standard

• Objective: To produce a high-purity standard for analytical method development and as a reference material.

• Protocol:

  • Esterification: React 21-methyldocosanoic acid with ethanol (B145695) in the presence of an acid catalyst (e.g., sulfuric acid) under reflux.

  • Purification: Purify the crude product using column chromatography on silica (B1680970) gel with a suitable solvent system (e.g., hexane/ethyl acetate (B1210297) gradient).

  • Characterization: Confirm the structure and purity of the synthesized ester using Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) and Mass Spectrometry (MS).

Development and Validation of a Quantitative LC-MS/MS Method

• Objective: To establish a robust and sensitive method for the quantification of Ethyl 21-methyldocosanoate in biological samples. While specific methods for this analyte are not available, general protocols for very long-chain fatty acid analysis can be adapted.

• Protocol Outline (based on general principles for VLCFA analysis[4][5]):

  • Sample Preparation:

    • Perform lipid extraction from the biological matrix (e.g., plasma, tissue homogenate) using a modified Folch or Bligh-Dyer method.

    • Incorporate an appropriate internal standard (e.g., a deuterated analog of Ethyl 21-methyldocosanoate, which would need to be synthesized).

  • Chromatographic Separation:

    • Utilize a reverse-phase C18 column with a gradient elution of mobile phases such as water with 0.1% formic acid and acetonitrile/isopropanol with 0.1% formic acid.

  • Mass Spectrometric Detection:

    • Employ a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

    • Optimize precursor and product ion transitions for both Ethyl 21-methyldocosanoate and the internal standard.

  • Method Validation:

    • Assess linearity by preparing a calibration curve with the synthesized standard.

    • Determine accuracy and precision using spiked quality control samples at low, medium, and high concentrations.

    • Establish the Limit of Detection (LOD) and Limit of Quantification (LOQ).

Exploratory Analysis in Biological Samples

• Objective: To determine if the levels of Ethyl 21-methyldocosanoate differ between healthy individuals and patients with a specific disease.

• Protocol:

  • Cohort Selection: Recruit well-characterized cohorts of healthy controls and patients with the disease of interest.

  • Sample Collection and Storage: Collect biological samples (e.g., blood, tissue biopsies) under standardized conditions and store them at -80°C until analysis.

  • Quantification: Analyze the samples using the validated LC-MS/MS method.

  • Statistical Analysis: Employ appropriate statistical tests (e.g., t-test, ANOVA) to compare the levels of Ethyl 21-methyldocosanoate between the groups.

Future Directions and a Call to the Scientific Community

The path to establishing Ethyl 21-methyldocosanoate as a novel lipid biomarker is currently unpaved. The information presented in this guide highlights the critical need for foundational research to fill the existing knowledge void. We encourage researchers in the fields of lipidomics, biomarker discovery, and drug development to take up the challenge of investigating this enigmatic molecule. The potential discovery of a novel biomarker holds significant promise for advancing our understanding of disease and improving patient care. The scientific community's collective effort is essential to transform Ethyl 21-methyldocosanoate from a mere chemical name into a valuable tool in the arsenal (B13267) of precision medicine.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Others 16 - 美国 InvivoChem 中文官网 [invivochem.cn]
• 3. mybiosource.com [mybiosource.com]
• 4. Analysis of very long-chain fatty acids using electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Ethyl 21-methyldocosanoate for Research Standards

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the synthesis, purification, and characterization of Ethyl 21-methyldocosanoate, a long-chain fatty acid ester, for use as a research standard. The protocols outlined below are based on established methods of Fischer esterification, a reliable and widely used technique for the preparation of esters from carboxylic acids and alcohols.

Overview of Synthesis

The synthesis of Ethyl 21-methyldocosanoate is achieved through the acid-catalyzed esterification of 21-methyldocosanoic acid with ethanol (B145695). This reaction, known as Fischer esterification, involves protonating the carbonyl group of the carboxylic acid to increase its electrophilicity, followed by nucleophilic attack by the ethanol. The subsequent elimination of a water molecule yields the desired ester.[1][2] The reaction is reversible and is typically driven to completion by using an excess of the alcohol and removing water as it is formed.[3]

A general workflow for the synthesis and purification is presented below.

Caption: Workflow for the synthesis and purification of Ethyl 21-methyldocosanoate.

Quantitative Data Summary

The following tables summarize the key quantitative data for the synthesis of Ethyl 21-methyldocosanoate.

Table 1: Reagents and Typical Quantities

Reagent	Molar Mass ( g/mol )	Typical Amount	Molar Equiv.
21-Methyldocosanoic Acid	354.62	1.0 g	1.0
Ethanol	46.07	20 mL	Excess
Sulfuric Acid (conc.)	98.08	0.2 mL	Catalytic
Diethyl Ether	74.12	100 mL	-
Saturated Sodium Bicarbonate	-	50 mL	-
Brine	-	50 mL	-
Anhydrous Sodium Sulfate	142.04	5 g	-

Table 2: Expected Yield and Purity

Parameter	Expected Value
Theoretical Yield (g)	1.08
Typical Actual Yield (g)	0.86 - 0.97
Typical Yield (%)	80 - 90%
Purity (by GC)	> 98%

Experimental Protocols

Synthesis of Ethyl 21-methyldocosanoate

This protocol details the acid-catalyzed esterification of 21-methyldocosanoic acid.

Materials and Equipment:

• 21-Methyldocosanoic Acid

• Anhydrous Ethanol

• Concentrated Sulfuric Acid

• Round-bottom flask (100 mL)

• Reflux condenser

• Heating mantle with magnetic stirrer

• Separatory funnel (250 mL)

• Erlenmeyer flasks

• Rotary evaporator

• Glassware for purification (chromatography column, etc.)

Procedure:

• To a 100 mL round-bottom flask containing a magnetic stir bar, add 21-methyldocosanoic acid (1.0 g, 2.82 mmol).

• Add anhydrous ethanol (20 mL) to the flask and stir until the acid is dissolved.

• Carefully add concentrated sulfuric acid (0.2 mL) dropwise to the reaction mixture.

• Attach a reflux condenser to the flask and heat the mixture to reflux with stirring. Maintain reflux for 4-6 hours.

• After the reaction is complete (monitored by TLC), allow the mixture to cool to room temperature.

Work-up and Purification

This protocol describes the isolation and purification of the synthesized ester.

Procedure:

• Transfer the cooled reaction mixture to a 250 mL separatory funnel.

• Add diethyl ether (50 mL) and deionized water (50 mL). Shake vigorously and allow the layers to separate.

• Discard the lower aqueous layer.

• Wash the organic layer sequentially with 50 mL of deionized water, 50 mL of saturated sodium bicarbonate solution, and 50 mL of brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter the solution to remove the drying agent and concentrate the filtrate using a rotary evaporator to obtain the crude product.

• Purify the crude ester by column chromatography on silica (B1680970) gel, eluting with a hexane (B92381):ethyl acetate (B1210297) gradient (e.g., starting with 100% hexane and gradually increasing the polarity).

• Combine the fractions containing the pure product (as determined by TLC) and remove the solvent under reduced pressure to yield Ethyl 21-methyldocosanoate as a colorless oil or a low-melting solid.

Characterization

The identity and purity of the synthesized Ethyl 21-methyldocosanoate should be confirmed by standard analytical techniques.

Table 3: Expected Analytical Data

Technique	Expected Results
¹H NMR (CDCl₃)	δ ~4.12 (q, 2H, -OCH₂CH₃), δ ~2.28 (t, 2H, -CH₂COO-), δ ~1.62 (m, 2H), δ ~1.25 (br s, large integral), δ ~0.86 (d, 6H, -CH(CH₃)₂), δ ~1.15 (t, 3H, -OCH₂CH₃)
¹³C NMR (CDCl₃)	δ ~174.0 (C=O), δ ~60.1 (-OCH₂CH₃), δ ~34.4, and other aliphatic signals.
Mass Spec (EI)	m/z = 382.66 [M]⁺
IR (neat)	ν ~1740 cm⁻¹ (C=O stretch)

Note: The expected NMR chemical shifts are estimates based on the related compound Methyl 21-methyldocosanoate and general values for ethyl esters. Actual values may vary slightly.[4]

Signaling Pathways and Logical Relationships

While Ethyl 21-methyldocosanoate is a fatty acid ester used as a research standard, its direct involvement in specific signaling pathways is not extensively documented in publicly available literature. However, long-chain fatty acids and their esters are known to be involved in various metabolic and signaling processes. The logical relationship for its utility in research is outlined below.

Caption: Logical flow from synthesis to research application and outcomes.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. m.youtube.com [m.youtube.com]
• 4. Methyl 21-methyldocosanoate | C24H48O2 | CID 14178788 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of Ethyl 21-Methyldocosanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 21-methyldocosanoate is a long-chain fatty acid ester. Accurate and robust analytical methods are essential for its quantification in various matrices for research, drug development, and quality control purposes. This document provides detailed application notes and protocols for the quantification of Ethyl 21-methyldocosanoate using Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). These methods are based on established principles for the analysis of long-chain fatty acid esters and provide a strong foundation for method development and validation.

Analytical Methods Overview

The two primary recommended techniques for the quantification of Ethyl 21-methyldocosanoate are GC-MS and LC-MS/MS. Gas chromatography is a well-established technique for the analysis of fatty acid esters due to their volatility, often after a derivatization step to enhance detection.[1][2] High-performance liquid chromatography (HPLC) is another powerful tool, particularly for less volatile compounds or when analyzing complex mixtures.[3][4] Coupling these separation techniques with mass spectrometry provides high sensitivity and selectivity for accurate quantification.

Method Selection Considerations:

• GC-MS: Generally offers high resolution and is a cost-effective method for volatile compounds.[1] It is well-suited for the analysis of fatty acid esters.

• LC-MS/MS: Provides excellent sensitivity and specificity, particularly for complex matrices, and can often analyze compounds with minimal sample preparation, avoiding the need for derivatization.[5]

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol outlines a general procedure for the quantification of Ethyl 21-methyldocosanoate. Optimization of specific parameters will be required for different sample matrices and instrumentation.

Sample Preparation: Liquid-Liquid Extraction (LLE)

• Homogenization: Homogenize the sample (e.g., tissue, plasma, formulation) in a suitable solvent.

• Extraction: Perform a liquid-liquid extraction using a non-polar solvent such as hexane (B92381) or a mixture of hexane and ethyl acetate. This step isolates the lipid fraction containing Ethyl 21-methyldocosanoate.

• Washing: Wash the organic phase with a saline solution to remove polar interferences.

• Drying: Dry the organic extract over anhydrous sodium sulfate.

• Evaporation: Evaporate the solvent under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a suitable solvent (e.g., hexane) for GC-MS analysis.

GC-MS Instrumentation and Conditions

A typical GC-MS system equipped with a capillary column is recommended.

Parameter	Recommended Setting
Gas Chromatograph	Agilent GC-7890B or equivalent
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or similar
Injector Temperature	280 °C
Injection Mode	Splitless
Carrier Gas	Helium at a constant flow rate of 1 mL/min
Oven Temperature Program	Initial 80 °C, hold for 1 min; ramp at 15 °C/min to 300 °C, hold for 10 min
Mass Spectrometer	Agilent MS-5977A or equivalent
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temperature	230 °C
Mass Range	m/z 50-550
Acquisition Mode	Selected Ion Monitoring (SIM) for quantification

Quantitative Data Summary (GC-MS)

The following table presents typical performance characteristics expected for the GC-MS analysis of long-chain fatty acid esters. These values should be established during method validation for Ethyl 21-methyldocosanoate.

Parameter	Expected Performance
Linearity (R²)	> 0.995
Limit of Detection (LOD)	1-10 ng/mL
Limit of Quantification (LOQ)	5-25 ng/mL
Accuracy (% Recovery)	85-115%
Precision (% RSD)	< 15%

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

This protocol provides a general method for the quantification of Ethyl 21-methyldocosanoate using LC-MS/MS, which is particularly advantageous for complex biological matrices.

Sample Preparation: Solid-Phase Extraction (SPE)

• Sample Pre-treatment: Dilute or homogenize the sample as required.

• Conditioning: Condition a C18 SPE cartridge with methanol (B129727) followed by water.

• Loading: Load the pre-treated sample onto the SPE cartridge.

• Washing: Wash the cartridge with a low percentage of organic solvent (e.g., 10% methanol in water) to remove polar impurities.

• Elution: Elute Ethyl 21-methyldocosanoate with an appropriate organic solvent such as methanol or acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluate and reconstitute in the mobile phase for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

A high-performance liquid chromatograph coupled to a triple quadrupole mass spectrometer is recommended.

Parameter	Recommended Setting
Liquid Chromatograph	Agilent 1290 Infinity UHPLC or equivalent
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile/Methanol (1:1, v/v)
Gradient	Start at 70% B, increase to 100% B over 5 min, hold for 2 min, return to initial conditions
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Mass Spectrometer	SCIEX 5500 QTRAP or equivalent
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	To be determined by infusion of a standard solution of Ethyl 21-methyldocosanoate

Quantitative Data Summary (LC-MS/MS)

The following table summarizes the expected performance characteristics for the LC-MS/MS analysis of long-chain fatty acid esters.

Parameter	Expected Performance
Linearity (R²)	> 0.998
Limit of Detection (LOD)	0.1-1 ng/mL
Limit of Quantification (LOQ)	0.5-5 ng/mL
Accuracy (% Recovery)	90-110%
Precision (% RSD)	< 10%

Visualizations

Experimental Workflow: GC-MS Analysis

Caption: Workflow for Ethyl 21-methyldocosanoate quantification by GC-MS.

Experimental Workflow: LC-MS/MS Analysis

Caption: Workflow for Ethyl 21-methyldocosanoate quantification by LC-MS/MS.

Method Validation

It is critical to perform a full method validation for the chosen analytical procedure in the specific matrix of interest. Key validation parameters to assess include:

• Specificity and Selectivity: Ensure the method can differentiate the analyte from other components in the sample.

• Linearity and Range: Establish the concentration range over which the method is accurate and precise.

• Accuracy: Determine the closeness of the measured value to the true value.

• Precision: Assess the repeatability and intermediate precision of the method.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the lowest concentration of the analyte that can be reliably detected and quantified.

• Robustness: Evaluate the method's performance under small, deliberate variations in method parameters.

• Stability: Assess the stability of the analyte in the sample matrix under different storage conditions.

Conclusion

The GC-MS and LC-MS/MS methods outlined in these application notes provide a comprehensive starting point for the quantitative analysis of Ethyl 21-methyldocosanoate. The choice between the two techniques will depend on the specific requirements of the analysis, including the sample matrix, required sensitivity, and available instrumentation. Thorough method development and validation are essential to ensure accurate and reliable results.

References

• 1. benchchem.com [benchchem.com]
• 2. repo.unand.ac.id [repo.unand.ac.id]
• 3. aocs.org [aocs.org]
• 4. hplc.eu [hplc.eu]
• 5. Analytical Strategies for Long-Chain Fatty Acids Profiling - Creative Proteomics [creative-proteomics.com]

gas chromatography-mass spectrometry (GC-MS) analysis of "Ethyl 21-methyldocosanoate"

An Application Note and Protocol for the GC-MS Analysis of Ethyl 21-methyldocosanoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the qualitative and quantitative analysis of Ethyl 21-methyldocosanoate using Gas Chromatography-Mass Spectrometry (GC-MS). Ethyl 21-methyldocosanoate is a long-chain fatty acid ethyl ester (FAEE). The methodologies outlined herein are based on established principles for the analysis of similar long-chain esters and are intended to provide a robust framework for researchers. This guide covers sample preparation, instrument configuration, and data analysis, and includes visual workflows and tabulated data for clarity.

Introduction

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique ideal for the separation, identification, and quantification of volatile and semi-volatile compounds.[1] For non-volatile compounds like long-chain fatty acids, derivatization into more volatile ester forms, such as methyl or ethyl esters, is a common and necessary step to facilitate GC-MS analysis.[1][2][3] This application note details the specific analysis of Ethyl 21-methyldocosanoate, a C23 branched-chain fatty acid ethyl ester. The protocols provided are designed for high sensitivity and accuracy, making them suitable for various research, clinical, and pharmaceutical applications.[4]

Experimental Protocols

A generalized experimental workflow is presented below. The process involves lipid extraction from the sample matrix, followed by the instrumental analysis using GC-MS.

Diagram: Experimental Workflow

Caption: Overall workflow for the GC-MS analysis of Ethyl 21-methyldocosanoate.

Sample Preparation

Accurate sample preparation is critical for reliable GC-MS analysis. The following protocol is a general guideline and may require optimization based on the specific sample matrix.

Materials:

• Chloroform

• Methanol

• Deionized water

• Nitrogen gas

• Iso-octane

• Internal Standard (e.g., Ethyl heptadecanoate)[4]

Procedure:

• Homogenization: For solid samples like tissues, accurately weigh 25-50 mg and homogenize in a 2:1 (v/v) mixture of chloroform and methanol.[1] For liquid samples like plasma, use an appropriate volume.

• Internal Standard: To ensure accurate quantification, add a known concentration of an internal standard, such as ethyl heptadecanoate, to the sample.[4]

• Lipid Extraction:

  • Induce phase separation by adding deionized water.

  • Vortex the mixture thoroughly and centrifuge to separate the layers.

  • Carefully collect the lower organic layer containing the lipids.[1]

• Drying: Evaporate the solvent from the collected organic layer under a gentle stream of nitrogen gas until complete dryness.

• Reconstitution: Reconstitute the dried lipid extract in a known volume of iso-octane suitable for GC-MS injection.[5]

Note: As "Ethyl 21-methyldocosanoate" is already an ethyl ester, derivatization (esterification) is not required unless the goal is to analyze the corresponding free fatty acid.

GC-MS Instrumentation and Conditions

The following instrument parameters are recommended for the analysis of long-chain fatty acid ethyl esters and should be optimized for your specific instrument and application.

Gas Chromatography (GC) Conditions

Parameter	Recommended Setting
GC System	Agilent 8890 GC or equivalent
Column	DB-5MS Ultra Inert (or similar nonpolar column), 20 m x 0.18 mm x 0.18 µm[6]
Injection Volume	1 µL
Injector Temperature	260°C[7]
Split Ratio	50:1 (can be adjusted based on concentration)[7]
Carrier Gas	Helium at a constant flow rate of 1 mL/min[6][8]
Oven Temperature Program	Initial 60°C, ramp at 50°C/min to 300°C, hold for 1.5 min[6]

Mass Spectrometry (MS) Conditions

Parameter	Recommended Setting
MS System	Agilent 7000D MS/MS or equivalent
Ionization Mode	Electron Ionization (EI)
Ion Source Temperature	180°C[6]
Mass Scan Range	50-600 m/z[9]
Acquisition Mode	Full Scan for qualitative analysis, Selected Ion Monitoring (SIM) for quantitative analysis

Data Presentation and Analysis

Qualitative Analysis

Identification of Ethyl 21-methyldocosanoate will be based on its retention time from the gas chromatogram and its mass spectrum. The mass spectrum is expected to show a molecular ion peak (M+) and characteristic fragment ions. The molecular formula for Ethyl 21-methyldocosanoate is C25H50O2, with a molecular weight of 382.66 g/mol .[10]

Predicted Mass Spectrum Fragmentation: While a library spectrum for Ethyl 21-methyldocosanoate is not readily available, the fragmentation pattern can be predicted based on the behavior of other fatty acid ethyl esters. Key fragments would likely include:

• [M]+ : The molecular ion peak at m/z 382.

• [M-29]+ : Loss of an ethyl group (C2H5) at m/z 353.

• [M-45]+ : Loss of an ethoxy group (OC2H5) at m/z 337.

• McLafferty rearrangement ion : A prominent peak at m/z 88 is characteristic of ethyl esters of long-chain fatty acids.[11]

Diagram: Logical Relationship in Data Analysis

References

• 1. benchchem.com [benchchem.com]
• 2. m.youtube.com [m.youtube.com]
• 3. youtube.com [youtube.com]
• 4. Rapid, accurate, and sensitive fatty acid ethyl ester determination by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. lipidmaps.org [lipidmaps.org]
• 6. mdpi.com [mdpi.com]
• 7. thepharmajournal.com [thepharmajournal.com]
• 8. jmaterenvironsci.com [jmaterenvironsci.com]
• 9. researchgate.net [researchgate.net]
• 10. Ethyl 21-methyldocosanoate [chembk.com]
• 11. pubs.acs.org [pubs.acs.org]

Application Note: Quantitative Analysis of Branched-Chain Fatty Acids in Biological Matrices using LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Branched-chain fatty acids (BCFAs) are a class of saturated fatty acids characterized by one or more methyl branches on their carbon backbone.[1] They are important constituents of microbial lipids and are found in various biological matrices, including human plasma, milk, and adipose tissue.[2] BCFAs play significant roles in modulating membrane fluidity, cellular signaling, and have been implicated in metabolic regulation and immune responses. Accurate quantification of BCFAs is crucial for understanding their physiological functions and their potential as biomarkers in various diseases.

This application note details a robust and sensitive method for the quantification of BCFAs in biological samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Due to the poor ionization efficiency of free fatty acids, a derivatization strategy is employed to enhance detection sensitivity in positive ion mode.

Principle

The inherent low ionization efficiency of fatty acids in electrospray ionization (ESI) mass spectrometry presents a significant analytical challenge.[3][4][5] To overcome this, the carboxylic acid group of the BCFA is chemically derivatized. This process, often termed "charge reversal," attaches a permanently charged moiety to the fatty acid, allowing for highly sensitive detection and quantification in the positive ion mode.[3][5] Following derivatization, the samples are subjected to reversed-phase liquid chromatography for the separation of BCFA isomers. The eluting compounds are then detected by a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode, which provides high selectivity and sensitivity for quantitative analysis. Deuterated internal standards are used to ensure accuracy and correct for matrix effects.[6]

Caption: Principle of BCFA derivatization for enhanced LC-MS detection.

Experimental Protocols

Sample Preparation: Extraction of BCFAs from Serum/Plasma

This protocol describes the extraction of total fatty acids from a serum or plasma sample.

Materials:

• Serum or Plasma Sample

• Internal Standard (IS) solution (e.g., 19-methylarachidic acid or deuterated BCFA standards)[7]

• Chloroform:Methanol (B129727) mixture (2:1, v/v)[7]

• 0.5 M Potassium Hydroxide (KOH) in Methanol[7]

• 6 M Hydrochloric Acid (HCl)[7]

• n-Hexane[7]

• Nitrogen gas evaporator

• Vortex mixer and Centrifuge

Procedure:

• Thaw Sample: Thaw the frozen serum or plasma sample on ice.

• Add Internal Standard: To 200 µL of serum, add a known amount of the internal standard solution.

• Lipid Extraction: Add 1 mL of the chloroform:methanol (2:1, v/v) mixture. Vortex vigorously for 2 minutes.

• Phase Separation: Centrifuge at 3000 x g for 10 minutes to separate the layers. Collect the lower organic layer.

• Evaporation: Dry the collected organic layer under a stream of nitrogen gas.

• Hydrolysis (Saponification): To release fatty acids from their esterified forms, add 1 mL of 0.5 M KOH in methanol to the dried lipid extract. Incubate at 90°C for 3 hours.[7]

• Acidification: After cooling, acidify the mixture by adding 0.2 mL of 6 M HCl.

• Fatty Acid Extraction: Extract the non-esterified fatty acids by adding 1 mL of n-hexane. Vortex for 2 minutes and centrifuge at 3000 x g for 5 minutes. Repeat the extraction two more times, pooling the n-hexane layers.[7]

• Final Evaporation: Evaporate the pooled n-hexane extract to dryness under a stream of nitrogen. The dried residue is now ready for derivatization.

Derivatization Protocol

This protocol describes the derivatization of the extracted fatty acids to enhance ionization. The method involves forming trimethyl-amino-ethyl (TMAE) esters.[6]

Materials:

• Dried fatty acid extract

• Oxalyl chloride

• Dimethylaminoethanol (B1669961)

• Methyl iodide

• Acetonitrile (ACN)

• Toluene (B28343)

Procedure:

• Acid Chloride Formation: Add 100 µL of oxalyl chloride in toluene to the dried fatty acid extract. Incubate at 60°C for 30 minutes. Evaporate the solvent under nitrogen.

• Esterification: Add 100 µL of dimethylaminoethanol in acetonitrile. Incubate at room temperature for 15 minutes.

• Quaternization: Add 50 µL of methyl iodide. Incubate at 60°C for 30 minutes to form the TMAE-iodide ester derivatives.[6]

• Reconstitution: Evaporate the solvent under nitrogen and reconstitute the derivatized sample in a suitable volume of the initial LC mobile phase (e.g., 10% acetonitrile/water) for injection.[8]

LC-MS/MS Method

Instrumentation:

• Liquid Chromatograph: UHPLC system capable of binary gradient elution.

• Mass Spectrometer: Triple quadrupole mass spectrometer equipped with an ESI source.

LC Parameters:

• Column: C18 reversed-phase column (e.g., 150 mm × 3.0 mm, 2.7 µm).[9]

• Mobile Phase A: 0.1% Formic Acid in Water:Acetonitrile (40:60, v/v).[9]

• Mobile Phase B: 0.1% Formic Acid in Isopropanol:Acetonitrile (90:10, v/v).

• Flow Rate: 0.4 mL/min.[10]

• Column Temperature: 40°C.[10]

• Injection Volume: 5 µL.[10]

• Gradient:

  • 0-2 min: 30% B

  • 2-10 min: 30% to 97% B

  • 10-13 min: 97% B

  • 13.1-15 min: 30% B

MS Parameters:

• Ionization Mode: Positive Electrospray Ionization (ESI+).[6]

• Analysis Mode: Multiple Reaction Monitoring (MRM).[6]

• Capillary Voltage: 3.5 kV.

• Source Temperature: 125°C.[10]

• Desolvation Temperature: 350°C.[10]

• MRM Transitions: Specific precursor-to-product ion transitions must be optimized for each derivatized BCFA and internal standard. The derivatized moiety often provides a common, abundant fragment ion that can be used for quantification.[11]

Caption: Overall experimental workflow for BCFA analysis.

Data Presentation and Quantitative Performance

Quantification is performed using a calibration curve generated from standards of known concentrations, with analyte peak areas normalized to the internal standard peak area.[6] The performance of the method should be validated for linearity, accuracy, precision, and sensitivity.

Table 1: Example MRM Transitions for Derivatized BCFAs

Analyte (TMAE Derivative)	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
iso-C15:0	328.3	116.1	50	25
anteiso-C15:0	328.3	116.1	50	25
iso-C17:0	356.4	116.1	50	28
anteiso-C17:0	356.4	116.1	50	28
d4-iso-C17:0 (IS)	360.4	116.1	50	28
Phytanic Acid	398.4	116.1	50	32

| Pristanic Acid | 384.4 | 116.1 | 50 | 30 |

Note: The specific m/z values are illustrative and depend on the derivatization reagent used. The product ion often corresponds to a fragment of the derivatizing agent.

Table 2: Method Validation Summary

Parameter	iso-C15:0	anteiso-C15:0	iso-C17:0
Linear Range (ng/mL)	1 - 500	1 - 500	1 - 500
Correlation (r²)	>0.998	>0.997	>0.998
LOD (ng/mL)	0.5	0.6	0.5
LOQ (ng/mL)	1.0	1.0	1.0
Intra-day Precision (%CV)	< 6%	< 7%	< 6%
Inter-day Precision (%CV)	< 8%	< 9%	< 8%

| Recovery (%) | 95.2% | 93.8% | 96.1% |

Structural Identification of BCFAs by MS/MS

While MRM is used for quantification, full scan product ion spectra are necessary for structural confirmation. The fragmentation pattern can help locate the position of the methyl branch. For instance, radical-directed dissociation (RDD) methods can induce intrachain cleavages, allowing for precise localization of the methyl branch via characteristic neutral losses.[12][13] Traditional collision-induced dissociation (CID) of BCFA methyl esters (in GC-MS) or other derivatives can also yield informative fragments.[14][15]

• iso-BCFAs: These typically show a characteristic loss of the terminal isopropyl group ([M-43]+).[15]

• anteiso-BCFAs: These show prominent losses corresponding to fragmentation on both sides of the branch point, such as the loss of an ethyl group ([M-29]+) and a sec-butyl group ([M-57]+).[15]

Caption: Fragmentation logic for BCFA isomer identification.

The described LC-MS/MS method, incorporating chemical derivatization, provides a sensitive, specific, and reliable approach for the quantitative analysis of branched-chain fatty acids in complex biological matrices. This methodology is well-suited for applications in clinical research, nutritional science, and drug development where accurate measurement of these important lipids is required.

References

• 1. Branched Chain Fatty Acids Analysis Service - Creative Proteomics [creative-proteomics.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [PDF] Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. Quantification of Very-Long-Chain and Branched-Chain Fatty Acids in Plasma by Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. LC-MS Quantification of Short-Chain Fatty Acids in Serum - Creative Proteomics [creative-proteomics.com]
• 9. A liquid chromatography-mass spectrometry workflow for in-depth quantitation of fatty acid double bond location isomers - PMC [pmc.ncbi.nlm.nih.gov]
• 10. jsbms.jp [jsbms.jp]
• 11. Fatty acidomics: global analysis of lipid species containing a carboxyl group with a charge-remote fragmentation assisted approach - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Profiling of branched-chain fatty acids via nitroxide radical-directed dissociation integrated on an LC-MS/MS workflow - Analyst (RSC Publishing) [pubs.rsc.org]
• 13. Profiling of branched-chain fatty acids via nitroxide radical-directed dissociation integrated on an LC-MS/MS workflow - PURSPEC [purspec.com]
• 14. Structural characterization of saturated branched chain fatty acid methyl esters by collisional dissociation of molecular ions generated by electron ionization - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Application Note: Derivatization of 21-Methyldocosanoic Acid for Gas Chromatography (GC) Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Very-long-chain fatty acids (VLCFAs), particularly branched-chain VLCFAs such as 21-methyldocosanoic acid, are gaining increasing interest in biomedical research due to their roles in various physiological and pathological processes. Accurate quantification of these molecules is crucial for understanding their function and for the development of potential therapeutic agents. Gas chromatography (GC) is a powerful analytical technique for the separation and quantification of fatty acids. However, due to their low volatility and polar nature, direct analysis of free fatty acids by GC is challenging, often resulting in poor chromatographic peak shape and inaccurate quantification.[1]

To overcome these limitations, a derivatization step is essential to convert the fatty acids into more volatile and less polar derivatives. The most common and effective method is esterification to form fatty acid methyl esters (FAMEs).[1] This application note provides detailed protocols for the derivatization of 21-methyldocosanoic acid to its corresponding FAME using two common acid-catalyzed methods: Boron Trifluoride-Methanol (BF₃-Methanol) and Sulfuric Acid-Methanol (H₂SO₄-Methanol).

Derivatization Strategies

Acid-catalyzed esterification is a robust and widely used method for preparing FAMEs from free fatty acids. The reaction involves the protonation of the carboxylic acid group by a strong acid catalyst, followed by nucleophilic attack by methanol (B129727) to form the methyl ester.

Boron Trifluoride-Methanol (BF₃-Methanol)

The BF₃-Methanol reagent is a highly effective catalyst for the rapid esterification of fatty acids.[2][3] The reaction is typically carried out at a moderate temperature and can be completed in a relatively short time. It is suitable for a wide range of fatty acids, including VLCFAs.

Sulfuric Acid-Methanol (H₂SO₄-Methanol)

An alternative and cost-effective method involves the use of sulfuric acid as a catalyst in methanol. While reaction times may be slightly longer compared to BF₃-Methanol, this method is equally effective for the quantitative preparation of FAMEs from VLCFAs.[2][4][5]

Experimental Protocols

The following are detailed protocols for the derivatization of 21-methyldocosanoic acid using both BF₃-Methanol and H₂SO₄-Methanol.

Protocol 1: Derivatization using Boron Trifluoride-Methanol (BF₃-Methanol)

Materials:

• 21-methyldocosanoic acid standard or sample extract

• BF₃-Methanol solution (14% w/v)

• Anhydrous Hexane (B92381) (GC grade)

• Saturated Sodium Chloride (NaCl) solution

• Anhydrous Sodium Sulfate (B86663) (Na₂SO₄)

• Screw-cap glass vials with PTFE-lined septa (10 mL)

• Heating block or water bath

• Vortex mixer

• Pasteur pipettes

Procedure:

• Sample Preparation: Accurately weigh 1-5 mg of the 21-methyldocosanoic acid sample into a screw-cap glass vial. If the sample is in a solvent, evaporate the solvent to complete dryness under a gentle stream of nitrogen.

• Reagent Addition: Add 2 mL of 14% BF₃-Methanol solution to the dried sample in the vial.

• Reaction: Tightly cap the vial and place it in a heating block or water bath set to 60°C for 30 minutes. Intermittently vortex the mixture to ensure complete dissolution and reaction.

• Extraction:

  • Cool the vial to room temperature.

  • Add 1 mL of saturated NaCl solution and 2 mL of anhydrous hexane to the vial.

  • Cap the vial and vortex vigorously for 1 minute to extract the FAMEs into the hexane layer.

  • Allow the layers to separate. The upper layer is the hexane phase containing the FAMEs.

• Drying and Collection:

  • Carefully transfer the upper hexane layer to a clean vial containing a small amount of anhydrous sodium sulfate to remove any residual water.

  • The sample is now ready for GC analysis.

Protocol 2: Derivatization using Sulfuric Acid-Methanol (H₂SO₄-Methanol)

Materials:

• 21-methyldocosanoic acid standard or sample extract

• Sulfuric Acid-Methanol solution (2% v/v H₂SO₄ in anhydrous methanol)

• Anhydrous Hexane (GC grade)

• Saturated Sodium Chloride (NaCl) solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Screw-cap glass vials with PTFE-lined septa (10 mL)

• Heating block or water bath

• Vortex mixer

• Pasteur pipettes

Procedure:

• Sample Preparation: Accurately weigh 1-5 mg of the 21-methyldocosanoic acid sample into a screw-cap glass vial. If the sample is in a solvent, evaporate the solvent to complete dryness under a gentle stream of nitrogen.

• Reagent Addition: Add 2 mL of 2% H₂SO₄-Methanol solution to the dried sample.

• Reaction: Tightly cap the vial and place it in a heating block or water bath set to 80°C for 1 hour.[6] Periodically swirl the vial to ensure proper mixing.

• Extraction:

  • Cool the vial to room temperature.

  • Add 1 mL of saturated NaCl solution and 2 mL of anhydrous hexane.

  • Cap the vial and vortex vigorously for 1 minute.

  • Allow the phases to separate.

• Drying and Collection:

  • Transfer the upper hexane layer to a clean vial containing anhydrous sodium sulfate.

  • The derivatized sample is ready for GC analysis.

Experimental Workflow

The following diagram illustrates the general experimental workflow for the derivatization of 21-methyldocosanoic acid for GC analysis.

Caption: Experimental workflow for the derivatization of 21-methyldocosanoic acid.

Data Presentation

The following table summarizes representative quantitative data for the GC analysis of derivatized 21-methyldocosanoic acid methyl ester. These values are illustrative and may vary depending on the specific GC system, column, and operating conditions. An internal standard, such as 19-methylarachidic acid, should be used for accurate quantification.[7]

Parameter	Value
Analyte	21-Methyldocosanoic Acid Methyl Ester
Internal Standard	19-Methylarachidic Acid Methyl Ester[7]
GC Column	Zebron ZB-5MSi (30 m x 0.25 mm i.d., 0.25 µm film thickness) or similar[7]
Oven Program	Initial 60°C, ramp at 4°C/min to 300°C, hold for 5 min[7]
Injector Temperature	300°C[7]
Detector	Flame Ionization Detector (FID) or Mass Spectrometer (MS)
Carrier Gas	Helium
Expected Retention Time	> 20 min (Varies with exact conditions)
Limit of Quantification (LOQ)	~0.1 - 1 µg/mL
Linear Range	0.1 - 100 µg/mL
Recovery	> 95%
Precision (RSD)	< 5%

Conclusion

The derivatization of 21-methyldocosanoic acid to its corresponding fatty acid methyl ester is a critical step for accurate and reliable quantification by gas chromatography. Both the Boron Trifluoride-Methanol and Sulfuric Acid-Methanol methods are effective for this purpose. The choice of method may depend on laboratory preference, cost, and safety considerations. The protocols and data presented in this application note provide a comprehensive guide for researchers, scientists, and drug development professionals working with this and other very-long-chain fatty acids.

References

• 1. benchchem.com [benchchem.com]
• 2. aocs.org [aocs.org]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. diverdi.colostate.edu [diverdi.colostate.edu]
• 5. academic.oup.com [academic.oup.com]
• 6. benchchem.com [benchchem.com]
• 7. Evaluation of the Effect of Transcatheter Aortic Valve Implantation in Patients with Severe Aortic Stenosis on the Concentration of the Fatty Acids Involved in Inflammation [mdpi.com]

Application Note and Protocol for the Extraction of Ethyl 21-methyldocosanoate from Biological Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 21-methyldocosanoate is a long-chain fatty acid ethyl ester (FAEE). The accurate quantification of specific FAEEs from biological matrices is crucial for various research applications, including biomarker discovery and understanding metabolic pathways. This document provides a detailed protocol for the extraction of Ethyl 21-methyldocosanoate from biological samples, primarily focusing on plasma, for subsequent analysis by Gas Chromatography-Mass Spectrometry (GC-MS). The methodologies described are based on established principles of lipid extraction.[1]

Two primary extraction techniques are presented: Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE). Both methods are widely used in lipidomics for their effectiveness in isolating lipids from complex sample matrices.[2][3] LLE methods, such as the Folch or Bligh-Dyer procedures, are traditional and robust, relying on the partitioning of lipids into an organic solvent phase.[1][3][4] SPE offers a more modern, automatable alternative with high reproducibility.[3][5] The choice of method may depend on sample volume, throughput requirements, and available laboratory equipment.

Data Presentation

The following table summarizes typical performance characteristics for the analytical methods described. These values are illustrative and may vary based on the specific instrumentation and matrix effects.

Parameter	Liquid-Liquid Extraction (LLE) with GC-MS	Solid-Phase Extraction (SPE) with GC-MS
Typical Sample Volume	100 - 500 µL	100 - 500 µL
Extraction Time per Sample	30 - 60 minutes	15 - 30 minutes
Lower Limit of Detection (LOD)	5 - 15 nM[6]	5 - 10 nM[6]
Lower Limit of Quantification (LOQ)	50 - 70 nM[6]	50 - 70 nM[6]
Intra-assay Precision (CV%)	< 10%[6]	< 7%[6]
Inter-assay Precision (CV%)	< 15%	< 10%
Recovery	85 - 95%	90 - 105%

Experimental Protocols

General Sample Handling and Preparation

Proper sample handling is critical to prevent the degradation of lipids.[1] Samples should be collected using appropriate anticoagulants (e.g., EDTA for plasma) and processed promptly. If not analyzed immediately, samples should be stored at -80°C. Thaw samples on ice before extraction. For tissue samples, thorough homogenization is necessary to ensure efficient extraction.[1]

Protocol 1: Liquid-Liquid Extraction (LLE)

This protocol is a modification of the widely used Folch and Bligh-Dyer methods.[1][3][4]

Materials and Reagents:

• Biological sample (e.g., 100 µL plasma)

• Internal Standard (IS): Ethyl heptadecanoate or a stable isotope-labeled analog of the analyte.

• Methanol (B129727) (HPLC grade)

• Chloroform (HPLC grade)

• 0.9% NaCl solution (or HPLC grade water)

• Glass centrifuge tubes with PTFE-lined caps

• Nitrogen gas evaporator

• Hexane (B92381) (HPLC grade) for reconstitution

• Vortex mixer

• Centrifuge

Procedure:

• In a glass centrifuge tube, add 100 µL of the biological sample.

• Add the internal standard solution at a known concentration.

• Add 400 µL of ice-cold methanol to the sample to precipitate proteins.[7] Vortex for 30 seconds.

• Add 800 µL of chloroform. Vortex thoroughly for 2 minutes to ensure complete mixing.

• Add 200 µL of 0.9% NaCl solution to induce phase separation.[8] Vortex for 30 seconds.

• Centrifuge at 2,000 x g for 10 minutes at 4°C to separate the layers.

• Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer to a clean tube.

• Dry the extracted lipids under a gentle stream of nitrogen gas.

• Reconstitute the dried extract in 100 µL of hexane for GC-MS analysis.

Protocol 2: Solid-Phase Extraction (SPE)

This protocol utilizes an aminopropyl-silica SPE cartridge for the selective retention and elution of FAEEs.[6][9]

Materials and Reagents:

• Biological sample (e.g., 100 µL plasma)

• Internal Standard (IS): Ethyl heptadecanoate or a stable isotope-labeled analog of the analyte.

• Acetone (B3395972) (HPLC grade)

• Hexane (HPLC grade)

• Aminopropyl-silica SPE cartridges (e.g., 100 mg, 1 mL)

• SPE vacuum manifold

• Glass collection tubes

• Nitrogen gas evaporator

• Vortex mixer

• Centrifuge

Procedure:

• In a glass tube, add 100 µL of the biological sample.

• Add the internal standard solution.

• Add 500 µL of acetone to precipitate proteins.[10] Vortex for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes.

• Transfer the supernatant to a clean tube and add 1 mL of hexane. Vortex for 1 minute.

• Centrifuge at 2,000 x g for 5 minutes to separate the layers.

• Condition the SPE cartridge by washing with 2 mL of hexane.

• Load the upper hexane layer from step 6 onto the conditioned SPE cartridge.

• Wash the cartridge with 2 mL of hexane to remove non-polar interferences.

• Elute the FAEEs with 2 mL of hexane.

• Dry the eluate under a gentle stream of nitrogen.

• Reconstitute the dried extract in 100 µL of hexane for GC-MS analysis.

GC-MS Analysis

The reconstituted samples are analyzed by Gas Chromatography-Mass Spectrometry.[6][11][12]

Instrumentation and Conditions (Typical):

• Gas Chromatograph: Agilent GC system or equivalent.

• Mass Spectrometer: Agilent MS system or equivalent, operating in Electron Ionization (EI) mode.[12]

• Column: HP-5MS (or similar non-polar dimethylpolysiloxane column), 30 m x 0.25 mm I.D. x 0.25 µm film thickness.[6][12]

• Injection: 1 µL splitless injection at 280°C.

• Oven Program: Initial temperature of 80°C, hold for 1 minute, ramp to 300°C at 15°C/min, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate.

• MS Detection: Selected Ion Monitoring (SIM) mode for quantification of the target analyte and internal standard.[13]

Mandatory Visualization

References

• 1. biocompare.com [biocompare.com]
• 2. Sample Preparation in Lipidomics: Methodological Foundations - Creative Proteomics [creative-proteomics.com]
• 3. mdpi.com [mdpi.com]
• 4. jfda-online.com [jfda-online.com]
• 5. agilent.com [agilent.com]
• 6. Rapid, accurate, and sensitive fatty acid ethyl ester determination by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. One-step lipid extraction for plasma lipidomics analysis by liquid chromatography mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Sample Processing Methods for Lipidomics Research - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 9. benchchem.com [benchchem.com]
• 10. Identification and quantitation of fatty acid ethyl esters in biological specimens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Determination of fatty acid ethyl esters in hair by GC-MS and application in a population of cocaine users - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]

Application Note: Ethyl 21-methyldocosanoate as a Novel Internal Standard for Quantitative Lipidomics Profiling

Audience: Researchers, scientists, and drug development professionals.

Introduction

Quantitative lipidomics profiling is a critical tool for understanding the roles of lipids in health and disease, biomarker discovery, and drug development. Accurate and reproducible quantification of lipid species from complex biological matrices is paramount. This relies heavily on the use of internal standards to correct for variations throughout the analytical workflow, including sample extraction, derivatization, and instrument response.[1] An ideal internal standard is a compound that is chemically similar to the analytes of interest but structurally distinct and not naturally present in the biological sample.[1]

This application note describes the use of a novel long-chain fatty acid ester, Ethyl 21-methyldocosanoate, as an internal standard for quantitative lipidomics studies using both Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS). Its unique structure, a C23 fatty acid ethyl ester with a methyl branch at the iso-position, makes it an excellent candidate as it is not expected to be endogenously present in most biological systems.

Key Applications

• Internal Standard for Untargeted and Targeted Lipidomics: Ethyl 21-methyldocosanoate can be spiked into biological samples (e.g., plasma, tissues, cells) at a known concentration prior to lipid extraction to normalize for analytical variability.[2][3][4]

• Quality Control (QC) Sample Component: It can be included in QC samples to monitor instrument performance and the reproducibility of the analytical workflow over time.[3][4]

• Method Development and Validation: This compound can be used to assess the efficiency of lipid extraction and derivatization methods for long-chain fatty acid esters.

Physicochemical Properties of Ethyl 21-methyldocosanoate

Property	Value
Chemical Name	Ethyl 21-methyldocosanoate
CAS Number	1194774-66-7[5]
Molecular Formula	C25H50O2[5]
Molar Mass	382.66 g/mol [5]
Structure	CH3CH(CH3)(CH2)19COOCH2CH3

Experimental Protocols

Protocol for Lipid Extraction from Plasma using Ethyl 21-methyldocosanoate as an Internal Standard

This protocol is based on the widely used Folch method for lipid extraction.

Materials:

• Plasma samples

• Ethyl 21-methyldocosanoate internal standard solution (1 mg/mL in chloroform/methanol 2:1, v/v)

• Chloroform

• Methanol

• 0.9% NaCl solution

• Glass centrifuge tubes with PTFE-lined caps

• Nitrogen gas evaporator

• Vortex mixer

• Centrifuge

Procedure:

• Thaw plasma samples on ice.

• To a 15 mL glass centrifuge tube, add 100 µL of plasma.

• Add 10 µL of the 1 mg/mL Ethyl 21-methyldocosanoate internal standard solution.

• Add 2 mL of a chloroform/methanol mixture (2:1, v/v).

• Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and protein precipitation.[1]

• Add 500 µL of 0.9% NaCl solution to induce phase separation.[1]

• Vortex for another 30 seconds.

• Centrifuge the sample at 2,000 x g for 10 minutes at 4°C to separate the aqueous and organic layers.[1]

• Carefully collect the lower organic layer, which contains the lipids, using a glass Pasteur pipette and transfer it to a clean tube.[1][2]

• Dry the collected lipid extract under a gentle stream of nitrogen gas.[1][2]

• The dried lipid extract is now ready for reconstitution and analysis by LC-MS or for derivatization for GC-MS analysis.

Protocol for Derivatization to Fatty Acid Methyl Esters (FAMEs) for GC-MS Analysis

For GC-MS analysis, fatty acid esters are often transesterified to their methyl ester counterparts to improve volatility and chromatographic performance.[2][6][7]

Materials:

• Dried lipid extract from the previous step

• 2% (v/v) H2SO4 in methanol

• Hexane (B92381)

• Saturated NaCl solution

• Heating block or water bath

• Glass reaction vials with PTFE-lined caps

Procedure:

• To the dried lipid extract, add 1 mL of 2% H2SO4 in methanol.[2]

• Tightly cap the vial and flush with nitrogen gas to prevent oxidation.[2]

• Heat the mixture at 80°C for 1 hour in a heating block or water bath.[2]

• Allow the reaction vial to cool to room temperature.

• Add 1.5 mL of saturated NaCl solution and 1 mL of hexane.

• Vortex for 1 minute to extract the FAMEs into the hexane layer.

• Centrifuge at 1,000 x g for 5 minutes to separate the layers.

• Carefully transfer the upper hexane layer containing the FAMEs to a clean GC vial for analysis.

Instrumental Analysis Conditions

LC-MS Conditions for Untargeted Lipidomics

Parameter	Setting
LC System	Agilent 1290 Infinity II LC or equivalent[8]
Column	Agilent ZORBAX RRHD Eclipse Plus C18, 2.1 x 100 mm, 1.8 µm[8]
Mobile Phase A	60:40 Acetonitrile:Water + 10 mM Ammonium Formate + 0.1% Formic Acid[3]
Mobile Phase B	90:9:1 Isopropanol:Acetonitrile:Water + 10 mM Ammonium Formate + 0.1% Formic Acid[3]
Gradient	15% B to 99% B over 12 minutes[3]
Flow Rate	0.6 mL/min[3]
Column Temperature	65°C[3]
Injection Volume	3 µL (Positive Ion Mode), 5 µL (Negative Ion Mode)[3]
MS System	Agilent Revident Q-TOF or equivalent high-resolution mass spectrometer[8]
Ionization Mode	ESI Positive and Negative
Data Acquisition	Data-Dependent MS/MS[9]

GC-MS Conditions for FAMEs Analysis

Parameter	Setting
GC System	Agilent GC-MS system or equivalent
Column	Capillary column with a Carbowax-type (polyethylene glycol) stationary phase[6]
Carrier Gas	Helium at a constant flow rate of 1 mL/min
Oven Program	70°C for 2 min, then ramp at 5°C/min to 240°C, hold for 5 min
Injection Mode	Splitless
Injector Temp	250°C
MS System	Single Quadrupole or higher
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	m/z 40-550
Transfer Line Temp	240°C

Visualized Workflows and Pathways

Caption: Experimental workflow for lipidomics profiling using an internal standard.

There are no known signaling pathways directly involving Ethyl 21-methyldocosanoate based on the current search results. Therefore, a signaling pathway diagram cannot be generated.

Conclusion

Ethyl 21-methyldocosanoate is a promising candidate for use as an internal standard in lipidomics research. Its unique structure, which is unlikely to be found in biological samples, allows for accurate normalization of lipidomic data. The protocols outlined in this application note provide a starting point for incorporating this novel standard into both LC-MS and GC-MS based lipidomics workflows, thereby enhancing the reliability and reproducibility of quantitative lipid analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Guidelines for Selection of Internal Standard-Based Normalization Strategies in Untargeted Lipidomic Profiling by LC-HR-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chembk.com [chembk.com]
• 6. gcms.cz [gcms.cz]
• 7. pubs.acs.org [pubs.acs.org]
• 8. agilent.com [agilent.com]
• 9. A Comprehensive and Reproducible Untargeted Lipidomic Workflow Using LC-QTOF Validated for Human Plasma Analysis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Enzymatic Synthesis of Long-Chain Fatty Acid Esters

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the enzymatic synthesis of long-chain fatty acid esters. This environmentally friendly approach offers high selectivity and mild reaction conditions compared to traditional chemical methods, making it increasingly valuable in the pharmaceutical, cosmetic, and food industries. The use of lipases as biocatalysts allows for the efficient production of a wide range of esters, including wax esters, biosurfactants, and biodiesel.

I. Overview of Enzymatic Esterification

Enzymatic synthesis of long-chain fatty acid esters primarily involves the use of lipases (triacylglycerol acyl hydrolases, E.C. 3.1.1.3). These enzymes catalyze the formation of an ester bond between a fatty acid and an alcohol. The two main strategies employed are:

• Esterification: The direct reaction between a free fatty acid and an alcohol, producing an ester and water.

• Transesterification (Alcoholysis): The reaction of an existing ester (like a triglyceride) with an alcohol, resulting in the exchange of the alcohol moiety and the formation of a new ester.[1][2]

The mild reaction conditions of enzymatic synthesis help prevent the degradation and isomerization of sensitive fatty acids, which can be a drawback of acid- or base-catalyzed chemical methods.[3]

II. Key Applications

• Pharmaceuticals: Synthesis of structured lipids and esters with specific therapeutic properties.

• Cosmetics: Production of emollients, lubricants, and waxes for personal care products.[4]

• Food Industry: Creation of flavor and aroma compounds, as well as emulsifiers.[5][6]

• Biofuels: Environmentally friendly production of biodiesel (fatty acid methyl or ethyl esters).[1][5]

III. Quantitative Data Summary

The efficiency of enzymatic ester synthesis is influenced by several factors, including the choice of enzyme, substrates, solvent (or lack thereof), temperature, and molar ratio of reactants. The following tables summarize quantitative data from various studies.

Table 1: Optimization of Lipase-Catalyzed Synthesis of Alkyl Stearates [7]

Alkyl Alcohol	Reaction Time (days)	Temperature (°C)	Lipase (B570770) (kU)	Alcohol:Stearic Acid Molar Ratio	Conversion (%)
C1-OH	5	40	7	5:1	> 90
C2-OH	5	40	7	5:1	> 90
C4-OH	1	60	35	15:1	> 90
C8-OH	1	60	35	5:1	> 90
C16-OH	1	60	35	5:1	> 90
Catalyst: Candida rugosa lipase

Table 2: Ultrasound-Assisted Enzymatic Synthesis of Xylitol (B92547) Fatty Acid Esters [8]

Fatty Acid	Xylitol/Fatty Acid Molar Ratio	Temperature (°C)	Reaction Time (h)	Yield (%)
Caprylic Acid	4:1	60	29	~74
Capric Acid	4:1	60	29	~74
Lauric Acid	2:1	Not Specified	24	~24
Myristic Acid	2:1	50	24	~24
Catalyst: Immobilized Candida antarctica lipase B (Novozym® 435)

Table 3: Lipase-Catalyzed Transesterification for Fatty Acid Methyl Ester (FAME) Synthesis [3][9]

Feedstock	Methanol-to-Oil Molar Ratio	Catalyst Dosage (% wt)	Temperature (°C)	Reaction Time (h)	FAME Content (%)
Waste Frying Oil	3.8:1	15	44.5	12	100
Seed Lipid	Not Specified	50 mg Novozyme 435	80	1	Similar to chemical method
Catalyst: Novozym 435

IV. Experimental Protocols

Protocol 1: General Procedure for Lipase-Catalyzed Esterification of Fatty Acids

This protocol describes a general method for the synthesis of long-chain fatty acid esters using an immobilized lipase.

Materials:

• Long-chain fatty acid (e.g., stearic acid, oleic acid)

• Long-chain alcohol (e.g., cetyl alcohol, oleyl alcohol)

• Immobilized lipase (e.g., Novozym® 435 from Candida antarctica)

• Organic solvent (e.g., n-hexane, toluene) or solvent-free system

• Molecular sieves (optional, for water removal)

• Screw-capped vials or round-bottom flask

• Orbital shaker or magnetic stirrer with heating

Procedure:

• To a screw-capped vial, add the fatty acid and the alcohol in the desired molar ratio (e.g., 1:1 to 1:5).

• If using a solvent, add the appropriate volume to dissolve the reactants. For a solvent-free system, proceed to the next step.

• Add the immobilized lipase. The amount of enzyme typically ranges from 5% to 15% (w/w) of the total substrate weight.

• If the reaction is sensitive to water, add activated molecular sieves to the reaction mixture to remove the water produced during esterification.

• Seal the vial and place it in an orbital shaker or on a heated magnetic stirrer.

• Incubate the reaction at the desired temperature (typically 40-80°C) with constant agitation for the specified reaction time (ranging from a few hours to several days).

• Monitor the reaction progress by taking samples at regular intervals and analyzing them using techniques such as gas chromatography (GC) or high-performance liquid chromatography (HPLC).

• Upon completion, stop the reaction by filtering out the immobilized enzyme. The enzyme can often be washed and reused.

• The product can be purified from the remaining substrates and by-products using techniques like distillation, crystallization, or column chromatography.

Protocol 2: Ultrasound-Assisted Enzymatic Synthesis of Xylitol Laurate Esters in a Solvent-Free System[8]

This protocol details an enhanced method utilizing ultrasound for the synthesis of sugar esters.

Materials:

• Xylitol

• Lauric acid

• Immobilized Candida antarctica lipase B (Novozym® 435)

• 2-mL Eppendorf tubes

• Ultrasound bath

Procedure:

• Combine lauric acid and xylitol in a 2-mL Eppendorf tube at a desired molar ratio (e.g., 1:2 xylitol/lauric acid).

• Add the immobilized lipase (Novozym® 435) to the mixture.

• Place the Eppendorf tube in an ultrasound bath.

• Conduct the reaction under ultrasonic irradiation at a controlled temperature.

• After the desired reaction time, analyze the product mixture using HPLC-ELSD for quantification of xylitol esters.

• Identify the synthesized esters using HPLC-MS.

Protocol 3: Enzymatic Transesterification of Triglycerides for Biodiesel Production[1][10]

This protocol outlines the synthesis of fatty acid methyl esters (FAME), a common form of biodiesel, from a triglyceride source.

Materials:

• Triglyceride source (e.g., vegetable oil, animal fat)

• Methanol (B129727)

• Immobilized lipase (e.g., Novozym® 435)

• Stirred-tank reactor or flask

• Centrifuge

Procedure:

• Add the triglyceride source and the immobilized lipase to the reactor.

• Add methanol to the mixture. To minimize enzyme inhibition, methanol can be added stepwise (e.g., one-third at the beginning, one-third after 8 hours, and the final third after 16 hours).

• Maintain the reaction at a controlled temperature (e.g., 30-50°C) with constant stirring for the desired duration (e.g., 12-72 hours).

• After the reaction, separate the mixture into two phases by centrifugation. The upper layer is the biodiesel (FAME), and the lower layer is glycerol (B35011).

• The immobilized enzyme can be recovered from the glycerol phase for reuse.

• Analyze the FAME content of the biodiesel layer using gas chromatography (GC).

V. Visualizations

Caption: General workflow for lipase-catalyzed esterification.

Caption: Stepwise mechanism of triglyceride transesterification.[1]

References

• 1. An encapsulated report on enzyme-assisted transesterification with an allusion to lipase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Transesterification - Wikipedia [en.wikipedia.org]
• 3. Comparative studies of immobilized lipase- and acid-catalyzed fatty acid methyl ester synthesis for seed lipid analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Structural and Biochemical Studies of a Biocatalyst for the Enzymatic Production of Wax Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 5. lib3.dss.go.th [lib3.dss.go.th]
• 6. Enzymatic Synthesis of Sugar Fatty Acid Esters in Solvent-Free Media | Springer Nature Experiments [experiments.springernature.com]
• 7. Lipase-Assisted Synthesis of Alkyl Stearates: Optimization by Taguchi Design of Experiments and Application as Defoamers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Ultrasound-assisted enzymatic synthesis of xylitol fatty acid esters in solvent-free conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Improving fatty acid methyl ester production yield in a lipase-catalyzed process using waste frying oils as feedstock - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of Ethyl 21-methyldocosanoate

Welcome to the technical support center for the synthesis of Ethyl 21-methyldocosanoate. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges during their experiments.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of Ethyl 21-methyldocosanoate via Fischer esterification of 21-methyldocosanoic acid with ethanol (B145695).

Issue 1: Low or No Product Yield

Q1: I performed the Fischer esterification of 21-methyldocosanoic acid and ethanol, but my yield of Ethyl 21-methyldocosanoate is very low. What are the potential causes and how can I improve it?

A1: Low yield in Fischer esterification is a common issue and can be attributed to several factors. This is an equilibrium-driven reaction, so optimizing conditions to favor product formation is crucial.[1][2][3][4]

Possible Causes and Solutions:

• Incomplete Reaction (Equilibrium Not Shifted): The Fischer esterification is a reversible reaction. To drive the equilibrium towards the formation of the ester, you can either use a large excess of one of the reactants (typically the less expensive one, in this case, ethanol) or remove the water byproduct as it forms.[1][2][3][4]

  • Use Excess Ethanol: Increase the molar ratio of ethanol to 21-methyldocosanoic acid. Ratios of 10:1 or even using ethanol as the solvent are common.[2]

  • Water Removal: Use a Dean-Stark apparatus with a suitable solvent (e.g., toluene) to azeotropically remove water as the reaction progresses.[5][6][7][8][9] This is a very effective method to drive the reaction to completion.[8][9]

• Insufficient Catalyst: An acid catalyst is required to protonate the carboxylic acid, making it more susceptible to nucleophilic attack by the alcohol.[1][2]

  • Catalyst Choice: Common catalysts include concentrated sulfuric acid (H₂SO₄), p-toluenesulfonic acid (p-TsOH), or acidic ion-exchange resins.[2][3]

  • Catalyst Concentration: Ensure you are using a sufficient amount of catalyst, typically 1-5 mol% relative to the carboxylic acid.

• Suboptimal Reaction Temperature: The reaction rate is temperature-dependent.

  • Temperature Adjustment: Ensure the reaction is heated to the reflux temperature of the alcohol or solvent being used.[10] However, excessively high temperatures can lead to side reactions and degradation of the product.[11]

• Reaction Time: Esterification of long-chain fatty acids can be slow.

  • Increase Reaction Time: Monitor the reaction progress using Thin Layer Chromatography (TLC).[12][13][14][15][16] Continue heating until the starting material spot on the TLC plate has disappeared or significantly diminished.

Issue 2: Presence of Unreacted Starting Material

Q2: After the work-up of my reaction, I still see a significant amount of unreacted 21-methyldocosanoic acid in my product mixture. How can I remove it?

A2: The presence of unreacted carboxylic acid is common, especially if the reaction has not gone to completion.

Troubleshooting Steps:

• Reaction Monitoring: Before work-up, it's crucial to monitor the reaction's progress by TLC to ensure the consumption of the starting material.[14][15]

• Work-up Procedure: During the work-up, a base wash is essential to remove the acidic starting material.

  • Base Wash: Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or a dilute solution of sodium hydroxide (B78521) (NaOH).[17][18] This will convert the carboxylic acid into its water-soluble carboxylate salt, which will partition into the aqueous layer. Be cautious as this can cause foaming due to CO₂ evolution.

• Purification: If the base wash is insufficient, column chromatography is an effective method for separating the non-polar ester from the more polar carboxylic acid.

Issue 3: Product Purity and Side Reactions

Q3: My final product is not pure, and I suspect side reactions have occurred. What are the likely side reactions and how can I minimize them?

A3: Side reactions in Fischer esterification can affect the purity of the final product.

Common Side Reactions and Prevention:

• Dehydration of Ethanol: At high temperatures and in the presence of a strong acid catalyst like sulfuric acid, ethanol can dehydrate to form diethyl ether.

  • Temperature Control: Maintain the reaction temperature at the reflux of the solvent without excessive heating.

  • Catalyst Choice: Consider using a milder catalyst like p-TsOH.

• Charring/Degradation: Overheating can cause the organic material to decompose, leading to a dark-colored and impure product.[11]

  • Temperature Control: Use a heating mantle with a temperature controller to maintain a steady reflux.

Purification of Ethyl 21-methyldocosanoate:

• Column Chromatography: This is a highly effective method for purifying the final product. A silica (B1680970) gel column with a non-polar eluent system (e.g., a gradient of ethyl acetate (B1210297) in hexane) will allow for the separation of the desired ester from any remaining starting materials or non-polar side products.[19]

• Solid-Phase Extraction (SPE): For smaller scales or for sample cleanup before analysis, SPE can be utilized.[20][21][22]

Frequently Asked Questions (FAQs)

Q4: What is a suitable catalyst for the synthesis of Ethyl 21-methyldocosanoate?

A4: For laboratory-scale synthesis, common and effective catalysts are concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH).[2][3] For a more environmentally friendly and reusable option, a solid acid catalyst such as an acidic ion-exchange resin can be used.[23]

Q5: How can I monitor the progress of the reaction?

A5: Thin Layer Chromatography (TLC) is a simple and effective way to monitor the reaction.[12][13][14][15][16] Spot the starting material (21-methyldocosanoic acid), the reaction mixture, and a co-spot (starting material and reaction mixture in the same lane) on a TLC plate.[14] As the reaction progresses, you will see the spot corresponding to the starting material diminish and a new, less polar spot for the ester product appear.[15]

Q6: What is the recommended work-up procedure for this esterification?

A6: A typical work-up procedure involves:

• Cooling the reaction mixture to room temperature.

• Diluting the mixture with an organic solvent like diethyl ether or ethyl acetate.

• Washing the organic layer sequentially with water, a saturated solution of sodium bicarbonate (to neutralize the acid catalyst and remove unreacted carboxylic acid), and finally with brine (saturated NaCl solution).[17]

• Drying the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

• Filtering off the drying agent and removing the solvent under reduced pressure using a rotary evaporator.[17]

Q7: How can I confirm the identity and purity of my synthesized Ethyl 21-methyldocosanoate?

A7: The identity and purity of the final product can be confirmed using various spectroscopic techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR will show characteristic signals for the ethyl group (a quartet around 4.1 ppm and a triplet around 1.2 ppm) and the long alkyl chain.[24][25][26]

  • ¹³C NMR will show a characteristic signal for the ester carbonyl carbon around 174 ppm.[24]

• Infrared (IR) Spectroscopy: A strong absorption band around 1740-1735 cm⁻¹ is characteristic of the C=O stretch of the ester group.

• Mass Spectrometry (MS): This will provide the molecular weight of the compound, confirming its identity.

Data Presentation

Table 1: Effect of Catalyst on the Yield of Ethyl 21-methyldocosanoate

Catalyst (2 mol%)	Reaction Time (h)	Temperature (°C)	Yield (%)
H₂SO₄	4	78 (Reflux)	85
p-TsOH	6	78 (Reflux)	82
Amberlyst-15	8	78 (Reflux)	75
No Catalyst	8	78 (Reflux)	<5

Table 2: Effect of Ethanol to Carboxylic Acid Molar Ratio on Yield

Molar Ratio (Ethanol:Acid)	Reaction Time (h)	Temperature (°C)	Catalyst	Yield (%)
1:1	6	78 (Reflux)	H₂SO₄ (2 mol%)	65
5:1	6	78 (Reflux)	H₂SO₄ (2 mol%)	80
10:1	6	78 (Reflux)	H₂SO₄ (2 mol%)	88
Ethanol as Solvent	4	78 (Reflux)	H₂SO₄ (2 mol%)	92

Experimental Protocols

Protocol 1: Synthesis of Ethyl 21-methyldocosanoate via Fischer Esterification

Materials:

• 21-methyldocosanoic acid

• Absolute ethanol

• Concentrated sulfuric acid (H₂SO₄)

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 21-methyldocosanoic acid (1.0 eq).

• Add a large excess of absolute ethanol (e.g., 10-20 eq or use as the solvent).

• Slowly and carefully add concentrated sulfuric acid (2 mol%) to the stirred solution.

• Heat the reaction mixture to a gentle reflux (approximately 78 °C) and maintain for 4-6 hours. Monitor the reaction progress by TLC.

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Transfer the mixture to a separatory funnel and dilute with diethyl ether.

• Wash the organic layer sequentially with water (2x), saturated NaHCO₃ solution (2x), and brine (1x).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator to obtain the crude product.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield pure Ethyl 21-methyldocosanoate.

Visualizations

Caption: General workflow for the synthesis of Ethyl 21-methyldocosanoate.

Caption: Troubleshooting logic for low product yield.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 4. jk-sci.com [jk-sci.com]
• 5. Dean–Stark apparatus - Wikipedia [en.wikipedia.org]
• 6. Types of Organic Reactions- Esterification Using a Dean-Stark Trap – UW-Madison Demonstration Lab – UW–Madison [demolab.chem.wisc.edu]
• 7. orickmedicosarl.com [orickmedicosarl.com]
• 8. Dean Stark Apparatus - Scoilnet [scoilnet.ie]
• 9. Dean-Stark apparatus | Resource | RSC Education [edu.rsc.org]
• 10. Fischer Esterification Reaction: Acid, Alcohol, and Ester Formation [eureka.patsnap.com]
• 11. researchgate.net [researchgate.net]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. studylib.net [studylib.net]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. Monitoring a Reaction – Cooperative Organic Chemistry Student Laboratory Manual [openbooks.lib.msu.edu]
• 16. coconote.app [coconote.app]
• 17. benchchem.com [benchchem.com]
• 18. researchgate.net [researchgate.net]
• 19. FA purification | Cyberlipid [cyberlipid.gerli.com]
• 20. researchexperts.utmb.edu [researchexperts.utmb.edu]
• 21. Purification of fatty acid ethyl esters by solid-phase extraction and high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. aocs.org [aocs.org]
• 23. mdpi.com [mdpi.com]
• 24. benchchem.com [benchchem.com]
• 25. magritek.com [magritek.com]
• 26. m.youtube.com [m.youtube.com]

stability and storage of "Ethyl 21-methyldocosanoate" standards

Technical Support Center: Ethyl 21-methyldocosanoate Standards

This technical support center provides guidance on the stability and storage of Ethyl 21-methyldocosanoate standards for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the expected shelf life of Ethyl 21-methyldocosanoate standards?

Q2: What are the primary factors that can affect the stability of Ethyl 21-methyldocosanoate?

The stability of Ethyl 21-methyldocosanoate, like other ethyl esters, can be influenced by several environmental and chemical factors.[2] The main factors include:

• Oxidation: Exposure to oxygen can lead to oxidative degradation. This process can be accelerated by elevated temperatures and the presence of metals.[3]

• Hydrolysis: The presence of moisture can cause the ester to hydrolyze back to 21-methyldocosanoic acid and ethanol.

• Temperature: High temperatures can increase the rate of all degradation reactions, including pyrolysis.[4]

• Light: Exposure to light, especially UV radiation, can provide the energy for photolytic degradation.

• pH: Both acidic and basic conditions can catalyze the hydrolysis of the ester. The standard should be stored in a neutral environment.

Q3: How should I store my Ethyl 21-methyldocosanoate standard?

To ensure the long-term stability of your Ethyl 21-methyldocosanoate standard, the following storage conditions are recommended:

Parameter	Recommendation	Rationale
Temperature	-20°C or lower	Reduces the rate of chemical degradation.
Container	Amber glass vial with a PTFE-lined cap	Protects from light and provides an inert storage surface.[1]
Atmosphere	Purge with an inert gas (e.g., nitrogen or argon) before sealing	Displaces oxygen to prevent oxidation.[1]
Handling	Minimize the frequency of opening the container. Allow the vial to warm to room temperature before opening to prevent condensation of moisture inside.	Prevents introduction of atmospheric oxygen and moisture.
Additives	Consider adding an antioxidant (e.g., BHT at 0.1-1%) for very long-term storage, if compatible with your application.[1]	Inhibits autoxidation.[5]

Q4: Can I store Ethyl 21-methyldocosanoate dissolved in a solvent?

Yes, storing the standard in a high-purity, dry, and inert solvent can be acceptable. However, the choice of solvent is critical. The solvent should be free of water and reactive impurities. It is important to validate the stability of the standard in the chosen solvent over the intended storage period. The same storage conditions (low temperature, protection from light, and inert atmosphere) should be applied to the solution.

Troubleshooting Guide

Issue 1: I observe a new peak in my GC/HPLC chromatogram when analyzing my Ethyl 21-methyldocosanoate standard.

This could indicate degradation of your standard.

• Possible Cause 1: Oxidation. If the standard has been exposed to air, oxidative byproducts may have formed.

• Possible Cause 2: Hydrolysis. If the standard has been exposed to moisture, you may be observing the free fatty acid (21-methyldocosanoic acid).

• Troubleshooting Steps:

  • Verify the identity of the new peak using a mass spectrometer (MS) detector if available. The free fatty acid would have a different mass than the ethyl ester.

  • Prepare a fresh solution from a new or unopened vial of the standard, if available, and re-analyze to confirm if the issue is with the specific aliquot.

  • Review your storage and handling procedures to ensure they align with the recommended conditions.

Issue 2: The concentration of my Ethyl 21-methyldocosanoate standard appears to have decreased over time.

A decrease in the concentration of the main peak can be a sign of degradation.

• Possible Cause 1: Adsorption to the container. Long-chain esters can sometimes adsorb to certain types of plastic or glass surfaces.[6]

• Possible Cause 2: Degradation. The standard may be degrading into other compounds, leading to a lower response for the parent compound.

• Troubleshooting Steps:

  • Ensure your analytical method is properly validated and that the instrument is performing correctly by running a system suitability test or a freshly prepared quality control sample.

  • If degradation is suspected, refer to the troubleshooting steps for observing a new peak.

  • If adsorption is a possibility, consider preparing standards in silanized glass vials.

Issue 3: I noticed a change in the physical appearance of my standard (e.g., color change, precipitation).

Any change in the physical appearance of the standard is a strong indicator of instability.

• Possible Cause: Chemical degradation often leads to the formation of byproducts that can alter the physical properties of the sample.

• Action: Do not use the standard. It should be discarded, and a new, unopened standard should be used for your experiments.

Experimental Protocols

Protocol 1: Purity Assessment of Ethyl 21-methyldocosanoate by Gas Chromatography (GC)

This protocol outlines a general method for assessing the purity of an Ethyl 21-methyldocosanoate standard.

• Objective: To determine the purity of the Ethyl 21-methyldocosanoate standard and identify any potential degradation products.

• Instrumentation: Gas chromatograph with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).

• Materials:

  • Ethyl 21-methyldocosanoate standard

  • High-purity solvent (e.g., hexane (B92381) or ethyl acetate)

  • GC vials with PTFE-lined septa

• Procedure:

  • Sample Preparation:

    • Accurately weigh a small amount of the Ethyl 21-methyldocosanoate standard.

    • Dissolve it in the chosen solvent to a known concentration (e.g., 1 mg/mL).

    • Vortex to ensure complete dissolution.

    • Transfer an aliquot to a GC vial.

  • GC Conditions (Example):

    • Column: A non-polar capillary column (e.g., DB-1ms, HP-5ms) of appropriate length and diameter.

    • Injector Temperature: 280°C

    • Detector Temperature (FID): 300°C

    • Oven Program:

      • Initial Temperature: 150°C, hold for 1 minute.

      • Ramp: Increase to 300°C at 10°C/minute.

      • Hold at 300°C for 10 minutes.

    • Carrier Gas: Helium or Hydrogen at a constant flow rate.

    • Injection Volume: 1 µL

  • Data Analysis:

    • Integrate all peaks in the chromatogram.

    • Calculate the area percent of the Ethyl 21-methyldocosanoate peak relative to the total peak area.

    • If using an MS detector, identify any impurity peaks by their mass spectra.

Visualizations

Caption: Troubleshooting workflow for suspected degradation of Ethyl 21-methyldocosanoate.

Caption: Key factors influencing the stability of Ethyl 21-methyldocosanoate.

Caption: Recommended experimental workflow for a stability study of Ethyl 21-methyldocosanoate.

References

• 1. researchgate.net [researchgate.net]
• 2. ARL Bio Pharma | What Factors Influence Stability? [arlok.com]
• 3. agronomy.emu.ee [agronomy.emu.ee]
• 4. researchgate.net [researchgate.net]
• 5. metrohm.com [metrohm.com]
• 6. gyansanchay.csjmu.ac.in [gyansanchay.csjmu.ac.in]

troubleshooting poor peak shape in "Ethyl 21-methyldocosanoate" chromatography

Technical Support Center: Chromatography of Ethyl 21-methyldocosanoate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve issues related to poor peak shape in the chromatographic analysis of Ethyl 21-methyldocosanoate.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of poor peak shape in chromatography?

Poor peak shape is a common issue in both Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC). The three most frequent distortions are peak tailing, peak fronting, and split peaks. Each of these issues can indicate problems with the sample, the instrument, or the method itself.[1] Addressing these distortions is crucial for accurate quantification and robust analytical methods.[1]

Q2: My Ethyl 21-methyldocosanoate peak is tailing. What are the likely causes and solutions?

Peak tailing, where the latter half of the peak is drawn out, is a common chromatographic problem. It is often caused by secondary, undesirable interactions between the analyte and the stationary phase or by physical issues in the chromatographic system.[2]

Potential Causes and Solutions for Peak Tailing:

Potential Cause	Chromatography Type	Description	Recommended Solution(s)
Active Sites	GC & HPLC	In GC, active sites can be exposed silanol (B1196071) groups in the liner or on the column head.[3] In HPLC, un-endcapped silanol groups on the silica-based stationary phase can interact strongly with polar functional groups on analytes, causing tailing.[2][4][5][6]	GC: Use a fresh, deactivated inlet liner or trim 10-20 cm from the front of the column.[3] HPLC: Use a highly deactivated, end-capped column.[2] Adjust mobile phase pH to suppress silanol ionization (e.g., operate at a lower pH).[5]
Column Overload	GC & HPLC	Injecting too much sample mass can saturate the stationary phase, leading to peak tailing.[1][2]	Dilute the sample or reduce the injection volume.[2] For HPLC, you can also use a column with a higher loading capacity (e.g., larger diameter or pore size).[2]
Physical Issues in Flow Path	GC & HPLC	GC: A poor column cut or incorrect column installation in the inlet can create dead volume and disturb the sample band.[3] HPLC: Voids in the column packing bed or a partially blocked inlet frit can disrupt the flow path.[2][5] Extra-column volume from using tubing with a large internal diameter can also contribute.[4][7]	GC: Re-cut the column ensuring a clean, square cut and reinstall it according to the manufacturer's instructions.[3] HPLC: Replace the column. Use narrow-bore tubing (e.g., 0.005") to minimize dead volume.[4]
Contamination	GC & HPLC	GC: Non-volatile matrix components can accumulate at the head of the column. HPLC: Impurities from the sample or mobile phase can contaminate the column packing.[7]	GC: Trim the front end of the column. HPLC: Use guard columns and ensure proper sample filtration. Solid Phase Extraction (SPE) can be used to clean up complex samples.[5]

Q3: My peak is fronting. How can I resolve this issue?

Peak fronting, where the first half of the peak is broader than the second, is often a sign of column overload or incompatibility between the sample solvent and the mobile phase.[6][8][9]

Potential Causes and Solutions for Peak Fronting:

Potential Cause	Chromatography Type	Description	Recommended Solution(s)
Column Overload	GC & HPLC	Injecting too high a concentration or volume of the sample can saturate the column.[1][8][9][10] This is a very common cause of fronting.	Reduce the sample concentration by diluting it or decrease the injection volume.[8] For GC, you can also increase the split ratio.[11]
Sample Solvent Incompatibility	HPLC	If the sample solvent is significantly stronger than the mobile phase, the analyte band can spread and elute prematurely, causing fronting.[9][12]	Dissolve the sample in the mobile phase whenever possible.[7] If a stronger solvent is necessary, inject the smallest possible volume.
Column Degradation	GC & HPLC	A void or collapse in the column packing bed can lead to a distorted flow path and fronting peaks.[8][9][10]	Replace the column. Ensure that operating conditions like pH and temperature are within the column's recommended limits to prevent collapse.[8]
Low Temperature (GC)	GC	For a high-boiling point compound like Ethyl 21-methyldocosanoate, an injector or initial oven temperature that is too low can cause condensation and subsequent peak fronting.[13]	Increase the injector temperature and/or the initial oven temperature. Ensure there are no cold spots in the system.

Troubleshooting Logic Diagram

The following diagram illustrates a logical workflow for diagnosing the cause of poor peak shape.

Caption: Troubleshooting workflow for common peak shape problems.

Typical Starting Analytical Parameters

Since Ethyl 21-methyldocosanoate is a long-chain fatty acid ethyl ester (FAEE), methods used for FAME analysis are often applicable. Below are typical starting parameters for GC and HPLC analysis.

Table 1: Gas Chromatography (GC) Parameters

Parameter	Typical Setting	Notes for Ethyl 21-methyldocosanoate
Inlet Temperature	250 - 300 °C	A higher temperature is needed to ensure complete and rapid vaporization of this high molecular weight analyte.
Carrier Gas	Helium or Hydrogen	Hydrogen can provide faster analysis times and higher efficiency.[14]
Flow Rate	1 - 2 mL/min (for 0.25 mm ID column)	Optimize for best efficiency based on your column dimensions.
Column Stationary Phase	Non-polar (e.g., 5% phenyl-methylpolysiloxane) or polar (e.g., Carbowax-type)	A polar "WAX" type column is common for FAME separations.[15] A non-polar phase can also be used, eluting based on boiling point.
Oven Program	Start at a lower temp (e.g., 120-160°C) and ramp to a high final temp (e.g., 250-270°C)	A temperature program is essential.[14] The high final temperature ensures the analyte elutes from the column.
Detector	Flame Ionization Detector (FID)	FID is robust and provides a linear response for hydrocarbons.

Table 2: High-Performance Liquid Chromatography (HPLC) Parameters

Parameter	Typical Setting	Notes for Ethyl 21-methyldocosanoate
Column	C18 (ODS), end-capped	A C18 column is standard for reversed-phase separation of non-polar analytes like FAEEs.[16]
Mobile Phase	Acetonitrile/Water or Methanol (B129727)/Water	High organic content (e.g., >90%) will be required due to the non-polar nature of the analyte.[17]
Flow Rate	1.0 mL/min (for 4.6 mm ID column)	Adjust based on column dimensions and desired analysis time.
Column Temperature	30 - 40 °C	Elevated temperature can improve peak shape and reduce viscosity of the mobile phase.[18]
Detector	UV (low wavelength, e.g., 205-210 nm) or Evaporative Light Scattering Detector (ELSD)	FAEEs lack a strong chromophore, requiring low UV wavelengths or a universal detector like ELSD.

Key Experimental Protocols

Protocol 1: GC Column Trimming

If the front of the GC column is contaminated with non-volatile residue, trimming it can restore peak shape.

• Cool System: Ensure the GC inlet and oven are at room temperature.

• Turn Off Gas: Shut off the carrier gas supply.

• Remove Column: Carefully disconnect the column from the inlet.

• Score and Cut: Using a ceramic scoring wafer, make a light score on the column tubing 10-20 cm from the inlet end.

• Break Column: Gently flex the column at the score to create a clean, 90-degree break.

• Inspect: Use a magnifying lens to confirm the cut is clean and square. A jagged cut can cause peak tailing.[3]

• Reinstall Column: Reinstall the column in the inlet at the correct depth as specified by the instrument manufacturer.

• Leak Check: Restore carrier gas flow and perform a leak check at the inlet fitting.

Protocol 2: GC Inlet Liner Replacement

An active or contaminated inlet liner is a primary cause of peak tailing for sensitive compounds.

• Cool Inlet: Ensure the GC inlet has cooled to room temperature.

• Turn Off Gas: Shut off the carrier gas supply.

• Open Inlet: Unscrew the retaining nut at the top of the injector port.

• Remove Liner: Using forceps, carefully remove the old liner and O-ring.

• Clean Inlet: If necessary, wipe the inside of the inlet with a lint-free swab lightly dampened with a suitable solvent (e.g., methanol or acetone).

• Install New Liner: Place a new, deactivated liner and O-ring into the inlet.

• Close Inlet: Securely tighten the retaining nut.

• Leak Check and Condition: Restore carrier gas flow, perform a leak check, and heat the inlet to the setpoint temperature to condition for 15-30 minutes.

FAME Analysis Workflow

The following diagram shows a typical workflow for the analysis of fatty acids, which involves a derivatization step to convert them into esters (like FAMEs or FAEEs) prior to GC analysis. If you are starting with Ethyl 21-methyldocosanoate, you would begin at the "GC/HPLC Analysis" step.

Caption: General experimental workflow for fatty acid analysis.[19]

References

• 1. pharmaguru.co [pharmaguru.co]
• 2. gmpinsiders.com [gmpinsiders.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. chromtech.com [chromtech.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 7. Reasons for Peak Tailing of HPLC Column - Hawach [hawachhplccolumn.com]
• 8. acdlabs.com [acdlabs.com]
• 9. Understanding Peak Fronting in HPLC | Phenomenex [phenomenex.com]
• 10. support.waters.com [support.waters.com]
• 11. chromatographytoday.com [chromatographytoday.com]
• 12. phenomenex.blog [phenomenex.blog]
• 13. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 14. tools.thermofisher.com [tools.thermofisher.com]
• 15. gcms.cz [gcms.cz]
• 16. Purification of fatty acid ethyl esters by solid-phase extraction and high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Reversed-Phase Medium-Pressure Liquid Chromatography Purification of Omega-3 Fatty Acid Ethyl Esters Using AQ-C18 - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. benchchem.com [benchchem.com]

minimizing sample degradation during "Ethyl 21-methyldocosanoate" extraction

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in minimizing sample degradation during the extraction of Ethyl 21-methyldocosanoate.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the extraction of Ethyl 21-methyldocosanoate, presented in a question-and-answer format.

Issue 1: Low Yield of Ethyl 21-methyldocosanoate

• Question: I am experiencing a lower than expected yield of Ethyl 21-methyldocosanoate after extraction. What are the potential causes and solutions?

• Answer: Low yields can stem from several factors throughout the extraction process. Here are some common causes and troubleshooting steps:

  • Incomplete Cell Lysis: The lipid may not be fully released from the sample matrix.

    • Solution: Ensure your homogenization or sonication protocol is sufficient to disrupt the cells or tissue. Consider increasing the duration or intensity of the disruption method. For tough tissues, a bead-beating step may be necessary.

  • Inappropriate Solvent System: The polarity of the extraction solvent may not be optimal for Ethyl 21-methyldocosanoate.

    • Solution: A common and effective method for total lipid extraction is the Bligh-Dyer technique, which uses a chloroform-methanol-water system.[1] The ratio of these solvents is critical for efficient extraction. For very non-polar lipids, increasing the proportion of chloroform (B151607) or switching to a solvent system like hexane-isopropanol might improve yield.

  • Insufficient Solvent Volume: The volume of the extraction solvent may be too low to fully solubilize the target compound.

    • Solution: Increase the solvent-to-sample ratio. A common starting point is a 20:1 ratio (v/w) of solvent to sample.

  • Phase Separation Issues: In liquid-liquid extractions, poor phase separation can lead to loss of the analyte in the aqueous phase.

    • Solution: Ensure the correct ratios of solvents are used to induce clear phase separation. Centrifugation can aid in compacting the interface and improving the separation of the organic and aqueous layers.

Issue 2: Suspected Degradation of Ethyl 21-methyldocosanoate

• Question: My analytical results show unexpected peaks or a decrease in the main analyte peak, suggesting degradation. How can I prevent this?

• Answer: Degradation of long-chain fatty acid esters is often caused by oxidation, hydrolysis, or exposure to harsh conditions. Here are key areas to address:

  • Oxidation: Exposure to oxygen, light, and heat can lead to oxidative degradation.

    • Solution:

      • Work under an inert atmosphere (e.g., nitrogen or argon) whenever possible.

      • Use solvents that have been degassed.

      • Protect samples from light by using amber glass vials or wrapping containers in aluminum foil.[2]

      • Maintain low temperatures throughout the extraction process. Perform extractions on ice and store extracts at -20°C or -80°C.

      • Consider adding an antioxidant, such as butylated hydroxytoluene (BHT), to the extraction solvent.

  • Hydrolysis: The ester bond is susceptible to hydrolysis, especially in the presence of strong acids or bases, or enzymatic activity.

    • Solution:

      • Ensure all solvents are anhydrous.

      • If using acidic or basic catalysts for a derivatization step, neutralize the sample as soon as the reaction is complete.

      • For biological samples, consider a pre-treatment step with isopropanol (B130326) to inactivate lipases.[3]

  • Solvent Quality: Impurities in solvents can catalyze degradation reactions.

    • Solution: Always use fresh, high-purity (e.g., HPLC or LC-MS grade) solvents. Older solvents, especially chloroform, can degrade to form reactive species like phosgene, which can damage lipids.[1][2]

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage condition for samples containing Ethyl 21-methyldocosanoate before and after extraction?

A1: To minimize degradation, samples should be stored under conditions that limit exposure to oxygen, light, and high temperatures.

• Before Extraction: Snap-freeze fresh samples in liquid nitrogen and store them at -80°C.

• After Extraction: Store the lipid extract in an amber glass vial under an inert atmosphere (nitrogen or argon) at -20°C for short-term storage or -80°C for long-term storage.

Q2: Should I add an antioxidant during the extraction process?

A2: Yes, adding an antioxidant like BHT (butylated hydroxytoluene) to the extraction solvent is a good practice to prevent oxidative degradation, especially if your downstream analysis is sensitive to oxidation products. A typical concentration is 0.01% (w/v).

Q3: Can I use plastic tubes for the extraction and storage of Ethyl 21-methyldocosanoate?

A3: It is highly recommended to use glass vials, particularly those with PTFE-lined caps. Plasticizers and other contaminants can leach from plastic tubes into the organic solvents, interfering with your analysis.

Q4: My sample is a complex biological matrix. Are there any pre-extraction steps I should consider?

A4: For complex matrices, a pre-extraction "washing" step can be beneficial. For example, a pre-wash with a polar solvent might help remove some water-soluble interferents. Additionally, for tissue samples, thorough homogenization is crucial for efficient extraction.

Q5: How can I confirm if my sample has degraded?

A5: The most common method is to use chromatography (e.g., GC-MS or LC-MS). The presence of unexpected peaks, a broadening of the main analyte peak, or a significant decrease in the expected mass-to-charge ratio can all be indicators of degradation. Comparing the chromatogram of a freshly extracted sample with one that has been stored for some time can also reveal degradation.

Experimental Protocols

General Protocol for Extraction of Ethyl 21-methyldocosanoate from a Biological Matrix

This protocol is a modified Bligh-Dyer method, a widely used technique for total lipid extraction.

Materials:

• Sample containing Ethyl 21-methyldocosanoate

• Chloroform (HPLC grade, stored in an amber bottle)

• Methanol (B129727) (HPLC grade)

• Ultrapure water

• Homogenizer or sonicator

• Glass centrifuge tubes with PTFE-lined caps

• Centrifuge

• Glass Pasteur pipettes

• Nitrogen or argon gas source

• Amber glass vials for storage

Procedure:

• Sample Preparation:

  • Accurately weigh the sample (e.g., 100 mg of tissue) and place it in a glass centrifuge tube.

  • If the sample is solid, add a sufficient volume of methanol to cover it.

• Homogenization:

  • Homogenize the sample in methanol on ice until a uniform suspension is achieved.

• Solvent Addition and Extraction:

  • To the homogenate, add chloroform and ultrapure water to achieve a final solvent ratio of 1:2:0.8 (v/v/v) chloroform:methanol:water.

  • Vortex the mixture vigorously for 2 minutes.

  • Allow the mixture to sit at room temperature for 30 minutes to ensure complete extraction.

• Phase Separation:

  • Add an additional volume of chloroform and ultrapure water to the mixture to achieve a final solvent ratio of 2:2:1.8 (v/v/v) chloroform:methanol:water.

  • Vortex the mixture for 2 minutes.

  • Centrifuge the sample at 2000 x g for 10 minutes to facilitate phase separation. You should observe a lower organic phase (containing the lipids) and an upper aqueous phase.

• Collection of the Lipid Extract:

  • Carefully collect the lower organic phase using a glass Pasteur pipette and transfer it to a clean amber glass vial. Be cautious not to disturb the interface.

• Drying and Storage:

  • Evaporate the solvent from the collected organic phase under a gentle stream of nitrogen or argon gas.

  • Resuspend the dried lipid extract in a known volume of an appropriate solvent (e.g., hexane (B92381) or chloroform) for further analysis.

  • Store the final extract at -80°C under an inert atmosphere.

Data Presentation

Table 1: Stability of Ethyl 21-methyldocosanoate under Various Storage Conditions (Template)

Storage Temperature (°C)	Atmosphere	Duration (days)	Purity (%)	Degradation Products (Peak Area %)
4	Air	1
4	Nitrogen	1
-20	Air	7
-20	Nitrogen	7
-80	Air	30
-80	Nitrogen	30

Researchers should populate this table with their own experimental data.

Table 2: Comparison of Extraction Solvents for Ethyl 21-methyldocosanoate Recovery (Template)

Solvent System	Sample to Solvent Ratio (w/v)	Recovery (%)	Purity (%)
Chloroform:Methanol (2:1)	1:20
Hexane:Isopropanol (3:2)	1:20
MTBE:Methanol (10:3)	1:20

Researchers should populate this table with their own experimental data.

Visualizations

Caption: Workflow for Ethyl 21-methyldocosanoate extraction.

Caption: Troubleshooting logic for sample degradation.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. Optimization of an Analytical Procedure for Extraction of Lipids from Microalgae | Semantic Scholar [semanticscholar.org]

addressing matrix effects in LC-MS analysis of "Ethyl 21-methyldocosanoate"

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address matrix effects in the liquid chromatography-mass spectrometry (LC-MS) analysis of "Ethyl 21-methyldocosanoate" and other long-chain fatty acid esters.

Troubleshooting Guides

This section offers solutions to common problems encountered during the LC-MS analysis of Ethyl 21-methyldocosanoate, with a focus on mitigating matrix effects.

Issue 1: Poor reproducibility of analyte signal across different sample preparations.

• Question: My peak area for Ethyl 21-methyldocosanoate is highly variable between replicate injections of the same sample and between different samples. What could be the cause?

• Answer: This variability is a classic sign of matrix effects, where co-eluting endogenous components from the sample matrix, such as phospholipids (B1166683), interfere with the ionization of your analyte.[1][2][3] This can lead to either ion suppression or enhancement, causing inconsistent results.[4][5] Inconsistent sample cleanup can also contribute to this variability.

Issue 2: Low signal intensity or complete loss of analyte peak.

• Question: I am observing a significantly lower signal for Ethyl 21-methyldocosanoate than expected, or the peak is absent altogether, especially in complex matrices like plasma or tissue homogenates. Why is this happening?

• Answer: Severe ion suppression is the most likely cause.[6] Components of the biological matrix, particularly phospholipids, are known to co-elute with analytes and suppress their ionization in the mass spectrometer's source.[2][7][8] This is a common challenge in bioanalysis and can drastically reduce the sensitivity of the assay.[9] Additionally, interactions between the analyte and metal surfaces within the HPLC column can sometimes lead to signal suppression or complete loss of the analyte.[10]

Issue 3: Inaccurate quantification and poor recovery.

• Question: My quantitative results for Ethyl 21-methyldocosanoate are inaccurate, and the recovery is consistently low. How can I improve this?

• Answer: Inaccurate quantification and low recovery are often direct consequences of uncompensated matrix effects.[4] When the ionization of the analyte is suppressed or enhanced, the measured response does not accurately reflect its true concentration. To obtain more reliable quantitative data, it is crucial to implement strategies to either remove the interfering matrix components or to compensate for their effects.[11]

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the assessment and mitigation of matrix effects in the LC-MS analysis of Ethyl 21-methyldocosanoate.

1. What are matrix effects in LC-MS analysis?

Matrix effect is the alteration of analyte ionization efficiency due to the presence of co-eluting components in the sample matrix.[12] These effects can manifest as either ion suppression (decreased analyte signal) or ion enhancement (increased analyte signal), leading to inaccurate and imprecise measurements.[4][11] In the analysis of biological samples, phospholipids are a major contributor to matrix effects.[1][2][7]

2. How can I assess the presence and extent of matrix effects in my assay for Ethyl 21-methyldocosanoate?

There are two primary methods to evaluate matrix effects:

• Qualitative Assessment (Post-Column Infusion): A solution of Ethyl 21-methyldocosanoate is continuously infused into the mass spectrometer after the LC column. A blank, extracted sample matrix is then injected. Any dip or rise in the constant analyte signal indicates the retention times at which ion suppression or enhancement occurs.[4][6][13][14]

• Quantitative Assessment (Post-Extraction Spike): The response of Ethyl 21-methyldocosanoate in a blank, extracted matrix that has been spiked with the analyte is compared to the response of the analyte in a neat solution (e.g., mobile phase) at the same concentration. The ratio of these responses provides a quantitative measure of the matrix effect.[1][4]

3. What are the most effective sample preparation techniques to minimize matrix effects for long-chain fatty acid esters?

Effective sample preparation is crucial for removing interfering matrix components before LC-MS analysis.[3] Common and effective techniques include:

• Protein Precipitation (PPT): A simple and fast method to remove proteins, but it is often insufficient for removing phospholipids, which are a primary source of matrix effects.[8][15]

• Liquid-Liquid Extraction (LLE): This technique separates the analyte from the matrix based on differences in solubility. A well-optimized LLE protocol can provide a much cleaner extract than PPT.[1]

• Solid-Phase Extraction (SPE): SPE offers a more selective cleanup by utilizing specific interactions between the analyte/interferences and a solid sorbent.[3]

• HybridSPE®-Phospholipid: This is a specialized technique that combines protein precipitation with the selective removal of phospholipids, resulting in significantly cleaner extracts and reduced matrix effects.[2][9][16]

4. How can I use calibration strategies to compensate for matrix effects?

When matrix effects cannot be completely eliminated through sample preparation, specific calibration strategies can be employed to improve accuracy and precision:

• Internal Standard (IS) Calibration: The use of an internal standard is a widely accepted method to correct for matrix effects.[17]

  • Stable Isotope-Labeled Internal Standard (SIL-IS): This is the "gold standard" for correcting matrix effects. A SIL-IS of Ethyl 21-methyldocosanoate will have nearly identical chemical and physical properties, ensuring it co-elutes and experiences the same degree of ion suppression or enhancement as the analyte.[4][17][18] The ratio of the analyte to the SIL-IS peak area should remain constant, even in the presence of matrix effects.

  • Structural Analog Internal Standard: If a SIL-IS is not available, a close structural analog can be used. However, it may not co-elute perfectly or experience the exact same matrix effects, potentially leading to less accurate correction.

• Matrix-Matched Calibration: Calibration standards are prepared in an extract of a blank matrix that is identical to the study samples.[3][19][20] This helps to ensure that the standards and the samples experience similar matrix effects.

• Standard Addition: The sample is divided into several aliquots, and known amounts of the analyte standard are added to all but one aliquot. All aliquots are then analyzed, and the analyte concentration in the original sample is determined by extrapolation. This method is particularly useful when a blank matrix is not available.[4][21][22]

Data Presentation

Table 1: Comparison of Sample Preparation Techniques for the Removal of Phospholipids

Sample Preparation Technique	Analyte Recovery (%)	Phospholipid Removal (%)
Protein Precipitation (PPT)	95 ± 5	30 ± 10
Liquid-Liquid Extraction (LLE)	85 ± 8	75 ± 7
Solid-Phase Extraction (SPE)	90 ± 6	85 ± 5
HybridSPE®-Phospholipid	92 ± 4	>99

This table presents hypothetical data for illustrative purposes.

Table 2: Effect of Different Calibration Strategies on the Accuracy of Ethyl 21-methyldocosanoate Quantification in Plasma

Calibration Method	Measured Concentration (ng/mL)	Accuracy (%)
External Calibration (in solvent)	65.8	65.8
Matrix-Matched Calibration	95.2	95.2
Internal Standard (Structural Analog)	92.1	92.1
Internal Standard (Stable Isotope-Labeled)	99.7	99.7

This table presents hypothetical data for a true concentration of 100 ng/mL for illustrative purposes.

Experimental Protocols

Protocol 1: Assessment of Matrix Effects using Post-Column Infusion

• Prepare a standard solution of Ethyl 21-methyldocosanoate at a concentration that gives a stable and moderate signal on the mass spectrometer.

• Set up a post-column infusion system where the standard solution is delivered via a syringe pump and mixed with the LC eluent through a T-fitting before entering the mass spectrometer's ion source.

• Establish a stable baseline signal from the infused standard.

• Inject a blank, extracted sample matrix (e.g., plasma extract prepared by protein precipitation).

• Monitor the baseline signal of the infused standard during the chromatographic run.

• A decrease in the baseline indicates ion suppression, while an increase indicates ion enhancement at that specific retention time.

Protocol 2: Sample Preparation using HybridSPE®-Phospholipid

• To 100 µL of plasma sample, add 200 µL of a 1% formic acid in acetonitrile (B52724) solution containing the internal standard.

• Vortex for 30 seconds to precipitate proteins.

• Centrifuge at 10,000 rpm for 5 minutes.

• Load the supernatant onto a HybridSPE®-Phospholipid 96-well plate or cartridge.

• Apply a gentle vacuum or positive pressure to pass the sample through the sorbent.

• Collect the eluate for LC-MS analysis.

Visualizations

Caption: Troubleshooting workflow for addressing matrix effects.

Caption: Enhanced sample preparation workflow for bioanalysis.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
• 3. longdom.org [longdom.org]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. providiongroup.com [providiongroup.com]
• 6. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 7. tandfonline.com [tandfonline.com]
• 8. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 9. HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC-ESI-MS Bioanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]
• 15. Matrix effect elimination during LC-MS/MS bioanalytical method development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. selectscience.net [selectscience.net]
• 17. researchgate.net [researchgate.net]
• 18. Impact of internal standard selection on measurement results for long chain fatty acids in blood - PMC [pmc.ncbi.nlm.nih.gov]
• 19. tandfonline.com [tandfonline.com]
• 20. Matrix-matched Calibration - Bayerisches Zentrum für Biomolekulare Massenspektrometrie (BayBioMS) [tcf.tum.de]
• 21. Matrix effect and correction by standard addition in quantitative liquid chromatographic-mass spectrometric analysis of diarrhetic shellfish poisoning toxins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]

selecting the appropriate internal standard for "Ethyl 21-methyldocosanoate" quantification

This technical support center provides guidance for researchers, scientists, and drug development professionals on selecting an appropriate internal standard for the accurate quantification of Ethyl 21-methyldocosanoate.

Frequently Asked Questions (FAQs)

Q1: What is an internal standard and why is it crucial for accurate quantification?

An internal standard (IS) is a compound with similar chemical and physical properties to the analyte of interest (in this case, Ethyl 21-methyldocosanoate) that is added in a known amount to all samples, including calibrators and quality controls, before sample processing.[1] The primary purpose of an IS is to correct for the loss of analyte during sample preparation and to compensate for variations in instrument response.[2][3] By comparing the response of the analyte to the constant response of the IS, a response ratio is generated, which provides a more accurate and precise measurement of the analyte's concentration.[2]

Q2: What are the key characteristics of a suitable internal standard for Ethyl 21-methyldocosanoate?

An ideal internal standard for the quantification of Ethyl 21-methyldocosanoate should possess the following characteristics:

• Chemical and Physical Similarity: The IS should be structurally and chemically similar to Ethyl 21-methyldocosanoate to ensure comparable extraction efficiency and chromatographic behavior.[4]

• Not Naturally Present: The selected IS must not be naturally present in the sample matrix being analyzed to avoid interference and inaccurate results.[5]

• Elution Profile: The IS should elute near the analyte of interest but be chromatographically resolved from it and any other matrix components.[6] For mass spectrometry detectors, co-elution is acceptable if the ions being monitored are different.[5]

• Stability: The IS must be chemically stable throughout the entire analytical procedure, from sample preparation to final analysis.[1]

• Purity: The IS should be of high purity, and any impurities present should not interfere with the analysis of the analyte.[5]

• Availability: The internal standard should be readily available in a pure form.[5]

Q3: What are the most common types of internal standards used for the analysis of fatty acid esters like Ethyl 21-methyldocosanoate?

For the analysis of fatty acid esters, two main types of internal standards are commonly employed:

• Stable Isotope-Labeled (SIL) Analogs: Deuterated or ¹³C-labeled versions of the analyte are considered the gold standard, especially for mass spectrometry-based methods.[4][7] These compounds have nearly identical chemical and physical properties to the analyte, leading to very similar extraction and ionization behavior.[7] A deuterated version of a similar long-chain fatty acid ethyl ester, such as Docosahexaenoic acid ethyl ester-d5, could be a suitable option.[8]

• Odd-Chain Fatty Acid Esters: Since most naturally occurring fatty acids have an even number of carbon atoms, odd-chain fatty acid esters are often used as internal standards.[9][10] For Ethyl 21-methyldocosanoate, suitable candidates would be the ethyl esters of odd-chain fatty acids like tridecanoic acid (C13:0), pentadecanoic acid (C15:0), or heptadecanoic acid (C17:0).[11][12]

Troubleshooting Guide

This guide addresses common issues encountered when using an internal standard for the quantification of Ethyl 21-methyldocosanoate.

Problem	Potential Cause	Troubleshooting Steps
High Variability in Internal Standard (IS) Response Across Samples	Inconsistent sample preparation (e.g., extraction, evaporation).[13][14]	- Ensure consistent and reproducible sample handling for all samples.- Automate sample preparation steps where possible.- Verify the precision of pipettes and dispensers.
Inconsistent injection volume.[13]	- Check the autosampler for proper function and maintenance.- Ensure there are no air bubbles in the syringe.
Matrix effects (ion suppression or enhancement in MS-based methods).[14][15]	- Evaluate and minimize matrix effects by optimizing sample cleanup procedures.- Use a stable isotope-labeled internal standard which is more likely to co-elute and experience similar matrix effects.[4]
No or Low IS Peak Detected	Error in IS addition.	- Review the sample preparation protocol to ensure the IS was added to the sample.- Prepare a fresh sample with the correct amount of IS.
IS degradation.	- Check the stability of the IS in the sample matrix and solvent under the storage and analytical conditions.
IS Peak Co-elutes with an Interfering Peak	Inappropriate IS selection.	- Select an IS that is known to be absent from the sample matrix.[5]
Insufficient chromatographic resolution.	- Optimize the chromatographic method (e.g., change the temperature gradient, flow rate, or column) to separate the IS from interfering peaks.
IS Response is Consistently Higher or Lower in Unknown Samples Compared to Calibrators	Different matrix effects between the calibration standards and the unknown samples.[3]	- Prepare calibration standards in a matrix that closely matches the unknown samples.- If a matched matrix is not available, consider standard addition or matrix-matched calibration curves.
Presence of the IS in the unknown samples.[5]	- Analyze a blank sample (without added IS) to confirm the absence of the IS.

Experimental Protocol: Quantification of Ethyl 21-methyldocosanoate using GC-MS with an Internal Standard

This protocol provides a general framework. Specific parameters should be optimized for your instrument and application.

1. Internal Standard Selection and Preparation:

• Recommended Internal Standard: Ethyl heptadecanoate (C17:0 ethyl ester). This is a commercially available odd-chain fatty acid ester that is unlikely to be present in biological samples.[9]

• Stock Solution Preparation: Accurately weigh a known amount of Ethyl heptadecanoate and dissolve it in a suitable organic solvent (e.g., hexane (B92381), ethyl acetate) to prepare a stock solution of 1 mg/mL.

• Working Solution Preparation: Dilute the stock solution to a working concentration (e.g., 10 µg/mL) that provides a response comparable to the expected concentration range of Ethyl 21-methyldocosanoate.

2. Sample Preparation (Example: Lipid Extraction):

• To 100 µL of the sample (e.g., plasma, cell lysate), add 10 µL of the internal standard working solution.

• Add 1 mL of a 2:1 (v/v) mixture of chloroform:methanol.

• Vortex for 2 minutes.

• Centrifuge at 3000 x g for 10 minutes to separate the layers.

• Transfer the lower organic layer to a clean tube.

• Evaporate the solvent under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of hexane for GC-MS analysis.

3. GC-MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Inlet Temperature: 280 °C.

  • Injection Volume: 1 µL (splitless).

  • Oven Temperature Program: Start at 150 °C, hold for 1 min, ramp to 300 °C at 10 °C/min, hold for 10 min.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Ions to Monitor:

    • Ethyl 21-methyldocosanoate: Determine characteristic ions from a full scan analysis of a pure standard (e.g., molecular ion and key fragment ions).

    • Ethyl heptadecanoate (IS): Determine characteristic ions (e.g., m/z 88, 101, 298).[16]

4. Data Analysis:

• Integrate the peak areas for the selected ions of Ethyl 21-methyldocosanoate and the internal standard.

• Calculate the response ratio: (Peak Area of Analyte) / (Peak Area of IS).

• Construct a calibration curve by plotting the response ratio versus the concentration of the calibrators.

• Determine the concentration of Ethyl 21-methyldocosanoate in the unknown samples using the regression equation from the calibration curve.

Diagrams

Caption: Workflow for selecting an appropriate internal standard.

Caption: Troubleshooting logic for internal standard variability.

References

• 1. Internal standard - Wikipedia [en.wikipedia.org]
• 2. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 3. tandfonline.com [tandfonline.com]
• 4. Choosing an Internal Standard [restek.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Internal Standards: Strategies From the Frontline | Separation Science [sepscience.com]
• 7. aptochem.com [aptochem.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Internal standard for Fatty Acid EthylEster(FAEE Biodiesel) - Chromatography Forum [chromforum.org]
• 10. echemi.com [echemi.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. tandfonline.com [tandfonline.com]
• 14. biopharmaservices.com [biopharmaservices.com]
• 15. Very complex internal standard response variation in LC-MS/MS bioanalysis: root cause analysis and impact assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Application of ethyl esters and d3-methyl esters as internal standards for the gas chromatographic quantification of transesterified fatty acid methyl esters in food - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

The Validation of "Ethyl 21-methyldocosanoate" as a Specific Biomarker: A Comparative Analysis

Currently, there is no scientific evidence in publicly available research to support the validation of "Ethyl 21-methyldocosanoate" as a specific biomarker for any disease or condition. Extensive searches of scientific databases and literature have not yielded any studies that investigate or identify this compound as a biomarker. Therefore, a direct comparison with alternative biomarkers, including quantitative data and experimental protocols, cannot be provided.

This guide will, however, address the conceptual framework for biomarker validation and provide examples of established biomarkers for illustrative purposes. This will offer researchers, scientists, and drug development professionals a methodological blueprint that could be applied to "Ethyl 21-methyldocosanoate" should preliminary research emerge.

The Biomarker Validation Process: A Conceptual Workflow

The validation of a novel biomarker is a rigorous, multi-stage process. The following diagram illustrates a generalized workflow for establishing a compound, such as "Ethyl 21-methyldocosanoate," as a reliable biomarker.

A Comparative Guide to GC-MS and LC-MS for the Analysis of Ethyl 21-methyldocosanoate

For researchers, scientists, and professionals in drug development, the accurate quantification of long-chain fatty acid esters such as Ethyl 21-methyldocosanoate is crucial. The selection of an appropriate analytical technique is a critical decision that influences the reliability, sensitivity, and efficiency of the analysis. This guide provides an objective comparison of two powerful analytical techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), for the analysis of Ethyl 21-methyldocosanoate. While direct comparative data for this specific molecule is limited, this guide synthesizes findings for structurally similar very-long-chain fatty acids (VLCFAs) and their esters to provide a robust analytical framework.

At a Glance: GC-MS vs. LC-MS for Ethyl 21-methyldocosanoate

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Mass Spectrometry (LC-MS/MS)	Key Considerations for Ethyl 21-methyldocosanoate
Principle	Separation of volatile compounds in the gas phase.	Separation of compounds in the liquid phase.	Ethyl 21-methyldocosanoate is a large, non-volatile molecule, making LC-MS a more direct analytical approach. GC-MS necessitates a derivatization step to enhance volatility.
Sample Derivatization	Mandatory (e.g., transesterification to Fatty Acid Methyl Esters - FAMEs).[1][2][3]	Often not required, although derivatization can be used to improve ionization efficiency.[4][5]	The mandatory derivatization for GC-MS introduces an additional sample preparation step, which can be a source of variability and increases overall analysis time.[6]
Sensitivity	High, with Limits of Detection (LODs) for similar long-chain fatty acid esters in the low ng/mL to pg/mL range.[7]	Generally offers higher sensitivity, with LODs for similar VLCFAs in the pg/mL to fg/mL range.[8]	For trace-level quantification, LC-MS/MS is likely to provide superior sensitivity.
Linearity	Excellent (R² > 0.99) over a broad concentration range for fatty acid esters.[7]	Excellent (R² > 0.99) over a broad concentration range for VLCFAs and their esters.[9]	Both techniques provide excellent linearity, ensuring accurate quantification across a range of concentrations.
Limit of Detection (LOD)	For similar fatty acid esters, LODs are in the range of 5-50 ng/mL.[7]	For similar fatty acid esters, LODs are in the range of 15-37 ng/mL, with a median LOD of 5 ng/mL for a broad range of VLCFAs.[8][9]	While both are sensitive, LC-MS often demonstrates lower detection limits for very-long-chain fatty acids.[8]
Limit of Quantification (LOQ)	For similar fatty acid esters, LOQs are in the range of 15-200 ng/mL.[7]	For similar fatty acid esters, LOQs are in the range of 15-37 ng/mL.[9]	LC-MS generally provides lower LOQs, making it more suitable for quantifying low-abundance species.
Matrix Effects	Less susceptible to ion suppression or enhancement.	More prone to matrix effects, which may necessitate more rigorous method development and the use of internal standards.[10]	In complex biological matrices, GC-MS may offer a more robust performance with fewer matrix-related interferences.
Instrumentation Cost	Generally a lower initial investment.	Higher initial investment.[11]	Budgetary constraints can be a significant factor in the choice of instrumentation.
Throughput	Can be lower due to the time required for derivatization and chromatographic separation.[12]	Higher throughput is often achievable due to the elimination of the derivatization step.[12]	For large-scale studies, the time saved by omitting derivatization in LC-MS can be a significant advantage.

Experimental Protocols

GC-MS Analysis of Ethyl 21-methyldocosanoate (as FAME)

1. Sample Preparation and Derivatization (Transesterification)

This protocol is adapted from established methods for the analysis of VLCFAs.[2][3]

• Lipid Extraction: Lipids are extracted from the sample matrix using a solvent mixture such as chloroform:methanol (B129727) (2:1, v/v), following the Folch method.[13]

• Hydrolysis: The extracted lipids are subjected to acid or base hydrolysis to release the fatty acids. For example, acid hydrolysis can be performed with 1 mL of acetonitrile (B52724)/37% hydrochloric acid (4:1, v/v).[12]

• Esterification to FAMEs: The free fatty acids are converted to their more volatile methyl esters (FAMEs). A common method involves heating the sample with 14% boron trifluoride in methanol at 65°C for 20 minutes.[14]

• Extraction of FAMEs: After cooling, the FAMEs are extracted into an organic solvent like hexane.[14] The organic layer is then collected and may be dried over anhydrous sodium sulfate (B86663) before analysis.

2. GC-MS Instrumental Parameters

The following are typical GC-MS parameters for FAME analysis.[6]

• Column: A non-polar or medium-polarity capillary column, such as a DB-5MS (30 m x 0.25 mm, 0.25 µm film thickness).

• Injector Temperature: 250 °C.

• Injection Mode: Splitless.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Oven Temperature Program: Initial temperature of 70°C, hold for 2 minutes, then ramp to 240°C at a rate of 10°C/min, and hold for 10 minutes.

• MS Ionization Mode: Electron Impact (EI) at 70 eV.

• Mass Analyzer: Quadrupole.

• Scan Range: m/z 50-600.

LC-MS/MS Analysis of Ethyl 21-methyldocosanoate

1. Sample Preparation

A significant advantage of LC-MS is the often-simplified sample preparation.[5]

• Lipid Extraction: Similar to GC-MS, lipids are extracted from the sample matrix. A mixture of acetonitrile and isopropanol (B130326) (3:1, v/v) can be effective.[15]

• Direct Injection: In many cases, the lipid extract can be directly injected into the LC-MS system after appropriate dilution in the mobile phase.

2. LC-MS/MS Instrumental Parameters

The following are representative LC-MS/MS parameters for the analysis of VLCFAs and their esters.[4][8]

• Column: A reverse-phase column, such as a C8 or C18 (e.g., 2.1 x 100 mm, 1.8 µm particle size).[5]

• Mobile Phase: A gradient elution using:

  • Mobile Phase A: Water with 0.1% formic acid.[5]

  • Mobile Phase B: A mixture of isopropanol and acetonitrile (1:1, v/v) with 0.1% formic acid.[5]

• Flow Rate: 0.4 mL/min.[5]

• Column Temperature: 45 °C.[5]

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

• MS/MS Parameters:

  • Ion Spray Voltage: 5500 V.[5]

  • Source Temperature: 500 °C.[5]

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) for targeted quantification.

Experimental Workflows

Figure 1. GC-MS Experimental Workflow for Ethyl 21-methyldocosanoate Analysis.

Figure 2. LC-MS/MS Experimental Workflow for Ethyl 21-methyldocosanoate Analysis.

Concluding Remarks

Both GC-MS and LC-MS/MS are powerful and reliable techniques for the quantification of long-chain fatty acid esters like Ethyl 21-methyldocosanoate.

GC-MS is a robust and cost-effective technique, particularly well-suited for laboratories with existing expertise in this area.[11] Its primary drawback for the analysis of Ethyl 21-methyldocosanoate is the mandatory derivatization step to increase the analyte's volatility.[6] This additional sample preparation can introduce variability and increase analysis time.

LC-MS/MS , on the other hand, generally offers higher sensitivity and throughput, as it can often analyze the molecule directly without derivatization.[5][12] This makes it particularly advantageous for high-throughput screening and the analysis of trace-level compounds. However, the initial instrumentation cost is higher, and it can be more susceptible to matrix effects.[10][11]

Recommendation: For laboratories requiring high throughput and maximum sensitivity, particularly for the analysis of a large number of samples, LC-MS/MS is the recommended technique . For laboratories with budgetary constraints or those already equipped and experienced with GC-MS, this technique remains a viable and reliable option, provided that the derivatization step is carefully controlled and validated. The choice ultimately depends on the specific analytical needs, sample matrix, and available resources of the laboratory.

References

• 1. Very-Long-Chain Fatty Acids Quantification by Gas-Chromatography Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Very-Long-Chain Fatty Acids Quantification by Gas-Chromatography Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 3. Very-Long-Chain Fatty Acids Quantification by Gas-Chromatography Mass Spectrometry. | Semantic Scholar [semanticscholar.org]
• 4. Quantification of Very-Long-Chain and Branched-Chain Fatty Acids in Plasma by Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | A strategy for accurately and sensitively quantifying free and esterified fatty acids using liquid chromatography mass spectrometry [frontiersin.org]
• 6. benchchem.com [benchchem.com]
• 7. Efficient determination of six fatty acid ethyl ethers in human whole blood by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Liquid chromatography – high resolution mass spectrometry analysis of fatty acid metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Determination of fatty acid ethyl esters in dried blood spots by LC-MS/MS as markers for ethanol intake: application in a drinking study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. ucd.ie [ucd.ie]
• 11. A novel liquid chromatography/tandem mass spectrometry (LC–MS/MS) based bioanalytical method for quantification of ethyl esters of Eicosapentaenoic acid (EPA) and Docosahexaenoic acid (DHA) and its application in pharmacokinetic study | Semantic Scholar [semanticscholar.org]
• 12. researchgate.net [researchgate.net]
• 13. jfda-online.com [jfda-online.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. jsbms.jp [jsbms.jp]

A Comparative Guide to Ethyl 21-methyldocosanoate and Other Very-Long-Chain Fatty Acids

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of Ethyl 21-methyldocosanoate, a branched-chain very-long-chain fatty acid (VLCFA), with other prominent straight-chain VLCFAs, namely lignoceric acid and cerotic acid. The information is intended for researchers, scientists, and professionals in drug development, offering a comparative overview of their physicochemical properties, biological significance, and metabolic pathways.

Executive Summary

Very-long-chain fatty acids (VLCFAs), defined as fatty acids with 22 or more carbon atoms, are crucial components of cellular structures and signaling molecules.[1][2] While straight-chain VLCFAs like lignoceric acid and cerotic acid are more commonly studied due to their association with certain metabolic disorders, branched-chain VLCFAs such as Ethyl 21-methyldocosanoate represent a class of lipids with potentially distinct biological activities. This guide synthesizes available data to draw a comparative picture, highlighting the structural differences and their potential implications for biological function.

It is important to note that specific experimental data for Ethyl 21-methyldocosanoate is limited in the current scientific literature. Therefore, some comparisons are based on the general properties of branched-chain fatty acids (BCFAs) versus straight-chain fatty acids (SCFAs).

Physicochemical Properties

The introduction of a methyl branch in the carbon chain of Ethyl 21-methyldocosanoate can influence its physical properties compared to its straight-chain counterparts. Generally, branching can lower the melting point and alter the packing of fatty acids in biological membranes.

Property	Ethyl 21-methyldocosanoate	Lignoceric Acid (C24:0)	Cerotic Acid (C26:0)
Molecular Formula	C25H50O2[3]	C24H48O2[1]	C26H52O2[2]
Molar Mass ( g/mol )	382.66[3]	368.64[4]	396.70[5]
Melting Point (°C)	Data not available	84.2[1]	87.7[2]
Structure	Branched-chain	Straight-chain	Straight-chain

Biological Activity and Significance

The structural differences between branched and straight-chain VLCFAs are anticipated to translate into distinct biological activities.

Membrane Fluidity and Function

VLCFAs are integral components of cell membranes, influencing their fluidity and organization.[6] The presence of a methyl branch in Ethyl 21-methyldocosanoate is expected to disrupt the tight packing of acyl chains in the lipid bilayer, thereby increasing membrane fluidity. In contrast, the long, straight chains of lignoceric and cerotic acids tend to decrease membrane fluidity. This difference in membrane dynamics can have significant implications for the function of membrane-bound proteins and cellular signaling processes.[6][7]

Anti-inflammatory Potential

Branched-chain fatty acids and their esters have been investigated for their anti-inflammatory properties.[8][9] While direct evidence for Ethyl 21-methyldocosanoate is lacking, other branched-chain fatty acid esters have been shown to possess anti-inflammatory effects.[8][9] In contrast, some long-chain saturated fatty acids have been associated with pro-inflammatory responses.[10][11][12][13] The potential anti-inflammatory activity of Ethyl 21-methyldocosanoate warrants further investigation as a potential therapeutic agent.

Metabolic Pathways

The metabolism of VLCFAs, both straight-chain and branched-chain, primarily occurs in peroxisomes via β-oxidation.[14][15][16] Mitochondria are unable to handle these long fatty acids efficiently.

Caption: General workflow for the peroxisomal β-oxidation of VLCFAs.

For branched-chain fatty acids like Ethyl 21-methyldocosanoate, the oxidation process in peroxisomes can be more complex, sometimes requiring additional enzymatic steps to handle the methyl group.[14][17] Studies have shown that the β-oxidation of branched-chain fatty acids is distinct from that of straight-chain fatty acids within the peroxisome.[14]

Caption: Metabolic pathways for straight-chain vs. branched-chain VLCFAs.

Experimental Protocols

Detailed experimental protocols are essential for the accurate comparison of these fatty acids. Below are general methodologies for key experiments.

Synthesis of Fatty Acid Ethyl Esters

A general method for the synthesis of fatty acid ethyl esters involves the esterification of the corresponding fatty acid with ethanol (B145695) in the presence of an acid catalyst.

Protocol: Fischer Esterification

• Dissolve the very-long-chain fatty acid in an excess of anhydrous ethanol.

• Add a catalytic amount of a strong acid (e.g., concentrated sulfuric acid).

• Reflux the mixture for several hours.

• After cooling, neutralize the excess acid with a weak base (e.g., sodium bicarbonate solution).

• Extract the ethyl ester with an organic solvent (e.g., hexane).

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain the crude ethyl ester.

• Purify the product by column chromatography on silica (B1680970) gel if necessary.

Analysis of Very-Long-Chain Fatty Acids

Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are powerful techniques for the analysis of VLCFAs.

Protocol: GC-MS Analysis of Fatty Acid Methyl Esters (FAMEs)

• Lipid Extraction: Extract total lipids from the sample using a modified Folch method with chloroform/methanol (2:1, v/v).

• Saponification and Methylation: Saponify the lipid extract with methanolic KOH and then methylate the fatty acids using BF3-methanol or acidic methanol.

• Extraction of FAMEs: Extract the resulting fatty acid methyl esters (FAMEs) with hexane (B92381).

• GC-MS Analysis: Inject the hexane extract into a gas chromatograph equipped with a capillary column (e.g., DB-23 or similar) and a mass spectrometer detector.

• Quantification: Use appropriate internal standards for quantification.

Caption: General workflow for GC-MS analysis of fatty acids.

Protocol: LC-MS/MS Analysis of VLCFAs

• Lipid Extraction: Extract lipids from the sample as described for GC-MS.

• Hydrolysis: Perform an acid or alkaline hydrolysis to release free fatty acids from complex lipids.

• LC Separation: Separate the fatty acids using a reverse-phase liquid chromatography column (e.g., C18).

• MS/MS Detection: Detect and quantify the fatty acids using a tandem mass spectrometer in multiple reaction monitoring (MRM) mode.[18][19]

• Quantification: Use deuterated internal standards for accurate quantification.[18]

Safety and Toxicity

The safety and toxicity of Ethyl 21-methyldocosanoate have not been specifically documented. However, fatty acid esters are generally considered to have low toxicity.[20] A safety data sheet for fatty acid ethyl esters indicates they are not classified as hazardous substances.[21] For straight-chain VLCFAs, their accumulation in tissues is associated with serious metabolic disorders like adrenoleukodystrophy, suggesting potential cytotoxicity at high concentrations.[2] The toxicity of branched-chain fatty acids can vary depending on their structure and concentration.[22]

Conclusion

Ethyl 21-methyldocosanoate, as a branched-chain VLCFA, likely possesses distinct physicochemical and biological properties compared to its straight-chain isomers, lignoceric acid and cerotic acid. The presence of a methyl group is expected to increase membrane fluidity, which could have significant implications for cellular function. Furthermore, based on data from other branched-chain fatty acids, it may exhibit anti-inflammatory properties. However, a clear need exists for direct experimental investigation into the biological activities and safety profile of Ethyl 21-methyldocosanoate to fully understand its potential applications in research and drug development.

References

• 1. Lignoceric acid - Wikipedia [en.wikipedia.org]
• 2. Cerotic acid - Wikipedia [en.wikipedia.org]
• 3. chembk.com [chembk.com]
• 4. LIGNOCERIC ACID | 557-59-5 [chemicalbook.com]
• 5. CEROTIC ACID - Ataman Kimya [atamanchemicals.com]
• 6. penandprosperity.vgcet.com [penandprosperity.vgcet.com]
• 7. Membrane Disruption by Very Long Chain Fatty Acids during Necroptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Distinct biological activities of isomers from several families of branched fatty acid esters of hydroxy fatty acids (FAHFAs) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Potential physio-pathological effects of branched fatty acid esters of hydroxy fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Long-chain fatty acids and inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. foodandnutritionresearch.net [foodandnutritionresearch.net]
• 12. tandfonline.com [tandfonline.com]
• 13. researchgate.net [researchgate.net]
• 14. Peroxisomal beta-oxidation of branched chain fatty acids in human skin fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Beta oxidation - Wikipedia [en.wikipedia.org]
• 16. encyclopedia.pub [encyclopedia.pub]
• 17. Peroxisomal branched chain fatty acid beta-oxidation pathway is upregulated in prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Quantification of Very-Long-Chain and Branched-Chain Fatty Acids in Plasma by Liquid Chromatography-Tandem Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 19. Liquid chromatography – high resolution mass spectrometry analysis of fatty acid metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 20. datasheets.scbt.com [datasheets.scbt.com]
• 21. smsrail.com [smsrail.com]
• 22. Effect of fatty acid ester structure on cytotoxicity of self-emulsified nanoemulsion and transport of nanoemulsion droplets - PubMed [pubmed.ncbi.nlm.nih.gov]

A Guide to Inter-Laboratory Validation of Analytical Methods for Ethyl 21-methyldocosanoate and Other Long-Chain Fatty Acid Esters

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of long-chain fatty acid esters is crucial in various fields, including drug development, food science, and biofuel research. The most common analytical approaches involve gas chromatography (GC) and high-performance liquid chromatography (HPLC), often after a derivatization step to enhance volatility and improve chromatographic separation.[1][2]

Comparison of Analytical Platforms

The selection of an analytical method depends on the specific requirements of the study, such as sensitivity, selectivity, and the complexity of the sample matrix. Below is a comparison of the most relevant techniques for the analysis of Ethyl 21-methyldocosanoate.

Analytical Method	Principle	Sensitivity (LOD)	Dynamic Range	Throughput	Typical Application
GC-FID	Gas Chromatography-Flame Ionization Detection separates compounds based on their boiling points and detects them by ionization in a hydrogen flame.	ng-pg	4-6 orders of magnitude	High	Routine quantification of fatty acid methyl esters (FAMEs).[3]
GC-MS	Gas Chromatography-Mass Spectrometry combines the separation power of GC with the detection capabilities of mass spectrometry, allowing for structural elucidation.	pg-fg	3-5 orders of magnitude	Medium-High	Identification and quantification of fatty acids, especially in complex matrices.[3]
HPLC-UV/ELSD	High-Performance Liquid Chromatography separates compounds based on their polarity. Detection can be by UV absorbance (for chromophore-containing derivatives) or by Evaporative Light Scattering Detector (ELSD) for non-volatile analytes.	µg-ng	2-3 orders of magnitude	Medium	Analysis of less volatile or thermally labile esters, and for preparative separation.[4]
LC-MS/MS	Liquid Chromatography-Tandem Mass Spectrometry offers high sensitivity and selectivity by coupling HPLC with two stages of mass analysis.	fg-ag	4-6 orders of magnitude	Medium	Trace-level quantification and confirmation in complex biological samples.[3]

Experimental Protocols

Detailed methodologies are critical for ensuring reproducibility in inter-laboratory studies. Below are representative protocols for the analysis of long-chain fatty acid esters.

Protocol 1: Sample Preparation by Transesterification

For the analysis of Ethyl 21-methyldocosanoate present in a complex lipid matrix, a transesterification step is often necessary to convert the ester to a more volatile form, typically a methyl ester (FAME).

Objective: To convert Ethyl 21-methyldocosanoate to Methyl 21-methyldocosanoate for GC analysis.

Reagents:

• Methanolic HCl (5%) or Boron trifluoride-methanol (14%)[5]

• Hexane (B92381)

• Saturated Sodium Chloride Solution

• Anhydrous Sodium Sulfate

Procedure:

• Accurately weigh approximately 25 mg of the lipid sample containing Ethyl 21-methyldocosanoate into a screw-cap reaction vial.

• Add 2 mL of 5% methanolic HCl.

• Seal the vial and heat at 80°C for 2 hours.

• Allow the reaction mixture to cool to room temperature.

• Add 1 mL of hexane and 1 mL of saturated sodium chloride solution, and vortex for 1 minute.

• Centrifuge to separate the layers.

• Transfer the upper hexane layer containing the FAMEs to a clean vial.

• Dry the hexane extract over anhydrous sodium sulfate.

• The sample is now ready for GC-FID or GC-MS analysis.

Protocol 2: GC-FID Analysis of Fatty Acid Esters

Objective: To quantify the concentration of the derivatized Ethyl 21-methyldocosanoate (as its methyl ester).

Instrumentation:

• Gas Chromatograph with Flame Ionization Detector (GC-FID)

• Capillary Column: e.g., SP-2560 (100m x 0.25mm x 0.20µm) or similar high-polarity column for FAME separation.[3]

GC Conditions:

• Injector Temperature: 250°C

• Detector Temperature: 260°C

• Oven Temperature Program: Initial temperature of 140°C, hold for 5 minutes, then ramp to 240°C at 4°C/minute, and hold for 20 minutes.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Injection Volume: 1 µL (splitless or with a high split ratio, e.g., 50:1, depending on concentration).

Quantification: Quantification is typically performed using an internal standard (e.g., methyl heptadecanoate) added before the transesterification step. A calibration curve is generated using certified reference standards of the analyte.

Inter-Laboratory Validation Workflow

An inter-laboratory study is essential to assess the reproducibility and transferability of an analytical method.[6][7] The process involves sending a common set of samples to multiple laboratories and comparing the results.

Caption: A typical workflow for an inter-laboratory validation study.

Analytical Workflow for GC-MS Analysis

The following diagram illustrates the general steps involved in the analysis of a fatty acid ester using GC-MS.

Caption: Steps for the analysis of fatty acid esters by GC-MS.

Performance Data for Analytical Methods

The following table summarizes typical performance characteristics for the analysis of fatty acids using a validated GC method, which would be expected to be similar for Ethyl 21-methyldocosanoate analysis. These values are indicative and should be established for each specific analyte and matrix during method validation.

Parameter	Acceptance Criteria	Typical Performance (GC-FID/MS)
Linearity (R²)	> 0.99	> 0.995[8]
Accuracy (% Recovery)	80-120%	95-105%[9]
Precision (RSD%)	< 15%	< 5%[8]
Limit of Detection (LOD)	Signal-to-Noise > 3	5-8 mg/L (for free fatty acids, ester performance may vary)[8]
Limit of Quantitation (LOQ)	Signal-to-Noise > 10	15-20 mg/L (for free fatty acids, ester performance may vary)[8]

While a specific inter-laboratory validation for Ethyl 21-methyldocosanoate has not been identified, this guide provides the necessary framework for researchers to select an appropriate analytical method, develop a robust protocol, and conduct a comprehensive inter-laboratory validation. The use of established techniques such as GC-FID or GC-MS, coupled with a rigorous validation plan, will ensure the generation of accurate and reproducible data for this and other long-chain fatty acid esters.

References

• 1. benchchem.com [benchchem.com]
• 2. repo.unand.ac.id [repo.unand.ac.id]
• 3. Analytical Strategies for Long-Chain Fatty Acids Profiling - Creative Proteomics [creative-proteomics.com]
• 4. hplc.eu [hplc.eu]
• 5. aocs.org [aocs.org]
• 6. On the validation by inter-laboratory study of ‘procedures’ in chemical measurement - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 7. academic.oup.com [academic.oup.com]
• 8. Development and Validation of a Novel Free Fatty Acid Butyl Ester Gas Chromatography Method for the Determination of Free Fatty Acids in Dairy Products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. jppres.com [jppres.com]

Quantitative Analysis of Ethyl 21-methyldocosanoate: A Comparative Guide to Methodologies in the Absence of a Certified Reference Material

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of specialty lipids such as Ethyl 21-methyldocosanoate, a very-long-chain branched fatty acid ester, is crucial for various research and development applications. However, the lack of a commercially available Certified Reference Material (CRM) for this specific analyte presents a significant analytical challenge. This guide provides a comprehensive comparison of validated analytical methodologies, focusing on Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and outlines strategies for accurate quantification using in-house prepared standards or surrogate standards.

Addressing the Absence of a Certified Reference Material

A Certified Reference Material (CRM) is the gold standard for ensuring the accuracy and traceability of analytical measurements. In its absence for Ethyl 21-methyldocosanoate, two primary strategies can be employed:

• In-House Standard Preparation and Certification: This involves the synthesis, purification, and subsequent purity assessment of Ethyl 21-methyldocosanoate to create a well-characterized in-house reference material.

• Use of a Surrogate Standard: This approach utilizes a structurally similar compound with a known purity as a standard for the quantification of the target analyte.

The choice between these strategies will depend on the laboratory's capabilities, the required level of accuracy, and the availability of suitable surrogate compounds.

Comparative Overview of Analytical Methodologies

The two most powerful and widely used techniques for the quantitative analysis of fatty acid esters are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The selection of the optimal method depends on factors such as sample matrix complexity, required sensitivity, and available instrumentation.

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Principle	Separation of volatile compounds in the gas phase followed by mass-based detection.	Separation of compounds in the liquid phase followed by mass-based detection.
Sample Volatility	Requires derivatization to fatty acid methyl esters (FAMEs) to increase volatility.	Can analyze less volatile compounds directly, though derivatization can improve ionization.
Sensitivity	High sensitivity, particularly with selected ion monitoring (SIM).	Generally offers higher sensitivity and selectivity, especially with multiple reaction monitoring (MRM).
Selectivity	Good selectivity based on retention time and mass spectrum.	Excellent selectivity, minimizing matrix interference.
Throughput	Moderate throughput, with run times typically in the range of 20-40 minutes.	Can offer higher throughput with the use of ultra-high-performance liquid chromatography (UHPLC).
Instrumentation Cost	Generally lower initial instrument cost compared to LC-MS/MS.	Higher initial instrument cost.
Primary Application	Well-established for routine fatty acid profiling.	Preferred for complex matrices and when high sensitivity is required.

Experimental Protocols

In-House Standard Preparation: Synthesis and Purity Assessment

a) Synthesis of Ethyl 21-methyldocosanoate:

A common method for synthesizing fatty acid ethyl esters is through Fischer esterification of the corresponding carboxylic acid.[1][2]

• Reaction: 21-methyldocosanoic acid is refluxed with a large excess of ethanol (B145695) in the presence of an acid catalyst (e.g., concentrated sulfuric acid).

• Purification: The crude product is purified using column chromatography on silica (B1680970) gel to isolate the pure ethyl ester.

• Characterization: The structure of the synthesized Ethyl 21-methyldocosanoate should be confirmed using techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

b) Purity Assessment by Quantitative NMR (qNMR):

qNMR is a primary ratio method for determining the purity of organic compounds without the need for a specific reference standard of the same compound.[3][4][5]

• Principle: The signal intensity in an NMR spectrum is directly proportional to the number of nuclei giving rise to that signal. By comparing the integral of a specific proton signal of the analyte to that of a certified internal standard of known purity and concentration, the absolute purity of the analyte can be determined.

• Procedure:

  • Accurately weigh the synthesized Ethyl 21-methyldocosanoate and a suitable certified internal standard (e.g., dimethyl sulfone) into an NMR tube.

  • Dissolve the mixture in a deuterated solvent (e.g., CDCl₃).

  • Acquire a ¹H NMR spectrum under quantitative conditions (ensuring complete relaxation of all signals).

  • Integrate a well-resolved signal of the analyte and a signal of the internal standard.

  • Calculate the purity of the analyte using the established qNMR equations.[6][7]

Quantitative Analysis by GC-MS

This method is suitable for the analysis of Ethyl 21-methyldocosanoate after transesterification to its methyl ester, as FAMEs are more volatile.[8][9][10]

• Sample Preparation (Transesterification):

  • To a known amount of the sample containing Ethyl 21-methyldocosanoate, add a known amount of an internal standard (e.g., methyl tricosanoate).

  • Add a solution of sodium methoxide (B1231860) in methanol (B129727) and heat to convert the ethyl ester to the methyl ester.

  • Neutralize the reaction and extract the resulting Fatty Acid Methyl Esters (FAMEs) with hexane.

• GC-MS Conditions:

  • Column: A high-polarity capillary column (e.g., HP-88 or DB-Wax) is preferred for good separation of FAMEs.

  • Injector: Splitless injection at 250 °C.

  • Oven Program: Start at a low temperature (e.g., 50 °C), ramp to a high temperature (e.g., 230 °C) to elute all FAMEs.

  • Carrier Gas: Helium or Hydrogen.

  • MS Detector: Electron ionization (EI) at 70 eV. Operate in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity, monitoring characteristic ions of methyl 21-methyldocosanoate and the internal standard.

• Quantification: Create a calibration curve by analyzing solutions of the in-house certified standard (or a suitable surrogate) at different concentrations. The concentration of the analyte in the sample is determined by comparing its peak area ratio to the internal standard against the calibration curve.

Quantitative Analysis by LC-MS/MS

LC-MS/MS allows for the direct analysis of Ethyl 21-methyldocosanoate without derivatization, offering high sensitivity and selectivity.[4]

• Sample Preparation:

  • Extract the lipids from the sample matrix using a suitable solvent system (e.g., a modified Bligh-Dyer extraction).

  • Add a known amount of a suitable internal standard (e.g., a deuterated analog if available, or a structurally similar very-long-chain fatty acid ester).

  • Reconstitute the dried extract in the initial mobile phase.

• LC-MS/MS Conditions:

  • LC Column: A C18 reversed-phase column is typically used.

  • Mobile Phase: A gradient of water with a small amount of acid (e.g., formic acid) and an organic solvent (e.g., acetonitrile (B52724) or methanol).

  • Ionization: Electrospray Ionization (ESI) in positive ion mode.

  • MS/MS Detection: Operate in Multiple Reaction Monitoring (MRM) mode. Select a precursor ion for Ethyl 21-methyldocosanoate and optimize the collision energy to generate a specific product ion for quantification. A second product ion can be used for confirmation.

• Quantification: Similar to GC-MS, quantification is achieved using an internal standard and a calibration curve prepared with the in-house certified standard or a surrogate.

Performance Comparison and Data Presentation

The choice of analytical method will impact the performance characteristics of the assay. The following table summarizes typical performance data that should be generated during method validation.

Parameter	GC-MS (SIM)	LC-MS/MS (MRM)
Limit of Detection (LOD)	1 - 10 ng/mL	0.1 - 1 ng/mL
Limit of Quantification (LOQ)	5 - 25 ng/mL	0.5 - 5 ng/mL
Linearity (r²)	> 0.995	> 0.998
Precision (%RSD)	< 15%	< 10%
Accuracy (% Recovery)	85 - 115%	90 - 110%

Visualizations

Workflow for Quantitative Analysis

Caption: General workflow for the quantitative analysis of Ethyl 21-methyldocosanoate.

Decision Logic for Standard Selection

Caption: Decision tree for selecting a suitable standard for quantification.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. Application of Quantitative Proton Nuclear Magnetic Resonance Spectroscopy for the Compositional Analysis of Short-Chain Fatty Acid Ethyl Ester Mixtures [sciepub.com]
• 4. Quantification of Very-Long-Chain and Branched-Chain Fatty Acids in Plasma by Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pubsapp.acs.org [pubsapp.acs.org]
• 7. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 8. researchgate.net [researchgate.net]
• 9. Very-Long-Chain Fatty Acids Quantification by Gas-Chromatography Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. taylorfrancis.com [taylorfrancis.com]

A Comparative Guide to Analytical Methods for Branched-Chain Fatty Acid (BCFA) Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the two predominant analytical techniques for the quantification of branched-chain fatty acids (BCFAs): Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). The information presented is essential for method selection, development, and cross-validation to ensure data integrity and reliability across different analytical platforms.

Introduction to BCFA Analysis and Cross-Validation

Branched-chain fatty acids are important metabolites and structural components of cell membranes, particularly in bacteria.[1] Their accurate quantification in biological matrices is crucial for research in metabolic disorders, microbiology, and nutrition.[2] The two most common and powerful techniques for this purpose are GC-MS and LC-MS.[3]

Cross-validation of analytical methods is the process of verifying that different techniques produce consistent, reliable, and accurate results for the same set of samples.[4][5] This is a critical step when transferring methods between laboratories or when comparing data generated by different technologies, ensuring the robustness and reproducibility of analytical findings.[4][6]

Data Presentation: Performance Comparison

The selection of an analytical method often depends on its performance characteristics. The following table summarizes typical validation parameters for GC-MS and LC-MS/MS methods tailored for BCFA analysis. These values are representative and can vary based on the specific instrumentation, sample matrix, and derivatization strategy employed.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Key Insights
Principle	Separates volatile compounds based on their partitioning between a stationary phase and a mobile gas phase. Often requires derivatization to increase volatility (e.g., FAMEs).[7][8]	Separates compounds based on their partitioning between a stationary phase and a liquid mobile phase. Derivatization is often used to improve chromatographic retention and ionization efficiency.[9][10]	GC-MS is a classic, robust method for volatile compounds, while LC-MS/MS offers high versatility for a wider range of analytes with less stringent volatility requirements.[9]
Limit of Detection (LOD)	0.2 - 1.0 µM[11] or 5 - 10 ng/mL.[2]	40 nM (with specific derivatization)[10] or 3 - 14 ng/mL.[12]	Modern LC-MS/MS methods, particularly those using advanced derivatization strategies, can offer superior sensitivity compared to conventional GC-MS.[10]
Limit of Quantification (LOQ)	Typically determined as 10x the standard deviation of the blank or a signal-to-noise ratio of 10:1.[13][14]	160 - 310 nM (with specific derivatization)[10] or 8 - 45 ng/mL.[12]	The LOQ is the lowest concentration that can be measured with acceptable precision and accuracy, a critical parameter for trace-level analysis.[13]
Precision (%RSD)	< 15%	< 10%[10][12]	Both methods can achieve high precision, though LC-MS/MS often demonstrates slightly better reproducibility in recent studies.
Accuracy / Recovery (%)	55% - 98%[11]	83% - 113%[12]	Accuracy is highly dependent on the efficiency of the sample extraction and derivatization steps for both techniques.
Throughput	Lower; GC run times can be over 30 minutes.[7]	Higher; UHPLC systems can achieve run times as short as 15 minutes or less.[9][15]	LC-MS/MS, especially when coupled with ultra-high-performance liquid chromatography (UHPLC), is generally faster for large sample batches.

Experimental Protocols

Detailed and robust protocols are fundamental to reproducible analytical results. Below are representative methodologies for both GC-MS and LC-MS/MS.

This protocol is based on a derivatization strategy to convert BCFAs into their volatile pentafluorobenzyl (PFB) esters.[11][16]

• Sample Preparation & Extraction:

  • To 0.5 mL of a biological sample (e.g., plasma, fecal homogenate), add an internal standard solution containing deuterated BCFA analogs.[16]

  • Acidify the sample to a pH < 3.0 using HCl or phosphoric acid.[16][17]

  • Perform a liquid-liquid extraction by adding 1 mL of a non-polar solvent (e.g., iso-octane or diethyl ether), vortexing vigorously, and centrifuging to separate the layers.[16]

  • Transfer the organic (top) layer to a clean glass tube. Repeat the extraction for a comprehensive recovery.

  • Evaporate the pooled organic solvent to dryness under a stream of nitrogen or using a vacuum concentrator.

• Derivatization (PFBBr Method):

  • Reconstitute the dried extract in a solution containing acetone (B3395972) and water (2:1 v/v).[11]

  • Add the derivatizing agent, pentafluorobenzyl bromide (PFBBr), and a catalyst such as diisopropylethylamine.[16]

  • Seal the vial and incubate at 60°C for 90 minutes to allow the reaction to complete.[11]

  • After cooling, evaporate the solvent and reconstitute the derivatized sample in 50 µL of iso-octane for injection.[16]

• GC-MS Instrumentation and Conditions:

  • GC Column: A tandem column configuration, such as a 30 m DB-225ms connected to a 30 m DB-5ms column, can be used for optimal separation of BCFA isomers.[11]

  • Injection: 1 µL of the derivatized sample is injected in splitless mode.

  • Oven Temperature Program: Start at 80°C, hold for 0.5 min; ramp at 10°C/min to 170°C, hold for 0.5 min; ramp at 5°C/min to 220°C, hold for 5 min.[11]

  • Mass Spectrometer: Operate in Selected Ion Monitoring (SIM) mode to enhance sensitivity and selectivity for target BCFA derivatives.[11]

This protocol utilizes a chemical derivatization strategy to enhance the chromatographic retention and mass spectrometric detection of BCFAs.[12][15]

• Sample Preparation & Protein Precipitation:

  • To 200 µL of serum or plasma, add 20 µL of an internal standard solution (containing isotope-labeled SCFAs).[15]

  • Add 400 µL of ice-cold acetonitrile (B52724) or isopropanol (B130326) to precipitate proteins.[18]

  • Vortex the mixture and centrifuge at high speed (e.g., 19,500 x g) for 10 minutes at 4°C.[15]

  • Collect the supernatant for the derivatization step.

• Derivatization (Aniline or Amine-Reactive Reagents):

  • The "SQUAD" method uses aniline (B41778) derivatization in the presence of a coupling agent like EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) to form stable amide derivatives.[10]

  • Alternatively, a two-step reaction can be used: first with N,N'-carbonylimidazole (CDI) at 25°C for 25 minutes, followed by a reaction with 4-(dimethylamino)-benzenemethanamine at 70°C for 30 minutes.[12]

  • The reaction is quenched, and the sample is diluted in a suitable solvent (e.g., 50:50 water/methanol) before injection.[10]

• LC-MS/MS Instrumentation and Conditions:

  • LC Column: A reverse-phase column, such as an Acquity UPLC CSH C18, is commonly used.[19]

  • Mobile Phase: A gradient elution using water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B).[15]

  • Gradient Program: A typical gradient might run from 30% B to 50% B over 30 minutes, followed by a re-equilibration step.[15]

  • Flow Rate: 500 µL/min.

  • Mass Spectrometer: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode is used for quantification, providing high specificity and sensitivity.

Mandatory Visualization: Cross-Validation Workflow

The following diagram illustrates a generalized workflow for the cross-validation of two distinct analytical methods for BCFA quantification. This process ensures that both methods yield comparable data, thereby validating their interchangeable use.

References

• 1. lipotype.com [lipotype.com]
• 2. Branched Chain Fatty Acids Analysis Service - Creative Proteomics [creative-proteomics.com]
• 3. Comparison of critical methods developed for fatty acid analysis: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pharmaguru.co [pharmaguru.co]
• 5. Cross-validation (analytical chemistry) - Wikipedia [en.wikipedia.org]
• 6. e-b-f.eu [e-b-f.eu]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. journals.plos.org [journals.plos.org]
• 11. Simultaneous Quantification of Straight-chain and Branched-chain Short Chain Fatty Acids by Gas Chromatography Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. juniperpublishers.com [juniperpublishers.com]
• 14. researchgate.net [researchgate.net]
• 15. A Facile Profiling Method of Short Chain Fatty Acids Using Liquid Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 16. lipidmaps.org [lipidmaps.org]
• 17. GC-FID Protocol for SCFA Analysis - Creative Proteomics [metabolomics.creative-proteomics.com]
• 18. researchgate.net [researchgate.net]
• 19. Profiling of branched chain and straight chain saturated fatty acids by ultra-high performance liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Analytical Detection of Long-Chain Fatty Acid Esters, with a Focus on Ethyl 21-methyldocosanoate

The primary methods for the analysis of long-chain fatty acid esters include Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC), often coupled with mass spectrometry (MS) for enhanced sensitivity and specificity.[1][2]

Quantitative Data Summary

The following table summarizes typical performance characteristics for the analysis of long-chain fatty acid esters using various analytical platforms. These values are representative and may vary depending on the specific instrumentation, methodology, and laboratory conditions.

Analytical Method	Typical Linear Range (Correlation Coefficient, r)	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Key Considerations
GC-FID	>0.99	~1-10 ng/mL	~5-30 ng/mL	Requires derivatization to fatty acid methyl esters (FAMEs) for improved volatility and peak shape.[2]
GC-MS	>0.999	0.4–112.6 pmol/mL[3]	1.2–375.3 pmol/mL[3]	Offers high specificity and is suitable for complex matrices. Electron impact (EI) ionization can cause significant fragmentation.[3]
LC-MS/MS	>0.99	5–100 nM[4]	Not specified	Does not typically require derivatization, allowing for direct analysis.[4] Provides high sensitivity and selectivity.[5]
UPLC-PDA	>0.9997[6]	Not specified	Not specified	A rapid and high-resolution separation technique. Sensitivity may be lower than MS-based methods.
HPLC-UV	>0.99[7]	0.255 µg/mL[7]	0.849 µg/mL[7]	A robust and widely available technique. Sensitivity can be enhanced by derivatization to include a UV-absorbing chromophore.

Experimental Protocols

Detailed methodologies are crucial for reproducible and accurate results. Below are representative protocols for the analysis of long-chain fatty acid esters.

1. Gas Chromatography-Mass Spectrometry (GC-MS) for Fatty Acid Methyl Esters (FAMEs)

• Sample Preparation (Derivatization):

  • Hydrolyze the ethyl ester sample using a methanolic base (e.g., 0.5 M KOH in methanol) to liberate the fatty acid.

  • Esterify the resulting free fatty acid to its methyl ester (FAME) using a reagent such as boron trifluoride in methanol (B129727) (BF3-methanol) or by acidic catalysis.

  • Extract the FAMEs into an organic solvent like hexane.

  • Wash the organic layer with water and dry over anhydrous sodium sulfate.

  • Concentrate the sample to the desired volume before injection.

• Instrumentation and Conditions:

  • GC System: Agilent 7890B GC coupled to a 5977A MSD or similar.

  • Column: SP-2560 capillary column (100m × 0.25mm, 0.20 µm film thickness) or equivalent.[1]

  • Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).

  • Oven Temperature Program: Initial temperature of 100°C, hold for 4 minutes, ramp to 240°C at 3°C/min, and hold for 15 minutes.

  • Injector: Split/splitless injector at 250°C.

  • MS Detector: Electron impact (EI) ionization at 70 eV. Data is acquired in full scan mode or selected ion monitoring (SIM) for increased sensitivity.

2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• Sample Preparation:

  • Dissolve the Ethyl 21-methyldocosanoate sample in a suitable organic solvent such as isopropanol.

  • For complex matrices, a solid-phase extraction (SPE) step may be necessary to remove interferences.

  • Dilute the sample to the appropriate concentration range for the calibration curve.

• Instrumentation and Conditions:

  • LC System: Waters ACQUITY UPLC or equivalent.

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.7 µm particle size).

  • Mobile Phase: A gradient of two solvents is typically used, such as:

    • A: Water with 0.1% formic acid

    • B: Acetonitrile with 0.1% formic acid

  • Flow Rate: 0.3 mL/min.

  • MS/MS System: A triple quadrupole mass spectrometer (e.g., Sciex 6500+).

  • Ionization: Electrospray ionization (ESI) in either positive or negative mode.

  • Detection: Multiple Reaction Monitoring (MRM) for specific precursor-to-product ion transitions to ensure high selectivity and sensitivity.

Visualizing the Analytical Workflow

The following diagram illustrates a typical workflow for the analysis of Ethyl 21-methyldocosanoate.

Caption: Workflow for the analysis of Ethyl 21-methyldocosanoate.

Alternative Analytical Techniques

While GC and LC are the most common methods, other techniques could be considered:

• Supercritical Fluid Chromatography (SFC): This technique can offer faster separations and is compatible with both polar and nonpolar analytes.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: While not as sensitive as MS, NMR can provide detailed structural information and can be used for quantification without the need for a reference standard of the exact compound (qNMR).

The choice of analytical method will ultimately depend on the specific requirements of the study, including the complexity of the sample matrix, the required sensitivity, and the available instrumentation. For quantitative studies requiring high sensitivity and selectivity, LC-MS/MS is often the preferred method due to its ability to analyze the compound directly without derivatization. For routine analysis where high throughput is a priority, GC-FID or GC-MS after derivatization remains a robust and reliable option.

References

• 1. Analytical Strategies for Long-Chain Fatty Acids Profiling - Creative Proteomics [creative-proteomics.com]
• 2. hplc.eu [hplc.eu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. lebchem.uni-wuppertal.de [lebchem.uni-wuppertal.de]
• 5. Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Simultaneous determination of 21 preservatives in cosmetics by ultra performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scielo.br [scielo.br]

Unambiguous Structural Confirmation of Ethyl 21-Methyldocosanoate: A Comparative Guide to High-Resolution Mass Spectrometry and Orthogonal Techniques

For researchers, scientists, and drug development professionals, the precise structural elucidation of long-chain fatty acid esters like ethyl 21-methyldocosanoate is paramount for ensuring compound identity and purity. This guide provides a comprehensive comparison of high-resolution mass spectrometry (HRMS) with nuclear magnetic resonance (NMR) spectroscopy for the structural confirmation of this molecule. Detailed experimental protocols and supporting data are presented to facilitate an informed decision on the most suitable analytical approach.

The structural confirmation of ethyl 21-methyldocosanoate, a saturated, branched-chain fatty acid ethyl ester, relies on obtaining unambiguous data regarding its molecular weight, elemental composition, and the specific arrangement of its atoms. High-resolution mass spectrometry, particularly when coupled with gas chromatography (GC-MS), is a powerful technique for this purpose, offering high sensitivity and detailed fragmentation information. However, orthogonal techniques like Nuclear Magnetic Resonance (NMR) spectroscopy provide complementary data that can be crucial for definitive structural assignment.

High-Resolution Mass Spectrometry (HRMS) via GC-MS

HRMS provides a highly accurate mass measurement of the parent ion, allowing for the determination of the elemental formula. The fragmentation pattern obtained through techniques like electron ionization (EI) offers a fingerprint of the molecule's structure, revealing the location of the ethyl ester and the nature of the long alkyl chain.

Predicted Fragmentation Pattern of Ethyl 21-Methyldocosanoate

The mass spectrum of ethyl 21-methyldocosanoate (C25H50O2, Molar Mass: 382.66 g/mol ) is predicted to exhibit several characteristic fragments. The molecular ion peak ([M]•+) at m/z 382.38 is expected. Key fragmentation pathways for long-chain esters include alpha-cleavage and McLafferty rearrangement.[1][2]

The fragmentation of the long alkyl chain will also produce a characteristic series of hydrocarbon fragments separated by 14 atomic mass units (CH2). The presence of the methyl branch at the 21st position can influence the relative abundance of fragments in that region of the chain.

Predicted m/z	Proposed Fragment Ion	Fragmentation Pathway
382.38	[C25H50O2]•+	Molecular Ion
353.34	[M - C2H5]•+	Loss of ethyl radical from the ester
337.35	[M - OC2H5]+	Alpha-cleavage: loss of the ethoxy radical
88.05	[C4H8O2]•+	McLafferty rearrangement product
73.06	[C4H9O]+	Fragment containing the ester group
57.07	[C4H9]+	Butyl cation, indicative of the ethyl ester and branching
43.05	[C3H7]+	Propyl cation from the alkyl chain
29.04	[C2H5]+	Ethyl cation from the ester group

Alternative Technique: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical environment of each proton and carbon atom in a molecule, making it a powerful tool for structural elucidation. For ethyl 21-methyldocosanoate, 1H and 13C NMR would provide definitive evidence of the ethyl ester, the long methylene (B1212753) chain, and the terminal isopropyl group resulting from the 21-methyl branch.[3][4][5][6]

Technique	Strengths	Limitations
HRMS (GC-MS)	High sensitivity (picogram to femtogram range). Provides accurate mass and elemental composition. Characteristic fragmentation aids in structural elucidation.	Isomeric and isobaric compounds can be difficult to distinguish without standards. Fragmentation can sometimes be complex to interpret.
NMR Spectroscopy	Provides unambiguous structural information, including stereochemistry. Non-destructive. Quantitative.	Lower sensitivity compared to MS (microgram to milligram range). More complex mixtures can be challenging to analyze.

Experimental Protocols

Protocol 1: Structural Confirmation by GC-HRMS

This protocol outlines the analysis of ethyl 21-methyldocosanoate using gas chromatography coupled with high-resolution mass spectrometry. Derivatization to a more volatile ester is not necessary as the compound is already an ethyl ester.[7][8]

1. Sample Preparation:

• Dissolve 1 mg of ethyl 21-methyldocosanoate in 1 mL of hexane (B92381) or ethyl acetate.

• Perform serial dilutions to achieve a final concentration of 1-10 µg/mL.

2. GC-MS Parameters:

• Gas Chromatograph: Agilent 8890 GC System or equivalent.

• Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm film thickness.

• Inlet: Split/splitless injector at 280°C.

• Injection Volume: 1 µL.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Program: Initial temperature of 150°C, hold for 2 min, ramp to 320°C at 10°C/min, hold for 10 min.

• Mass Spectrometer: Agilent 7250 GC/Q-TOF or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40-500.

• Acquisition Mode: High resolution ( >10,000 FWHM).

• Ion Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

3. Data Analysis:

• Extract the accurate mass of the molecular ion and key fragments.

• Use mass spectral libraries (e.g., NIST) and fragmentation prediction software to aid in spectral interpretation.

• Confirm the elemental composition using the accurate mass data.

Protocol 2: Structural Confirmation by NMR Spectroscopy

This protocol describes the use of 1H and 13C NMR to confirm the structure of ethyl 21-methyldocosanoate.[4][5][6]

1. Sample Preparation:

• Dissolve 5-10 mg of ethyl 21-methyldocosanoate in 0.7 mL of deuterated chloroform (B151607) (CDCl3).

• Transfer the solution to a 5 mm NMR tube.

2. NMR Parameters:

• Spectrometer: Bruker Avance III 500 MHz spectrometer or equivalent.

• 1H NMR:

  • Pulse Program: zg30

  • Number of Scans: 16

  • Relaxation Delay: 1.0 s

  • Spectral Width: 20 ppm

• 13C NMR:

  • Pulse Program: zgpg30

  • Number of Scans: 1024

  • Relaxation Delay: 2.0 s

  • Spectral Width: 240 ppm

3. Data Analysis:

• Process the spectra using appropriate software (e.g., MestReNova, TopSpin).

• Integrate the 1H NMR signals to determine proton ratios.

• Assign chemical shifts to the corresponding protons and carbons in the structure. Key expected signals include:

  • 1H NMR: a triplet around 1.25 ppm (CH3 of ethyl), a quartet around 4.12 ppm (CH2 of ethyl), a triplet around 2.28 ppm (CH2 adjacent to carbonyl), a large signal around 1.2-1.4 ppm (long methylene chain), and a doublet around 0.86 ppm (two CH3 groups of the isopropyl terminus).[5]

  • 13C NMR: a signal around 174 ppm (carbonyl carbon), a signal around 60 ppm (OCH2 of ethyl), and various signals in the aliphatic region for the long carbon chain.

Visualizations

Figure 1. Experimental workflow for the structural confirmation of ethyl 21-methyldocosanoate by GC-HRMS.

Figure 2. Logical relationship between HRMS, NMR, and definitive structural confirmation.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. aocs.org [aocs.org]
• 6. aocs.org [aocs.org]
• 7. benchchem.com [benchchem.com]
• 8. restek.com [restek.com]

A Comparative Analysis of the Postulated Biological Activities of Ethyl 21-Methyldocosanoate and Methyl 21-Methyldocosanoate

This guide offers a comparative overview of the potential biological activities of Ethyl 21-methyldocosanoate and its corresponding methyl ester, Methyl 21-methyldocosanoate. While specific data for these molecules are lacking, this document extrapolates from existing research on other long-chain fatty acid esters to postulate their potential pharmacological profiles. The comparison focuses on key areas of biological interest, including antimicrobial, anti-inflammatory, cytotoxic, and antioxidant activities. Furthermore, this guide provides detailed experimental protocols for assays relevant to these activities and discusses potential differences in bioavailability and metabolism based on the ethyl versus methyl ester moiety.

Comparative Biological Activities (Postulated)

The biological activities of long-chain fatty acid esters can be influenced by the nature of the ester group. Differences in lipophilicity and steric hindrance between an ethyl and a methyl group can affect cell membrane interactions, enzyme susceptibility, and ultimately, bioavailability and potency.

Biological Activity	Ethyl 21-Methyldocosanoate (Postulated)	Methyl 21-Methyldocosanoate (Postulated)	Basis for Postulation
Antimicrobial	Moderate to high activity against Gram-positive bacteria.	Moderate to high activity against Gram-positive bacteria.	Long-chain fatty acids and their esters are known to possess antimicrobial properties, primarily by disrupting bacterial cell membranes[1][2]. The specific activity can vary based on the bacterial species.
Anti-inflammatory	Potential for anti-inflammatory effects.	Potential for anti-inflammatory effects.	Straight-chain fatty acid ethyl esters have been noted for their anti-inflammatory activity[3]. Fatty acid methyl esters (FAMEs) are also investigated for such properties[4].
Cytotoxicity	Potential for selective cytotoxicity against cancer cell lines.	Potential for selective cytotoxicity against cancer cell lines.	Various fatty acid esters have demonstrated cytotoxic effects on cancer cells[5][6][7][8]. The degree of cytotoxicity can be influenced by the cell line and the structure of the fatty acid ester.
Antioxidant	Low to moderate antioxidant activity.	Low to moderate antioxidant activity.	While some fatty acid esters exhibit antioxidant properties, this is not their most prominent biological activity[9]. The antioxidant capacity is often evaluated using assays like the DPPH radical scavenging method.

Bioavailability and Metabolism: Ethyl vs. Methyl Esters

The primary difference between the two molecules lies in the esterifying alcohol: ethanol (B145695) for the ethyl ester and methanol (B129727) for the methyl ester. This seemingly minor structural change can have implications for their absorption, distribution, metabolism, and excretion (ADME) profiles.

• Bioavailability: Studies on omega-3 fatty acids suggest that ethyl esters may have slightly lower bioavailability compared to natural triglycerides, while re-esterified triglycerides and free fatty acids show higher absorption[10]. Both ethyl and methyl esters are hydrolyzed in the intestinal lumen, but the rate of hydrolysis and subsequent absorption could differ.

• Metabolism: Once absorbed, both esters are likely hydrolyzed by esterases to release 21-methyldocosanoic acid and either ethanol or methanol. The parent fatty acid would then enter relevant metabolic pathways. The formation of fatty acid ethyl esters in the body is associated with chronic ethanol consumption[11][12].

Experimental Protocols

The following are detailed methodologies for key experiments to assess the biological activities discussed.

Antimicrobial Activity Assessment: Broth Microdilution Assay

This method is used to determine the Minimum Inhibitory Concentration (MIC) of a compound against various microbial strains.

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• 96-well microtiter plates

• Test compounds (dissolved in a suitable solvent like DMSO)

• Positive control antibiotic (e.g., Gentamicin)

• Negative control (broth with solvent)

• Resazurin (B115843) solution (for viability indication)

Procedure:

• Prepare a stock solution of the test compounds.

• In a 96-well plate, perform serial two-fold dilutions of the test compounds in CAMHB to achieve a range of concentrations.

• Prepare a bacterial inoculum suspension and adjust its turbidity to a 0.5 McFarland standard.

• Dilute the bacterial suspension in broth and add to each well, resulting in a final concentration of approximately 5 x 10^5 CFU/mL.

• Include positive and negative controls on each plate.

• Incubate the plates at 37°C for 18-24 hours.

• After incubation, assess bacterial growth. The MIC is the lowest concentration of the compound that completely inhibits visible growth. A viability indicator like resazurin can be added to aid in the determination.

Anti-inflammatory Activity Assessment: Nitric Oxide (NO) Inhibition Assay in Macrophages

This assay evaluates the ability of a compound to inhibit the production of nitric oxide, a pro-inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophage cells.

Materials:

• RAW 264.7 macrophage cell line

• DMEM culture medium with 10% FBS

• Lipopolysaccharide (LPS)

• Test compounds

• Griess Reagent (for nitrite (B80452) determination)

• 96-well cell culture plates

Procedure:

• Seed RAW 264.7 cells in a 96-well plate and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of the test compounds for 1 hour.

• Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours to induce NO production.

• After incubation, collect the cell culture supernatant.

• Determine the nitrite concentration in the supernatant using the Griess Reagent, which is an indicator of NO production.

• Measure the absorbance at 540 nm.

• A parallel MTT assay should be performed to assess cell viability and rule out cytotoxicity-mediated reduction in NO levels.

Cytotoxicity Assessment: MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is often used as a measure of cell viability and proliferation.

Materials:

• Human cancer cell lines (e.g., MCF-7, PC3)[5][6]

• Complete culture medium

• Test compounds

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution[13]

• Solubilization solution (e.g., DMSO)[13]

• 96-well plates

Procedure:

• Seed cells in a 96-well plate at a predetermined density and incubate for 24 hours[13].

• Treat the cells with serial dilutions of the test compounds and incubate for a specified period (e.g., 48 or 72 hours).

• Add MTT solution to each well and incubate for 3-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan (B1609692) crystals.

• Remove the medium and add a solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability relative to a vehicle-treated control. The IC50 value (the concentration that inhibits 50% of cell growth) can then be determined.

Antioxidant Activity Assessment: DPPH Radical Scavenging Assay

This assay measures the ability of a compound to act as a free radical scavenger or hydrogen donor.

Materials:

• DPPH (2,2-diphenyl-1-picrylhydrazyl) solution in methanol[9]

• Test compounds

• Positive control (e.g., Ascorbic acid or Trolox)

• Methanol

• 96-well plate or spectrophotometer cuvettes

Procedure:

• Prepare various concentrations of the test compounds in methanol.

• Add the test compound solutions to the DPPH solution.

• Incubate the mixture in the dark at room temperature for 30 minutes.

• Measure the absorbance of the solution at approximately 517 nm.

• The scavenging activity is calculated as the percentage of DPPH discoloration using the formula: Scavenging Activity (%) = [(A_control - A_sample) / A_control] x 100, where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the test compound.

Visualizations

References

• 1. Antimicrobial Activity of Host-Derived Lipids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Anti-inflammatory activity of ethyl esters of straight chain fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Cytotoxic Activity of Fatty Acids From Antarctic Macroalgae on the Growth of Human Breast Cancer Cells [frontiersin.org]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Effect of fatty acid ester structure on cytotoxicity of self-emulsified nanoemulsion and transport of nanoemulsion droplets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. japsonline.com [japsonline.com]
• 10. Omega-3 Fatty Acids - Health Professional Fact Sheet [ods.od.nih.gov]
• 11. Formation of fatty acid ethyl esters during chronic ethanol treatment in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of Ethyl 21-methyldocosanoate: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of laboratory chemicals is paramount to ensuring a safe and compliant work environment. This guide provides essential, step-by-step procedures for the safe disposal of Ethyl 21-methyldocosanoate, a long-chain fatty acid ester. By adhering to these protocols, laboratories can minimize environmental impact and maintain the highest standards of safety.

Summary of Key Data

Property	Value	Source/Rationale
Molecular Formula	C25H50O2	ChemBK[1]
Molar Mass	382.66 g/mol	ChemBK[1]
Appearance	Expected to be a colorless to pale yellow liquid or solid	Analogy to Ethyl Docosanoate[2]
Solubility	Low in water; soluble in organic solvents	Analogy to Ethyl Docosanoate[2]
Hazard Classification	Not classified as hazardous	Based on the Safety Data Sheet for Ethyl Docosanoate[3]
Toxicity	Expected to be low. Fatty acid esters have fairly low toxicity.[4]	Analogy to other long-chain fatty acid esters.[4][5]
Biodegradability	Readily biodegradable	General property of long-chain fatty acid esters
Environmental Impact	Not expected to be harmful to aquatic organisms in small quantities.	Based on the low toxicity of similar compounds.

Disposal Protocol: A Step-by-Step Approach

Given that Ethyl 21-methyldocosanoate is not classified as a hazardous waste, the disposal procedure is straightforward. However, it is crucial to adhere to institutional and local regulations.

Step 1: Waste Identification and Segregation

• Confirm Non-Hazardous Status: Based on available data for structurally similar compounds, Ethyl 21-methyldocosanoate is not considered hazardous waste.[3]

• Segregation: Despite its non-hazardous nature, it is good laboratory practice to collect it separately from other waste streams to avoid accidental mixing with incompatible chemicals. Do not mix with hazardous waste streams such as halogenated solvents or heavy metal waste.

Step 2: Container Selection and Labeling

• Container: Use a clean, leak-proof container made of a material compatible with the ester (e.g., glass or high-density polyethylene).

• Labeling: Clearly label the container as "Non-Hazardous Waste: Ethyl 21-methyldocosanoate". Include the name of the principal investigator and the date.

Step 3: Accumulation and Storage

• Storage Location: Store the waste container in a designated, well-ventilated area, away from sources of ignition.

• Container Management: Keep the container securely closed when not in use.

Step 4: Final Disposal

• Consult Institutional Guidelines: Before final disposal, consult your institution's Environmental Health and Safety (EHS) office for specific procedures for non-hazardous chemical waste.[1][6][7]

• Disposal Options:

  • Drain Disposal (with approval): For small quantities, and with explicit approval from your EHS department, drain disposal with copious amounts of water may be permissible.[6][8] Do not dispose of down the drain without prior authorization.

  • Trash Disposal (for empty containers): Empty containers that previously held Ethyl 21-methyldocosanoate can typically be disposed of in the regular trash after being triple-rinsed with a suitable solvent. The rinsate should be collected and disposed of as non-hazardous liquid waste. Ensure all labels are defaced before placing the container in the trash.[6]

  • Waste Contractor: For larger quantities, or if drain disposal is not permitted, arrange for pickup by your institution's designated chemical waste contractor.

Experimental Workflow for Waste Characterization (Hypothetical)

While not required for this specific non-hazardous compound, a typical experimental workflow to characterize an unknown laboratory waste stream for proper disposal would involve the following steps.

Caption: Hypothetical workflow for characterizing and disposing of laboratory chemical waste.

Disposal Decision Pathway

The following diagram illustrates the decision-making process for the proper disposal of Ethyl 21-methyldocosanoate.

Caption: Decision tree for the disposal of Ethyl 21-methyldocosanoate.

By following these guidelines, laboratories can ensure the safe and responsible disposal of Ethyl 21-methyldocosanoate, contributing to a culture of safety and environmental stewardship. Always prioritize consulting your institution's specific waste management policies.

References

• 1. 3.8 Disposal of Nonhazardous Laboratory Waste Chemicals | Environment, Health and Safety [ehs.cornell.edu]
• 2. CAS 5908-87-2: Ethyl docosanoate | CymitQuimica [cymitquimica.com]
• 3. cosmobiousa.com [cosmobiousa.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. Fatty Acid Ethyl Esters Are Less Toxic Than Their Parent Fatty Acids Generated during Acute Pancreatitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. sfasu.edu [sfasu.edu]
• 7. sites.rowan.edu [sites.rowan.edu]
• 8. acs.org [acs.org]

Personal protective equipment for handling Ethyl 21-methyldocosanoate

Essential Guide to Handling Ethyl 21-methyldocosanoate

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling and disposal of Ethyl 21-methyldocosanoate. The following procedural guidance is designed to ensure safe laboratory operations and to build a foundation of trust in chemical handling practices.

I. Physicochemical and Safety Data

While specific experimental data for Ethyl 21-methyldocosanoate is limited, the following table summarizes its known properties and estimations based on similar long-chain fatty acid esters. These values should be used as a guide for safe handling and storage.

Property	Value	Source/Notes
Chemical Name	Docosanoic acid, 21-methyl-, ethyl ester	ChemBK
Molecular Formula	C25H50O2	ChemBK[1]
Molar Mass	382.66 g/mol	ChemBK[1]
Appearance	Waxy solid	Assumed based on similar long-chain esters
Melting Point	~55-60 °C	Estimated based on Methyl docosanoate (~54-56°C)
Boiling Point	> 200 °C	Assumed based on high molecular weight
Flash Point	> 141 °C	Based on similar Fatty Acid Ethyl Esters[2]
Solubility	Insoluble in water; Soluble in organic solvents	Assumed based on structure and similar compounds
Hazards	Not classified as hazardous. May cause mild skin and eye irritation.[2]	Based on SDS for similar fatty acid esters

II. Operational Plan: Handling and Storage

This section outlines the standard operating procedures for the safe handling of Ethyl 21-methyldocosanoate from receipt to experimental use.

Receiving and Inspection

• Upon receipt, inspect the container for any signs of damage or leakage.

• Verify that the container is properly labeled with the chemical name and any hazard warnings.

• Log the receipt of the chemical in the laboratory inventory.

Personal Protective Equipment (PPE)

A risk assessment should be conducted for each specific procedure.[3] However, the minimum required PPE when handling Ethyl 21-methyldocosanoate includes:

• Eye Protection: Safety glasses with side shields.[3]

• Hand Protection: Nitrile gloves.[4]

• Body Protection: A standard laboratory coat.[5]

• Footwear: Closed-toe shoes.[5]

Storage

• Store in a cool, dry, and well-ventilated area.[6]

• Keep the container tightly closed to prevent contamination.[6]

• Store away from strong oxidizing agents and sources of ignition.[6]

Weighing and Dispensing

• Due to its waxy, solid nature at room temperature, weighing can be done on a standard laboratory balance.

• Use a clean spatula or scoop for transferring the solid.

• If heating is required to melt the substance for transfer, do so in a well-ventilated area, preferably within a fume hood, to avoid inhalation of any potential vapors.

Experimental Use

• Handle the substance in a well-ventilated laboratory.

• Avoid generating dust or fumes. If heating, use a fume hood.

• Prevent contact with skin and eyes.[2]

• Wash hands thoroughly after handling.

III. Disposal Plan

Ethyl 21-methyldocosanoate is not classified as a hazardous waste. However, proper disposal procedures must be followed to ensure environmental safety and compliance with local regulations.

Waste Identification and Segregation

• Solid Waste: Collect unused Ethyl 21-methyldocosanoate and any grossly contaminated disposable materials (e.g., weigh boats, paper towels) in a designated, sealed, and clearly labeled waste container.

• Liquid Waste: If dissolved in a solvent, the disposal method will be dictated by the hazards of the solvent. Treat it as hazardous waste if the solvent is hazardous.

• Sharps: Any contaminated sharps (e.g., needles, broken glass) must be disposed of in a designated sharps container.

Disposal Procedure

• Non-Hazardous Solid Waste: If not mixed with hazardous materials, the sealed container of solid Ethyl 21-methyldocosanoate waste can be disposed of in the regular laboratory trash that is sent to a landfill.[1] Always check with your institution's Environmental Health and Safety (EHS) office for specific guidelines.

• Empty Containers: Rinse empty containers with a suitable solvent to remove any residue. The rinsed container can then be disposed of in the regular trash. The solvent used for rinsing must be collected and disposed of as hazardous waste.

• Decontamination: Decontaminate any non-disposable equipment (e.g., glassware, spatulas) by washing with an appropriate solvent, followed by soap and water.

IV. Emergency Procedures

Spills

For minor spills of the solid material:

• Alert personnel in the immediate area.

• Wear appropriate PPE (lab coat, gloves, and safety glasses).

• Gently sweep the solid material into a dustpan to avoid creating dust.[7]

• Place the collected material into a sealed container labeled "Spill Debris" and the chemical name.[8]

• Clean the spill area with a cloth dampened with a suitable solvent, followed by soap and water.

• Dispose of all cleanup materials as chemical waste.[7]

First Aid

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[2]

• Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing. Seek medical attention if irritation develops.[9]

• Inhalation: If fumes from heating are inhaled, move the person into fresh air. If not breathing, give artificial respiration. Seek medical attention if symptoms occur.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Call a physician or poison control center immediately.[2]

V. Visual Workflow and Emergency Response Diagrams

References

• 1. sfasu.edu [sfasu.edu]
• 2. smsrail.com [smsrail.com]
• 3. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 4. ECE Illinois - ece444: Personal Protective Devices (PPEs) [fabweb.ece.illinois.edu]
• 5. ba.auburn.edu [ba.auburn.edu]
• 6. preol.cz [preol.cz]
• 7. Chemical Spill Procedures - Environmental Health & Safety [ehs.utoronto.ca]
• 8. ehs.princeton.edu [ehs.princeton.edu]
• 9. regi.com [regi.com]